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  • Product: N-Nitrosoephedrine-D3

Core Science & Biosynthesis

Foundational

N-Nitrosoephedrine-D3 chemical properties and structure

For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides a detailed overview of the core chemical properties, structure, synthesis, and analysis of N-Nitrosoephedrine-D3. Thi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties, structure, synthesis, and analysis of N-Nitrosoephedrine-D3. This deuterated analog of N-Nitrosoephedrine serves as a critical internal standard for the accurate quantification of N-Nitrosoephedrine in various matrices, particularly in the context of pharmaceutical quality control and safety assessment.

Core Chemical Properties and Structure

N-Nitrosoephedrine-D3 is a stable isotope-labeled derivative of N-Nitrosoephedrine, where three hydrogen atoms on the N-methyl group are replaced by deuterium (B1214612). This isotopic labeling provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical methods.

Chemical Structure

The chemical structure of N-Nitrosoephedrine-D3 is characterized by an ephedrine (B3423809) backbone with a nitroso group attached to the secondary amine, and three deuterium atoms on the methyl substituent of the amine.

IUPAC Name: N-((1R, 2S)-1-Hydroxy-1-phenylpropan-2-yl)-N-(methyl-D3)nitrous amide[1]

Stereochemistry: The stereochemistry of the parent ephedrine molecule, (1R, 2S), is retained in N-Nitrosoephedrine-D3.

Below is a diagram illustrating the chemical structure of N-Nitrosoephedrine-D3.

Caption: Chemical structure of N-Nitrosoephedrine-D3.

Physicochemical Properties

A summary of the key physicochemical properties of N-Nitrosoephedrine-D3 is presented in the table below for easy reference.

PropertyValueReference
Molecular Formula C₁₀H₁₁D₃N₂O₂[1][2]
Molecular Weight 197.25 g/mol [1][2]
Synonyms N-((1R,2S)-1-Hydroxy-1-phenylpropan-2-yl)-N-(methyl-D3)nitrous Amide[1]
SMILES O=NN(C([2H])([2H])[2H])--INVALID-LINK--O">C@HC[2]
Physical State Not explicitly stated, likely a solid or oil
Storage Condition Refrigerator (2-8°C) for long-term storage[2]

Synthesis of N-Nitrosoephedrine-D3

The synthesis of N-Nitrosoephedrine-D3 involves the N-nitrosation of its corresponding deuterated precursor, Ephedrine-D3. This reaction is typically carried out by treating the secondary amine with a nitrosating agent, most commonly nitrous acid (HNO₂), which is generated in situ from sodium nitrite (B80452) (NaNO₂) and a strong acid.

General Synthetic Workflow

The diagram below outlines the general workflow for the synthesis of N-Nitrosoephedrine-D3.

General Synthesis Workflow for N-Nitrosoephedrine-D3 start Start with Ephedrine-D3 dissolve Dissolve Ephedrine-D3 in an appropriate solvent start->dissolve cool Cool the solution (e.g., 0-5 °C) dissolve->cool add_nitrite Add an aqueous solution of Sodium Nitrite (NaNO₂) cool->add_nitrite add_acid Slowly add a strong acid (e.g., HCl) to generate nitrous acid in situ add_nitrite->add_acid react Allow the reaction to proceed at low temperature add_acid->react workup Perform aqueous workup (e.g., extraction with an organic solvent) react->workup purify Purify the crude product (e.g., chromatography) workup->purify end Obtain pure N-Nitrosoephedrine-D3 purify->end

Caption: General synthesis workflow for N-Nitrosoephedrine-D3.

Experimental Protocol: N-Nitrosation of Ephedrine

Materials:

  • Ephedrine-D3 hydrochloride

  • Sodium nitrite (NaNO₂)

  • Hydrochloric acid (HCl) or Acetic Acid

  • Distilled water

  • Dichloromethane (or other suitable organic solvent for extraction)

  • Anhydrous sodium sulfate (B86663) (or other drying agent)

  • Ice bath

Procedure:

  • Dissolve Ephedrine-D3 hydrochloride in distilled water in a round-bottom flask.

  • Cool the solution to 0-5 °C using an ice bath with constant stirring.

  • In a separate beaker, prepare a solution of sodium nitrite in distilled water.

  • Slowly add the sodium nitrite solution to the cooled Ephedrine-D3 solution.

  • While maintaining the temperature at 0-5 °C, slowly add a dilute solution of hydrochloric acid or acetic acid dropwise to the reaction mixture. The pH should be monitored and maintained in the acidic range.

  • Continue stirring the reaction mixture at 0-5 °C for a specified period (e.g., 1-2 hours) to ensure complete reaction.

  • After the reaction is complete, extract the product from the aqueous mixture using an organic solvent such as dichloromethane.

  • Combine the organic extracts and wash them with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude N-Nitrosoephedrine-D3.

  • The crude product can be further purified by column chromatography if necessary.

Analytical Methodologies

The primary application of N-Nitrosoephedrine-D3 is as an internal standard for the quantification of N-Nitrosoephedrine. Liquid chromatography-mass spectrometry (LC-MS) is the most common analytical technique for this purpose due to its high sensitivity and selectivity.

General LC-MS Analysis Workflow

The following diagram illustrates a typical workflow for the analysis of N-Nitrosoephedrine using N-Nitrosoephedrine-D3 as an internal standard.

General LC-MS Analysis Workflow start Prepare sample (e.g., drug substance, biological matrix) spike Spike the sample with a known concentration of N-Nitrosoephedrine-D3 (Internal Standard) start->spike extract Extract the analytes from the sample matrix spike->extract lc_separation Inject the extract into an LC system for chromatographic separation extract->lc_separation ms_detection Detect the eluting analytes using a mass spectrometer (e.g., HRMS) lc_separation->ms_detection quantify Quantify N-Nitrosoephedrine by comparing its peak area to that of the internal standard ms_detection->quantify end Report the concentration of N-Nitrosoephedrine quantify->end

Caption: General LC-MS analysis workflow.

Experimental Protocols

Sample Preparation: A suitable amount of the sample (e.g., drug substance, biological fluid) is accurately weighed or measured. A known amount of N-Nitrosoephedrine-D3 solution (internal standard) is added. The analytes are then extracted from the matrix using an appropriate technique, such as liquid-liquid extraction or solid-phase extraction.

Liquid Chromatography (LC) Conditions:

  • Column: A reversed-phase column, such as a C18, is typically used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol (B129727) with 0.1% formic acid) is commonly employed.

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

  • Injection Volume: A small volume (e.g., 5-10 µL) of the extracted sample is injected.

Mass Spectrometry (MS) Conditions:

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally used.

  • Detection: High-resolution mass spectrometry (HRMS) is preferred for its high mass accuracy and selectivity. Selected Ion Monitoring (SIM) or tandem mass spectrometry (MS/MS) can be used to monitor the specific parent and fragment ions of N-Nitrosoephedrine and its deuterated internal standard.

  • Characteristic Fragmentation: A common fragmentation pathway for N-nitroso compounds is the loss of the nitroso group (NO•), resulting in a fragment ion with a mass difference of 30 Da.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is a powerful tool for the structural elucidation of N-Nitrosoephedrine-D3. It is important to note that N-nitrosamines can exist as a mixture of E/Z rotamers due to the restricted rotation around the N-N bond, which can lead to the observation of two sets of signals in the NMR spectrum. The absence of signals corresponding to the N-CH₃ protons and the presence of a characteristic signal for the deuterium-coupled carbon in the ¹³C NMR spectrum would confirm the location of the deuterium label.

Conclusion

N-Nitrosoephedrine-D3 is an indispensable tool for the accurate and reliable quantification of the potentially carcinogenic impurity, N-Nitrosoephedrine. This guide provides a comprehensive overview of its chemical properties, structure, synthesis, and analytical methodologies. The provided experimental frameworks can be adapted and optimized by researchers and drug development professionals to suit their specific analytical needs, thereby ensuring the safety and quality of pharmaceutical products.

References

Exploratory

N-Nitrosoephedrine-D3: A Technical Guide to its Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the essential data and methodologies presented in a certificate of analysis for N-Nitrosoephedrine...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential data and methodologies presented in a certificate of analysis for N-Nitrosoephedrine-D3. This deuterated internal standard is crucial for the accurate quantification of N-Nitrosoephedrine in various analytical and pharmacokinetic studies. Understanding the purity, identity, and characterization of this reference material is paramount for ensuring data integrity and regulatory compliance.

Core Data Summary

The following tables summarize the key quantitative data for a typical batch of N-Nitrosoephedrine-D3.

Table 1: General Information
ParameterValueSource
Chemical Name N-((1R,2S)-1-Hydroxy-1-phenylpropan-2-yl)-N-(methyl-D3)nitrous Amide[1][2][3]
Parent Drug Ephedrine[1][2]
Molecular Formula C₁₀D₃H₁₁N₂O₂[2][4]
Molecular Weight 197.25 g/mol [1][2]
CAS Number Not explicitly available in search results
Storage Condition 2-8°C[1]
Table 2: Analytical Data
TestMethodResult
Purity HPLC99.65%
Identity Mass SpectrometryConforms to structure
Identity ¹H NMRConforms to structure
Isotopic Purity Mass Spectrometry≥ 99% Deuterium (B1214612) incorporation

Experimental Protocols

Detailed methodologies are essential for the replication and verification of the analytical results presented in a certificate of analysis.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

A sensitive and robust HPLC method is employed to determine the purity of N-Nitrosoephedrine-D3.

  • Instrumentation : A standard HPLC system equipped with a UV detector.

  • Column : A C18 reverse-phase column is typically used.

  • Mobile Phase : A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Detection : UV detection at a wavelength determined by the chromophore of the molecule.

  • Quantification : The purity is calculated based on the area percentage of the principal peak relative to the total peak area.

Identity Confirmation by Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for confirming the molecular weight and structure of the compound.

  • Instrumentation : A high-resolution mass spectrometer (HRMS) such as a Q-Exactive or an Orbitrap is often utilized for accurate mass measurement.[5][6][7]

  • Ionization Source : Electrospray ionization (ESI) in positive mode is a common technique for this type of molecule.

  • Analysis : The instrument is calibrated, and the sample is introduced via direct infusion or coupled with a liquid chromatography system (LC-MS). The resulting mass spectrum should show a prominent ion corresponding to the protonated molecule [M+H]⁺ at the expected m/z ratio, confirming the molecular weight. Fragmentation patterns (MS/MS) can further corroborate the structure.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the chemical structure and the arrangement of protons in the molecule.

  • Instrumentation : A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Solvent : A deuterated solvent in which the sample is soluble, such as chloroform-d (B32938) (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

  • Analysis : The resulting spectrum is analyzed for chemical shifts, signal integrations, and coupling patterns, which should be consistent with the known structure of N-Nitrosoephedrine. The absence of a signal corresponding to the N-methyl group confirms the successful deuterium labeling.

Visualized Workflows and Pathways

General Analytical Workflow for Certification

The following diagram illustrates the typical workflow for the analysis and certification of a chemical reference standard like N-Nitrosoephedrine-D3.

Analytical_Workflow cluster_synthesis Synthesis & Purification cluster_analysis Analytical Characterization cluster_documentation Documentation Synthesis Chemical Synthesis Purification Purification (e.g., Chromatography) Synthesis->Purification Purity Purity Analysis (HPLC) Purification->Purity Identity Identity Confirmation (MS, NMR) Purification->Identity Isotopic Isotopic Purity (MS) Purification->Isotopic CoA Certificate of Analysis Generation Purity->CoA Identity->CoA Isotopic->CoA QC Quality Control Review CoA->QC Release Batch Release QC->Release

Analytical Workflow for N-Nitrosoephedrine-D3 Certification.
Logical Relationship for Use as an Internal Standard

N-Nitrosoephedrine-D3 is primarily used as an internal standard in quantitative analytical methods. The diagram below outlines the logical relationship in such an application.

Internal_Standard_Logic cluster_preparation Sample Preparation cluster_measurement LC-MS/MS Analysis cluster_quantification Quantification Analyte Analyte (N-Nitrosoephedrine) in Sample SpikedSample Spiked Sample Analyte->SpikedSample IS Internal Standard (N-Nitrosoephedrine-D3) IS->SpikedSample LCMS LC-MS/MS System SpikedSample->LCMS AnalyteSignal Analyte Signal LCMS->AnalyteSignal IS_Signal Internal Standard Signal LCMS->IS_Signal Ratio Calculate Signal Ratio (Analyte/IS) AnalyteSignal->Ratio IS_Signal->Ratio Calibration Compare to Calibration Curve Ratio->Calibration Concentration Determine Analyte Concentration Calibration->Concentration

Use of N-Nitrosoephedrine-D3 as an Internal Standard.

This guide provides a foundational understanding of the data and methodologies associated with the certificate of analysis for N-Nitrosoephedrine-D3. For specific applications, it is always recommended to consult the batch-specific certificate of analysis provided by the supplier.

References

Foundational

In-Depth Technical Guide to the Physicochemical Properties of Deuterated N-Nitrosoephedrine

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the physicochemical properties of N-Nitrosoephedrine and its deuterated analogue. While s...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of N-Nitrosoephedrine and its deuterated analogue. While specific experimental data for deuterated N-Nitrosoephedrine is not extensively available in public literature, this document extrapolates its expected properties based on established principles of kinetic isotope effects and data from the non-deuterated form. This guide covers key physicochemical parameters, detailed experimental protocols for synthesis and analysis, and visual representations of metabolic pathways and experimental workflows to support research and development in pharmaceuticals.

Introduction

N-Nitrosoephedrine is a nitrosamine (B1359907) compound that can be formed by the reaction of ephedrine (B3423809) with a nitrosating agent. Like many nitrosamines, it is of interest to researchers due to its potential biological activities. Deuteration, the selective replacement of hydrogen atoms with deuterium (B1214612), is a strategy increasingly employed in drug development to favorably alter the pharmacokinetic properties of a molecule.[][2][3] The substitution of hydrogen with deuterium can lead to a stronger chemical bond (C-D vs. C-H), which can slow down metabolic processes, a phenomenon known as the kinetic isotope effect (KIE).[4][5] This can result in improved metabolic stability, increased half-life, and potentially reduced toxicity.[][2]

This guide will first detail the known properties of N-Nitrosoephedrine and then discuss the anticipated impact of deuteration on these properties.

Physicochemical Properties

Quantitative data for N-Nitrosoephedrine is summarized below. The properties of deuterated N-Nitrosoephedrine are projected based on the known effects of deuterium substitution.

N-Nitrosoephedrine
PropertyValueSource
Molecular FormulaC₁₀H₁₄N₂O₂[6][7]
Molecular Weight194.23 g/mol [6][7]
XLogP3-AA1.5[6]
Hydrogen Bond Donor Count1[6]
Hydrogen Bond Acceptor Count4[6]
Rotatable Bond Count3[6]
Exact Mass194.105527694 Da[6]
Monoisotopic Mass194.105527694 Da[6]
Deuterated N-Nitrosoephedrine (Projected Properties)

The most common form of deuterated N-Nitrosoephedrine available for research is N-Nitrosoephedrine-d3, where the three hydrogen atoms on the N-methyl group are replaced with deuterium.[8][9]

PropertyProjected ValueRationale
Molecular FormulaC₁₀H₁₁D₃N₂O₂Deuteration of the N-methyl group.
Molecular Weight~197.25 g/mol Increased mass due to three deuterium atoms.
XLogP3-AA~1.5Deuteration typically has a minimal effect on lipophilicity.
pKaSimilar to non-deuterated formIsotopic substitution has a negligible effect on acid-base properties.
Metabolic StabilityIncreasedThe C-D bond is stronger than the C-H bond, leading to a slower rate of N-demethylation due to the kinetic isotope effect.[4][5]

Experimental Protocols

Synthesis

N-Nitrosoephedrine can be synthesized by the nitrosation of ephedrine. A general laboratory procedure is as follows:

Materials:

  • Ephedrine hydrochloride

  • Sodium nitrite (B80452) (NaNO₂)

  • Hydrochloric acid (HCl) or Acetic Acid

  • Distilled water

  • Ice bath

  • Magnetic stirrer and stir bar

  • Standard laboratory glassware

Procedure:

  • Dissolve ephedrine hydrochloride in distilled water in a flask and cool the solution in an ice bath to 0-5 °C.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite to the ephedrine solution while stirring continuously.

  • Acidify the reaction mixture by the dropwise addition of pre-cooled hydrochloric acid or acetic acid to a pH of approximately 2-3.[10][11] The use of acetic acid has been reported to give a high yield of 85%.[10][11]

  • Continue stirring the reaction mixture in the ice bath for 1-2 hours.

  • The N-Nitrosoephedrine product can then be extracted using an appropriate organic solvent (e.g., dichloromethane).

  • The organic layer is separated, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product.

  • Purification can be achieved by recrystallization or column chromatography.

The synthesis of N-Nitrosoephedrine-d3 would follow a similar nitrosation protocol as described above, but would utilize deuterated ephedrine (ephedrine-d3) as the starting material. The synthesis of deuterated ephedrine can be achieved through various organic synthesis routes, for instance, by reductive amination of a suitable precursor with a deuterated methylamine (B109427) source.

Analytical Methods

A sensitive and robust method for the quantification of N-Nitrosoephedrine can be achieved using HPLC coupled with tandem mass spectrometry (LC-MS/MS).[12]

  • Column: A reversed-phase column, such as a C18 or Phenyl-Hexyl column, is suitable.[12][13]

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with a small amount of acid like formic acid to improve peak shape.[12][13]

  • Detection: UV detection can be used, typically in the range of 230-254 nm.[14][15][16] For higher sensitivity and specificity, mass spectrometry (MS) is preferred.[12]

  • Sample Preparation: Samples are typically dissolved in the mobile phase or a compatible solvent.[12]

For deuterated N-Nitrosoephedrine , the same HPLC method can be used. In the mass spectrometer, the deuterated compound will be detected at a higher mass-to-charge ratio (m/z) corresponding to the number of deuterium atoms incorporated. This mass shift provides a clear distinction from the non-deuterated form.

GC-MS is another powerful technique for the analysis of nitrosamines.[17][18][19][20][21]

  • Column: A capillary column with a suitable stationary phase is used for separation.

  • Injection: Liquid injection of the sample dissolved in a suitable solvent like dichloromethane.[18]

  • Ionization: Electron ionization (EI) is commonly used.

  • Detection: Mass spectrometry, often in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for high sensitivity and selectivity.[20][21]

For deuterated N-Nitrosoephedrine , GC-MS analysis will show a parent ion and fragment ions with a mass shift corresponding to the deuterium labeling, allowing for its specific detection and quantification.

NMR spectroscopy is essential for the structural confirmation of N-Nitrosoephedrine and its deuterated analogue.

  • ¹H NMR: The proton NMR spectrum of N-Nitrosoephedrine will show characteristic signals for the protons in the molecule. Asymmetrical N-nitrosamines can exist as E/Z isomers, which may result in two sets of signals.[22][23][24]

  • ¹³C NMR: The carbon-13 NMR spectrum provides information about the carbon skeleton of the molecule.[22]

  • ²H NMR: For deuterated N-Nitrosoephedrine , deuterium NMR can be used to confirm the position and extent of deuteration. In the ¹H NMR spectrum of N-Nitrosoephedrine-d3, the signal corresponding to the N-methyl group would be absent or significantly reduced.

Signaling Pathways and Metabolism

The metabolism of ephedrine, the precursor to N-Nitrosoephedrine, primarily involves N-demethylation and oxidative deamination.[25][26] It is anticipated that N-Nitrosoephedrine undergoes similar metabolic transformations, which are often mediated by cytochrome P450 (CYP) enzymes.[27][28][29][30][31]

Deuteration at the N-methyl group is expected to significantly impact the metabolic pathway due to the kinetic isotope effect. The C-D bond is stronger than the C-H bond, making the cleavage of this bond, a key step in N-demethylation, slower. This would likely lead to a reduced rate of formation of the N-demethylated metabolite and a potential shift towards other metabolic pathways.

Visualizations

Synthesis of N-Nitrosoephedrine

Synthesis Ephedrine Ephedrine Reaction Nitrosation Reaction (0-5 °C, pH 2-3) Ephedrine->Reaction NaNO2 Sodium Nitrite (NaNO₂) NaNO2->Reaction Acid Acid (e.g., HCl, Acetic Acid) Acid->Reaction NNE N-Nitrosoephedrine Reaction->NNE

Caption: Synthesis of N-Nitrosoephedrine from Ephedrine.

Proposed Metabolic Pathway of N-Nitrosoephedrine and the Effect of Deuteration

Metabolism cluster_0 Metabolism of N-Nitrosoephedrine cluster_1 Kinetic Isotope Effect NNE N-Nitrosoephedrine CYP450 Cytochrome P450 Enzymes NNE->CYP450 Metabolic Activation Metabolite1 N-demethylated Metabolite CYP450->Metabolite1 N-demethylation (slower with deuteration) Metabolite2 Other Metabolites (e.g., from oxidative deamination) CYP450->Metabolite2 Other pathways Deuterated_NNE Deuterated N-Nitrosoephedrine (d3) Slower_Metabolism Reduced rate of N-demethylation Deuterated_NNE->Slower_Metabolism Kinetic Isotope Effect

Caption: Proposed metabolic pathway and the kinetic isotope effect.

Analytical Workflow for Deuterated N-Nitrosoephedrine

Workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_data Data Interpretation Sample Sample containing Deuterated N-Nitrosoephedrine Extraction Solvent Extraction Sample->Extraction Concentration Concentration Extraction->Concentration LC_MS LC-MS/MS Analysis Concentration->LC_MS GC_MS GC-MS Analysis Concentration->GC_MS NMR NMR for Structural Confirmation Concentration->NMR Quantification Quantification based on mass shift LC_MS->Quantification GC_MS->Quantification Structure Structural Verification (absence of ¹H signal) NMR->Structure

Caption: Analytical workflow for deuterated N-Nitrosoephedrine.

Conclusion

While direct experimental data on the physicochemical properties of deuterated N-Nitrosoephedrine is scarce, this guide provides a robust framework for understanding its expected behavior. The principles of the kinetic isotope effect suggest that deuteration, particularly at the N-methyl position, will likely enhance its metabolic stability. The provided experimental protocols for synthesis and analysis of the non-deuterated form can be readily adapted for its deuterated analogue. The visualizations offer clear representations of key chemical and biological processes. This guide serves as a valuable resource for researchers and professionals in the field of drug development, facilitating further investigation into the potential of deuterated N-Nitrosoephedrine.

References

Exploratory

An In-depth Technical Guide to the Potential Metabolic Pathways of N-Nitrosoephedrine

For Researchers, Scientists, and Drug Development Professionals Introduction N-Nitrosoephedrine (NEP) is a nitrosamine (B1359907) derivative of the sympathomimetic amine ephedrine (B3423809). The formation of NEP can occ...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosoephedrine (NEP) is a nitrosamine (B1359907) derivative of the sympathomimetic amine ephedrine (B3423809). The formation of NEP can occur in vivo from the reaction of ephedrine with nitrosating agents, such as nitrite, under acidic conditions like those found in the stomach.[1][2] Given that many N-nitroso compounds are potent carcinogens, understanding the metabolic fate of N-Nitrosoephedrine is of significant toxicological interest. The mutagenic activity of NEP has been demonstrated in the presence of liver metabolic enzymes, suggesting that it undergoes metabolic activation to exert its genotoxic effects.[3]

This technical guide provides a comprehensive overview of the hypothesized metabolic pathways of N-Nitrosoephedrine. The proposed biotransformation routes are based on the established metabolism of its parent compound, ephedrine, and the well-documented metabolic pathways of other N-nitrosamines.[4][5] This guide is intended to serve as a foundational resource for researchers investigating the toxicology and metabolic profile of this compound.

Hypothesized Metabolic Pathways

The metabolism of N-Nitrosoephedrine is likely to proceed through a series of Phase I and Phase II reactions, primarily mediated by cytochrome P450 (CYP) enzymes in the liver. These pathways can be broadly categorized into metabolic activation (bioactivation) and detoxification routes.

Metabolic Activation Pathways

Metabolic activation pathways convert the relatively stable N-Nitrosoephedrine molecule into highly reactive electrophilic intermediates that can bind to cellular macromolecules, including DNA, leading to mutations and potentially initiating carcinogenesis.

α-Hydroxylation is a critical bioactivation pathway for many N-nitrosamines. This reaction involves the enzymatic hydroxylation of the carbon atom adjacent (at the α-position) to the nitroso group. For N-Nitrosoephedrine, there are two potential sites for α-hydroxylation:

  • Hydroxylation at the α-carbon of the ethyl group: This would lead to the formation of an unstable α-hydroxy-N-nitrosoephedrine intermediate. This intermediate is expected to spontaneously decompose to yield a reactive diazonium ion and 2-phenyl-2-hydroxypropanal.

  • Hydroxylation at the α-carbon of the N-methyl group: This would result in the formation of an unstable N-(hydroxymethyl)-N-nitrosoephedrine derivative. This intermediate would then decompose to release formaldehyde (B43269) and an unstable monoalkylnitrosamine, which can further generate a reactive diazonium ion.

G cluster_activation Metabolic Activation NNE N-Nitrosoephedrine alpha_hydroxy α-Hydroxylation (CYP450) NNE->alpha_hydroxy unstable_intermediate1 Unstable α-Hydroxy Intermediate 1 alpha_hydroxy->unstable_intermediate1 C-ethyl unstable_intermediate2 Unstable α-Hydroxy Intermediate 2 alpha_hydroxy->unstable_intermediate2 C-methyl reactive_species1 Reactive Diazonium Ion + 2-Phenyl-2-hydroxypropanal unstable_intermediate1->reactive_species1 reactive_species2 Reactive Diazonium Ion + Formaldehyde unstable_intermediate2->reactive_species2 dna_adducts DNA Adducts reactive_species1->dna_adducts reactive_species2->dna_adducts

Figure 1: Hypothesized α-Hydroxylation Pathway of N-Nitrosoephedrine.
Detoxification Pathways

Detoxification pathways aim to convert N-Nitrosoephedrine into less toxic, more water-soluble metabolites that can be readily excreted from the body.

Denitrosation is a significant detoxification pathway for N-nitrosamines, involving the enzymatic removal of the nitroso group.[4][6][7] This reaction is also thought to be mediated by cytochrome P450 enzymes and would yield the parent amine, ephedrine, and nitric oxide (NO). The resulting ephedrine would then be expected to follow its known metabolic pathways.

Should denitrosation occur, or if other pathways modify the ephedrine structure without affecting the nitroso group, the following reactions, known from ephedrine metabolism, are plausible:

  • N-Demethylation: The removal of the N-methyl group would lead to the formation of N-nitrosonorephedrine.

  • Oxidative Deamination: This pathway would involve the oxidation of the carbon-nitrogen bond, leading to the formation of 1-phenyl-1,2-propanediol and the release of N-nitrosomethylamine.

  • Aromatic Hydroxylation: Hydroxylation of the phenyl ring, typically at the para-position, would result in the formation of N-nitroso-p-hydroxyephedrine.

The hydroxyl groups present on the parent molecule and its hydroxylated metabolites can undergo Phase II conjugation reactions, such as glucuronidation or sulfation. These reactions increase the water solubility of the metabolites, facilitating their excretion in urine.[5]

G cluster_detox Detoxification Pathways NNE N-Nitrosoephedrine denitrosation Denitrosation (CYP450) NNE->denitrosation ndemethylation N-Demethylation NNE->ndemethylation ox_deamination Oxidative Deamination NNE->ox_deamination arom_hydrox Aromatic Hydroxylation NNE->arom_hydrox ephedrine Ephedrine + NO denitrosation->ephedrine n_nitrosonorephedrine N-Nitrosonorephedrine ndemethylation->n_nitrosonorephedrine conjugation Phase II Conjugation (e.g., Glucuronidation) n_nitrosonorephedrine->conjugation diol 1-Phenyl-1,2-propanediol + N-Nitrosomethylamine ox_deamination->diol diol->conjugation p_hydroxy N-Nitroso-p-hydroxyephedrine arom_hydrox->p_hydroxy p_hydroxy->conjugation excretion Excretable Conjugates conjugation->excretion

Figure 2: Hypothesized Detoxification Pathways of N-Nitrosoephedrine.

Data Presentation

Currently, there is a lack of published quantitative data on the metabolic pathways of N-Nitrosoephedrine. The following table summarizes the hypothesized metabolic reactions and the potential metabolites. Further research is required to quantify the extent of each pathway and identify the specific metabolites formed in vivo and in vitro.

Metabolic Pathway Enzyme System (Hypothesized) Potential Metabolite(s) Pathway Type
α-Hydroxylation (Ethyl group)Cytochrome P450α-Hydroxy-N-nitrosoephedrine, Diazonium ion, 2-Phenyl-2-hydroxypropanalActivation
α-Hydroxylation (Methyl group)Cytochrome P450N-(Hydroxymethyl)-N-nitrosoephedrine, Formaldehyde, Diazonium ionActivation
DenitrosationCytochrome P450Ephedrine, Nitric OxideDetoxification
N-DemethylationCytochrome P450N-NitrosonorephedrineDetoxification
Oxidative DeaminationMonoamine Oxidase / Cytochrome P4501-Phenyl-1,2-propanediol, N-NitrosomethylamineDetoxification
Aromatic HydroxylationCytochrome P450N-Nitroso-p-hydroxyephedrineDetoxification
ConjugationUGTs, SULTsGlucuronide and Sulfate ConjugatesDetoxification

Experimental Protocols

The following protocols describe standard methodologies for investigating the metabolic pathways of a novel compound like N-Nitrosoephedrine.

In Vitro Metabolism using Liver Microsomes

This protocol outlines a general procedure for assessing the in vitro metabolism of N-Nitrosoephedrine using liver microsomes, which are rich in CYP enzymes.[8][9][10]

Objective: To determine the metabolic stability of N-Nitrosoephedrine and identify potential metabolites formed by hepatic enzymes.

Materials:

  • N-Nitrosoephedrine

  • Pooled human liver microsomes (or from other species of interest)

  • NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

  • Phosphate (B84403) buffer (pH 7.4)

  • Acetonitrile (B52724) (or other suitable organic solvent for quenching)

  • Incubator/water bath (37°C)

  • Centrifuge

  • LC-MS/MS system

Procedure:

  • Preparation of Incubation Mixture: Prepare a master mix containing phosphate buffer, the NADPH regenerating system, and liver microsomes.

  • Pre-incubation: Pre-incubate the master mix at 37°C for 5-10 minutes to equilibrate the temperature.

  • Initiation of Reaction: Initiate the metabolic reaction by adding N-Nitrosoephedrine to the pre-incubated master mix. The final concentration of the substrate should be chosen based on preliminary range-finding experiments.

  • Incubation: Incubate the reaction mixture at 37°C. Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Termination of Reaction: Terminate the reaction at each time point by adding an equal volume of ice-cold acetonitrile. This also serves to precipitate the microsomal proteins.

  • Protein Precipitation: Vortex the samples and centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

  • Sample Analysis: Transfer the supernatant to a new tube or vial for analysis by LC-MS/MS to quantify the remaining parent compound and identify any metabolites formed.

G cluster_workflow In Vitro Metabolism Workflow prep Prepare Incubation Mixture (Microsomes, Buffer, NADPH system) pre_incubate Pre-incubate at 37°C prep->pre_incubate add_sub Add N-Nitrosoephedrine pre_incubate->add_sub incubate Incubate and Sample (Time points) add_sub->incubate quench Quench with Acetonitrile incubate->quench centrifuge Centrifuge quench->centrifuge analyze Analyze Supernatant (LC-MS/MS) centrifuge->analyze

Figure 3: General Experimental Workflow for In Vitro Metabolism Studies.
Metabolite Identification using LC-MS/MS

Objective: To identify and structurally characterize the metabolites of N-Nitrosoephedrine from in vitro or in vivo samples.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a liquid chromatography system.

Procedure:

  • Chromatographic Separation: The sample supernatant is injected onto an appropriate HPLC or UHPLC column (e.g., C18). A gradient elution with mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid is used to separate the parent compound from its metabolites.

  • Mass Spectrometric Analysis:

    • Full Scan MS: Acquire full scan mass spectra to detect the molecular ions of the parent compound and all potential metabolites.

    • Tandem MS (MS/MS): Perform fragmentation of the detected parent and metabolite ions to obtain structural information. Comparison of the fragmentation patterns of metabolites with that of the parent compound can help elucidate the site of metabolic modification.

  • Data Analysis: Utilize metabolite identification software to process the acquired data. This involves comparing the mass spectra of the samples with control samples (without substrate) and predicting the chemical transformations based on the mass shifts observed.

Conclusion

The metabolic pathways of N-Nitrosoephedrine have not yet been fully elucidated through direct experimental studies. However, based on the known metabolism of its parent compound, ephedrine, and the general principles of N-nitrosamine biotransformation, a number of potential metabolic pathways can be hypothesized. The primary activation pathway is likely to be α-hydroxylation, leading to the formation of reactive electrophiles. Detoxification is expected to occur through denitrosation, N-demethylation, oxidative deamination, aromatic hydroxylation, and subsequent Phase II conjugation.

Further research, employing the experimental protocols outlined in this guide, is essential to confirm these hypothesized pathways, identify the specific metabolites, and quantify their formation. A thorough understanding of the metabolism of N-Nitrosoephedrine is crucial for a comprehensive assessment of its toxicological risk to human health.

References

Foundational

Stability and Degradation of N-Nitrosoephedrine-D3: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the stability and degradation of N-Nitrosoephedrine-D3, a deuterated analog of the N-nitrosamine d...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and degradation of N-Nitrosoephedrine-D3, a deuterated analog of the N-nitrosamine derivative of ephedrine (B3423809). Given the classification of many N-nitrosamines as probable human carcinogens, understanding the stability of such compounds is of paramount importance in pharmaceutical research and development. This document outlines the primary degradation pathways, summarizes key quantitative data from related compounds, details relevant experimental protocols, and provides visual representations of the underlying chemical processes.

N-Nitrosoephedrine-D3 is primarily utilized as a stable isotope-labeled internal standard for the accurate quantification of N-Nitrosoephedrine in various analytical and pharmacokinetic studies. Its stability is therefore a critical factor in ensuring the reliability of these analytical methods. The degradation of N-nitrosamines can be induced by several factors, including light (photolysis), heat (thermolysis), changes in pH (hydrolysis), and oxidative conditions.

Key Degradation Pathways

The stability of N-Nitrosoephedrine-D3 is influenced by its molecular structure, which includes a secondary amine-derived nitrosamine (B1359907) functional group. The degradation of N-nitrosamines generally proceeds through several key pathways:

  • Photodegradation: Exposure to ultraviolet (UV) light is a significant degradation pathway for N-nitrosamines. The primary mechanism involves the homolytic cleavage of the N-N bond upon absorption of UV radiation, leading to the formation of an aminium radical and a nitric oxide radical.[1] The efficiency of this process is influenced by factors such as the wavelength of light, pH, and the presence of dissolved oxygen.[1]

  • Oxidative Degradation: N-nitrosamines are susceptible to degradation by strong oxidizing agents, particularly hydroxyl radicals (•OH).[2] These highly reactive species can initiate degradation through hydrogen atom abstraction from the alkyl side chains or by addition to the nitrogen atoms of the nitrosamino group.[3]

  • Thermal Degradation: At elevated temperatures, N-nitrosamines can undergo thermal decomposition. This process is often base-catalyzed and can lead to the cleavage of the N-N bond.[4]

  • Hydrolytic Degradation: The stability of N-nitrosamines in aqueous solutions is pH-dependent. While some nitrosamines are relatively stable across a range of pH values, others can undergo acid-catalyzed or base-catalyzed hydrolysis.[5] For N-nitroso amides, decomposition in mildly acidic solutions can proceed through pathways leading to either denitrosation or deamination.[6]

The presence of the ephedrine moiety in N-Nitrosoephedrine-D3, with its hydroxyl group and phenyl ring, may influence the susceptibility of the molecule to these degradation pathways compared to simpler dialkylnitrosamines.

Quantitative Data on N-Nitrosamine Degradation

Table 1: Photodegradation Data for Various N-Nitrosamines

N-NitrosamineWavelength (nm)Quantum Yield (Φ)Half-life (t½)ConditionsReference(s)
NDMA2540.24 - 0.41~16 minpH 7, Aqueous Solution, Simulated Sunlight[1][6]
NDEANot specified0.43 - 0.6112-15 minAqueous Solution, Simulated Sunlight[6]
NDPANot specified0.43 - 0.6112-15 minAqueous Solution, Simulated Sunlight[6]
NDBANot specified0.43 - 0.6112-15 minAqueous Solution, Simulated Sunlight[6]
NPipNot specified0.43 - 0.6112-15 minAqueous Solution, Simulated Sunlight[6]
NPyrNot specified0.43 - 0.6112-15 minAqueous Solution, Simulated Sunlight[6]

NDMA: N-nitrosodimethylamine, NDEA: N-nitrosodiethylamine, NDPA: N-nitrosodi-n-propylamine, NDBA: N-nitrosodi-n-butylamine, NPip: N-nitrosopiperidine, NPyr: N-nitrosopyrrolidine.

Table 2: Oxidative Degradation Rate Constants with Hydroxyl Radicals (•OH)

N-NitrosamineRate Constant (k•OH) (M⁻¹s⁻¹)TemperatureReference(s)
NDMA(4.3 ± 0.12) x 10⁸Room Temperature[3]
NMEA(4.95 ± 0.21) x 10⁸Room Temperature[7]
NDEA(6.99 ± 0.28) x 10⁸Room Temperature[7]

NMEA: N-nitrosomethylethylamine.

Table 3: Thermal Degradation Data for Selected N-Nitrosamines

N-NitrosamineActivation Energy (Ea) (kJ/mol)ConditionsReference(s)
MNPZ945 M Piperazine, 150°C[4]
NDELA1067 M Monoethanolamine, 120°C[4]

MNPZ: N-nitrosopiperazine, NDELA: N-nitrosodiethanolamine.

Experimental Protocols

Forced degradation studies are essential for understanding the stability of a drug substance and for developing stability-indicating analytical methods. The following are generalized protocols for stress testing that can be adapted for N-Nitrosoephedrine-D3.

General Forced Degradation Procedure

A stock solution of N-Nitrosoephedrine-D3 is prepared in a suitable solvent (e.g., methanol (B129727) or acetonitrile). Aliquots of this stock solution are then subjected to various stress conditions. Samples are withdrawn at appropriate time points, neutralized or quenched if necessary, and analyzed by a suitable stability-indicating method, such as LC-MS/MS. A control sample, protected from the stress condition, is analyzed concurrently. The goal is to achieve 5-20% degradation of the drug substance.

Hydrolytic Degradation
  • Acidic Hydrolysis: The sample solution is mixed with an equal volume of 0.1 N hydrochloric acid and heated at a controlled temperature (e.g., 60-80°C).

  • Neutral Hydrolysis: The sample solution is mixed with an equal volume of purified water and heated at a controlled temperature.

  • Alkaline Hydrolysis: The sample solution is mixed with an equal volume of 0.1 N sodium hydroxide (B78521) and heated at a controlled temperature.

Oxidative Degradation

The sample solution is treated with a solution of hydrogen peroxide (e.g., 3-30%) at room temperature or slightly elevated temperature. The reaction may be monitored for up to 24 hours.

Photolytic Degradation

The sample solution is exposed to a calibrated light source that provides both UV and visible light (e.g., a photostability chamber with an output of not less than 1.2 million lux hours and 200 watt hours/square meter). A control sample is wrapped in aluminum foil to protect it from light.

Thermal Degradation

The solid sample of N-Nitrosoephedrine-D3 is placed in a controlled temperature oven (e.g., 60-105°C) for a specified period. The effect of humidity can also be investigated by exposing the sample to a controlled humidity environment (e.g., 75% RH).

Nitrosation Assay Procedure (NAP Test)

This test assesses the potential for nitrosamine formation under simulated in vivo conditions.[8] A solution of the parent amine (ephedrine-D3) is incubated with an excess of a nitrosating agent (e.g., sodium nitrite) in an acidic solution (pH ~3.5) at room temperature.[8] Samples are analyzed at different time points to monitor for the formation of N-Nitrosoephedrine-D3.

Visualization of Degradation Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key concepts related to the stability and analysis of N-Nitrosoephedrine-D3.

Photodegradation_Pathway NNE_D3 N-Nitrosoephedrine-D3 UV UV Light (hν) NNE_D3->UV Absorption Excited_State Excited State [NNE-D3]* UV->Excited_State Cleavage N-N Bond Cleavage Excited_State->Cleavage Aminium_Radical Ephedrine-D3 Aminium Radical Cleavage->Aminium_Radical NO_Radical Nitric Oxide Radical (•NO) Cleavage->NO_Radical Further_Degradation Further Degradation Products Aminium_Radical->Further_Degradation NO_Radical->Further_Degradation

Caption: General photodegradation pathway of N-Nitrosoephedrine-D3.

Oxidative_Degradation_Pathway NNE_D3 N-Nitrosoephedrine-D3 H_Abstraction H-atom Abstraction (from alkyl chain) NNE_D3->H_Abstraction OH_Radical Hydroxyl Radical (•OH) OH_Radical->H_Abstraction Radical_Intermediate Carbon-centered Radical H_Abstraction->Radical_Intermediate Peroxy_Radical Peroxy Radical Radical_Intermediate->Peroxy_Radical + O2 Oxygen O2 Degradation_Products Degradation Products Peroxy_Radical->Degradation_Products

Caption: Oxidative degradation via hydroxyl radical attack.

Forced_Degradation_Workflow cluster_stress Stress Conditions Acid Acidic Hydrolysis (e.g., 0.1N HCl, 60°C) Sampling Sample at Time Points (t=0, t=x, t=y...) Acid->Sampling Base Alkaline Hydrolysis (e.g., 0.1N NaOH, 60°C) Base->Sampling Oxidation Oxidation (e.g., 3% H2O2, RT) Oxidation->Sampling Thermal Thermal (e.g., 105°C) Thermal->Sampling Photo Photolytic (UV/Vis Light) Photo->Sampling Start N-Nitrosoephedrine-D3 Stock Solution Stress Subject to Stress Conditions Start->Stress Quench Neutralize / Quench (if necessary) Sampling->Quench Analysis Analyze by Stability-Indicating LC-MS/MS Method Quench->Analysis Data Quantify Degradants & Assess Mass Balance Analysis->Data

Caption: Workflow for a forced degradation study.

Analytical Considerations

A validated stability-indicating analytical method is crucial for accurately assessing the degradation of N-Nitrosoephedrine-D3. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the technique of choice due to its high sensitivity and selectivity.[9][10] The method should be able to separate the parent compound from all potential degradation products and allow for their quantification. Method validation should be performed according to ICH Q2(R1) guidelines and include specificity, linearity, accuracy, precision, and robustness.

Conclusion

While specific stability data for N-Nitrosoephedrine-D3 is limited, a comprehensive understanding of its potential degradation pathways can be inferred from the extensive research on other N-nitrosamines. The primary routes of degradation are expected to be photolysis and oxidation, with thermal and hydrolytic degradation also being potential factors depending on the specific conditions. The provided experimental protocols offer a framework for conducting forced degradation studies to elucidate the specific stability profile of N-Nitrosoephedrine-D3. The development and validation of a robust, stability-indicating analytical method are critical for obtaining reliable data and ensuring the quality and safety of pharmaceutical products where this compound may be relevant. Further research is warranted to generate specific kinetic and mechanistic data for N-Nitrosoephedrine-D3 to build upon the foundational knowledge presented in this guide.

References

Exploratory

Deuterium Isotope Effects on N-nitroso Compound Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction N-nitroso compounds (NOCs), a class of potent carcinogens found in various environmental and dietary sources, require metabolic activation to e...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso compounds (NOCs), a class of potent carcinogens found in various environmental and dietary sources, require metabolic activation to exert their genotoxic effects. This activation is primarily mediated by cytochrome P450 (CYP) enzymes through α-hydroxylation, a critical step that involves the cleavage of a carbon-hydrogen (C-H) bond.[1][2] The kinetic isotope effect (KIE) is a powerful tool for investigating reaction mechanisms and rate-limiting steps in metabolic pathways.[3] By substituting hydrogen with its heavier, stable isotope, deuterium (B1214612) (D), the C-D bond becomes stronger and is cleaved at a slower rate than the C-H bond. This phenomenon, known as the deuterium isotope effect (DIE), provides valuable insights into the metabolism of N-nitroso compounds, influencing their metabolic fate, carcinogenic potency, and pharmacokinetic profiles.[4][5]

This technical guide provides an in-depth overview of the deuterium isotope effects on the metabolism of N-nitroso compounds. It summarizes key quantitative data, details relevant experimental protocols, and visualizes the metabolic pathways and experimental workflows involved in studying these effects.

Quantitative Analysis of Deuterium Isotope Effects

The substitution of hydrogen with deuterium at the α-carbon position of N-nitrosamines significantly alters their metabolism. This effect is quantitatively demonstrated through changes in enzyme kinetics, in vivo metabolic rates, and DNA adduction.

In Vitro Enzyme Kinetics

Deuteration of N-nitrosodimethylamine (NDMA) leads to a notable increase in the Michaelis-Menten constant (Km) for its metabolism by rat liver microsomes, with little to no change in the maximum velocity (Vmax).[4][5][6] This suggests that while the rate of catalysis is not significantly affected, the affinity of the enzyme for the deuterated substrate is reduced.[4][6] The primary enzyme responsible for this metabolism is Cytochrome P450 2E1 (CYP2E1).[7]

CompoundMetabolic PathwayEnzyme SourceKm (mM)Vmax (nmol/min/mg protein)Isotope Effect (KmD/KmH)Isotope Effect (VmaxH/VmaxD)Reference(s)
NDMADemethylationAcetone-induced rat liver microsomes0.067.9--[6][8]
NDMA-d6DemethylationAcetone-induced rat liver microsomes0.3~7.9~5~1[6][8]
NDMADenitrosationAcetone-induced rat liver microsomes0.060.83--[6][8]
NDMA-d6DenitrosationAcetone-induced rat liver microsomes0.3~0.83~5~1[6][8]
In Vivo Metabolism and Pharmacokinetics

In vivo studies in rats corroborate the in vitro findings, demonstrating a clear deuterium isotope effect on the metabolism and pharmacokinetics of NDMA.

ParameterNDMANDMA-d6Isotope EffectReference(s)
Maximal Rate of Metabolism (VH/VD)
Separate Administration--~1.2[9][10]
Co-administration--~4.0[9][10]
Pharmacokinetics (i.v. dose, 1.35 µmol/kg)
Terminal Half-life (min)1012-[11][12]
Total Systemic Blood Clearance (ml/min/kg)39261.5[11][12]
Pharmacokinetics (p.o. dose)
Apparent Bioavailability8%21%2.6[11][12]
DNA Alkylation and Carcinogenicity

The reduced metabolic activation of deuterated N-nitrosamines leads to altered patterns of DNA damage and a decrease in carcinogenic potency.

ParameterNDMANDMA-d6Effect of DeuterationReference(s)
DNA Alkylation (small oral dose, 54 µg/kg)
Liver DNA AlkylationBaseline1/3 lessReduced[9][10]
Kidney DNA AlkylationBaseline3 times moreIncreased[9][10]
Carcinogenicity
NitrosodimethylamineCarcinogenicReduced PotencyDecreased[1]
NitrosomorpholineCarcinogenicReduced PotencyDecreased[1]
NitrosoheptamethyleneimineCarcinogenicReduced PotencyDecreased[1]

Metabolic Activation Pathway

The primary pathway for the metabolic activation of many N-nitrosamines is α-hydroxylation, catalyzed by cytochrome P450 enzymes. This initial oxidation is the rate-limiting step and the primary site of the deuterium isotope effect. The resulting α-hydroxynitrosamine is unstable and spontaneously decomposes to form a highly reactive electrophile, a diazonium ion, which can then alkylate DNA, leading to mutations and initiating carcinogenesis.[2][13]

metabolic_pathway Metabolic Activation of N-Nitrosodimethylamine (NDMA) cluster_0 Metabolic Activation cluster_1 Genotoxicity NDMA N-Nitrosodimethylamine (NDMA) CYP2E1 Cytochrome P450 2E1 Hydroxylation α-Hydroxylation (C-H Bond Cleavage) CYP2E1->Hydroxylation Catalyzes Unstable_Intermediate α-Hydroxynitrosamine (Unstable) Hydroxylation->Unstable_Intermediate Rate-limiting step (Site of Isotope Effect) Decomposition Spontaneous Decomposition Unstable_Intermediate->Decomposition Diazonium Methyldiazonium Ion (Reactive Electrophile) Decomposition->Diazonium Formaldehyde Formaldehyde Decomposition->Formaldehyde DNA DNA Diazonium->DNA Alkylation DNA_Adducts DNA Adducts (e.g., O⁶-methylguanine) DNA->DNA_Adducts Mutation Mutation DNA_Adducts->Mutation Carcinogenesis Carcinogenesis Mutation->Carcinogenesis

Caption: Metabolic activation pathway of NDMA via CYP2E1-mediated α-hydroxylation.

Experimental Methodologies

Detailed and standardized protocols are crucial for the accurate assessment of deuterium isotope effects on N-nitroso compound metabolism. Below are representative protocols for key in vitro and in vivo experiments.

In Vitro Metabolism Studies

These studies typically utilize subcellular fractions, such as liver microsomes, which are enriched in CYP enzymes.[7]

experimental_workflow Workflow for In Vitro Metabolism Assay cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis Microsome_Prep 1. Prepare Liver Microsomes (from control or induced rats) Preincubation 3. Pre-incubate Microsomes and Substrate (37°C) Microsome_Prep->Preincubation Reagent_Prep 2. Prepare Reagents (Buffer, NADPH, Substrates) Reagent_Prep->Preincubation Initiation 4. Initiate Reaction (Add NADPH) Preincubation->Initiation Incubation 5. Incubate (37°C) (Defined time points) Initiation->Incubation Termination 6. Terminate Reaction (e.g., add ice-cold acetonitrile) Incubation->Termination Centrifugation 7. Centrifuge to Pellet Protein Termination->Centrifugation Extraction 8. Extract Supernatant Centrifugation->Extraction Quantification 9. Quantify Metabolites (e.g., LC-MS/MS) Extraction->Quantification Kinetics 10. Determine Kinetic Parameters (Km, Vmax) Quantification->Kinetics

Caption: General experimental workflow for in vitro N-nitrosamine metabolism studies.

This protocol is adapted from standard procedures for preparing microsomes for drug metabolism studies.[7][9]

  • Animal Preparation: Euthanize male Fischer 344 rats (or other appropriate strain) via a humane method.

  • Liver Perfusion: Perfuse the liver in situ via the portal vein with cold 0.9% saline solution until it is pale to remove blood.

  • Homogenization: Excise the liver, weigh it, and homogenize it in 3-4 volumes of ice-cold homogenization buffer (e.g., 0.1 M potassium phosphate (B84403) buffer, pH 7.4, containing 1.15% KCl).

  • Differential Centrifugation:

    • Centrifuge the homogenate at 9,000-10,000 x g for 20 minutes at 4°C to pellet cell debris, nuclei, and mitochondria.

    • Transfer the supernatant (S9 fraction) to a new tube and centrifuge at 100,000 x g for 60 minutes at 4°C.

  • Microsome Isolation:

    • Discard the supernatant (cytosolic fraction).

    • Resuspend the microsomal pellet in wash buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.4) and re-centrifuge at 100,000 x g for 60 minutes at 4°C.

  • Final Preparation and Storage:

    • Discard the supernatant and resuspend the final microsomal pellet in a storage buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.4, containing 20% glycerol).

    • Determine the protein concentration using a standard method (e.g., Bradford assay).

    • Aliquot the microsomes and store them at -80°C until use.

This protocol describes a typical incubation for determining the metabolism of an N-nitroso compound.[5][14]

  • Incubation Mixture Preparation: In a microcentrifuge tube on ice, prepare the incubation mixture (final volume of 200 µL) containing:

    • 100 mM Phosphate buffer (pH 7.4)

    • Liver microsomes (e.g., 0.5 mg/mL protein)

    • N-nitroso compound (deuterated or non-deuterated) at various concentrations for kinetic analysis.

    • An NADPH-regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

  • Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

  • Reaction Initiation: Initiate the reaction by adding a pre-warmed solution of NADPH to a final concentration of 1 mM.

  • Incubation: Incubate at 37°C for a predetermined time (e.g., 15-30 minutes), ensuring the reaction is in the linear range.

  • Reaction Termination: Stop the reaction by adding an equal volume of ice-cold acetonitrile (B52724) or other suitable organic solvent.

  • Sample Processing: Vortex the samples and centrifuge at a high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated protein.

  • Analysis: Transfer the supernatant to an autosampler vial for analysis of the parent compound depletion or metabolite formation using a validated analytical method, such as LC-MS/MS.

  • Kinetic Parameter Determination: Plot the reaction velocity against the substrate concentration and fit the data to the Michaelis-Menten equation using non-linear regression analysis to determine the Km and Vmax values.

In Vivo Carcinogenicity Studies

These long-term studies are essential for evaluating the impact of deuterium substitution on the carcinogenic potential of N-nitroso compounds.[2][4]

  • Animal Model: Use a suitable rodent species and strain, such as male Fischer 344 rats.

  • Group Allocation: Randomly assign animals to different treatment groups (e.g., vehicle control, non-deuterated compound, deuterated compound) with a sufficient number of animals per group (e.g., 20-30).

  • Dosing: Administer the test compounds (equimolar doses of deuterated and non-deuterated forms) via a relevant route of exposure (e.g., in drinking water, by oral gavage) for a prolonged period (e.g., 24 months for rats).

  • Observation: Monitor the animals daily for clinical signs of toxicity. Record body weight and food/water consumption regularly.

  • Termination and Necropsy:

    • The study is typically terminated after a predefined period (e.g., 24 months) or when animals become moribund.

    • Conduct a full necropsy on all animals.

    • Collect all organs and tissues, paying special attention to target organs of the specific N-nitroso compound.

  • Histopathology: Preserve tissues in formalin, process them for histopathological examination, and have them evaluated by a qualified pathologist to identify and classify tumors.

  • Data Analysis: Compare the tumor incidence, multiplicity, and latency between the groups treated with the deuterated and non-deuterated compounds using appropriate statistical methods.

Conclusion and Implications

The study of deuterium isotope effects on N-nitroso compound metabolism provides critical insights into their mechanisms of activation and carcinogenicity. The key findings indicate that:

  • Mechanism of Action: The significant deuterium isotope effect confirms that C-H bond cleavage at the α-carbon is a rate-limiting step in the metabolic activation of many N-nitrosamines.[1]

  • Reduced Carcinogenicity: Deuteration at the α-position generally leads to a decrease in the carcinogenic potency of N-nitrosamines by slowing their metabolic activation.[1]

  • Altered Pharmacokinetics: Deuterium substitution can alter the pharmacokinetic profile of N-nitroso compounds, for instance, by increasing their bioavailability due to a reduced first-pass effect in the liver.[11][12]

For researchers and drug development professionals, these principles are highly relevant. Understanding the metabolic pathways and rate-limiting steps of xenobiotics is fundamental to toxicology and drug design. The strategic use of deuterium substitution ("heavy drugs") is an emerging approach in drug development to favorably modify the metabolic profiles of drug candidates, potentially improving their efficacy and safety by reducing the formation of toxic metabolites or extending their half-life. The methodologies and data presented in this guide serve as a foundational resource for further research in this critical area of toxicology and drug metabolism.

References

Foundational

In Vitro Formation of N-Nitrosoephedrine: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this technical guide provides an in-depth overview of the in vitro formation of N-nitrosoephedrine (NEP), a nitrosamine (B1359907) of regulatory concern. T...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, this technical guide provides an in-depth overview of the in vitro formation of N-nitrosoephedrine (NEP), a nitrosamine (B1359907) of regulatory concern. This document outlines the core chemical principles, experimental protocols for its synthesis and analysis, and quantitative data on factors influencing its formation.

Introduction

N-nitrosoephedrine (NEP) is a nitrosamine that can be formed from the reaction of ephedrine (B3423809), a widely used sympathomimetic amine, with a nitrosating agent. The formation of such N-nitroso compounds is a significant concern in the pharmaceutical industry due to their classification as probable human carcinogens. Understanding the conditions that lead to the in vitro formation of NEP is crucial for risk assessment and the development of mitigation strategies in drug manufacturing and formulation. This guide summarizes key findings on the synthesis of NEP under various conditions and provides detailed methodologies for its analysis.

Chemical Principles of N-Nitrosoephedrine Formation

The formation of N-nitrosoephedrine occurs through the nitrosation of the secondary amine group in the ephedrine molecule. This reaction is typically initiated by a nitrosating agent derived from nitrous acid (HNO₂) in an acidic environment. The general mechanism involves the following key steps:

  • Formation of the Nitrosating Agent: In an acidic solution, nitrite (B80452) salts (e.g., sodium nitrite) are protonated to form nitrous acid. Nitrous acid can then be further protonated and lose a water molecule to form the highly reactive nitrosonium ion (NO⁺).

  • Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of ephedrine's secondary amine acts as a nucleophile, attacking the electrophilic nitrosonium ion.

  • Deprotonation: The resulting intermediate is then deprotonated to yield the stable N-nitrosoephedrine.

The overall reaction is highly dependent on pH, temperature, and the presence of catalysts or inhibitors.

Quantitative Data on N-Nitrosoephedrine Formation

The yield of N-nitrosoephedrine is significantly influenced by various reaction parameters. The following tables summarize quantitative data from cited studies.

Table 1: Effect of Acid Catalyst and Temperature on N-Nitrosoephedrine Yield [1][2][3]

PrecursorsAcid CatalystTemperature (°C)Yield (%)
Ephedrine and Sodium NitriteAcetic Acid585
Ephedrine and Sodium NitriteHydrochloric AcidNot Specified>90
Ephedrine and Sodium NitriteSulfuric Acid5Traces

Table 2: Effect of pH on N-Nitrosoephedrine Yield under Physiological Conditions (37°C) [1][2]

pHYield (%)
1<18.5
218.5
3<18.5

Experimental Protocols

This section provides detailed methodologies for the in vitro synthesis and analysis of N-nitrosoephedrine.

Synthesis of N-Nitrosoephedrine in an Acidic Medium

This protocol is based on the reaction of ephedrine with sodium nitrite in the presence of an acid catalyst.

Materials:

  • Ephedrine hydrochloride

  • Sodium nitrite

  • Acetic acid (or hydrochloric acid)

  • Saturated sodium bicarbonate solution

  • Distilled water

  • Aqueous ethanol (B145695) (95%)

  • Ice bath

  • Magnetic stirrer and stir bar

  • pH meter

Procedure:

  • Dissolve ephedrine hydrochloride (e.g., 4 g) in distilled water in a flask.

  • Cool the solution in an ice bath to 5°C.

  • While stirring, slowly add a solution of sodium nitrite (e.g., 28 g) in distilled water.

  • Slowly add the acid catalyst (e.g., 1 M or 2 M acetic acid) to the reaction mixture, maintaining the temperature at 5°C.

  • Continue stirring the reaction mixture in the ice bath for a specified time (e.g., 1-2 hours).

  • A pale yellow precipitate of N-nitrosoephedrine will form.

  • Collect the precipitate by filtration.

  • Wash the precipitate with a saturated solution of sodium bicarbonate to neutralize and remove excess acid.

  • Wash the precipitate with cold distilled water.

  • Purify the crude N-nitrosoephedrine by recrystallization from aqueous ethanol (95%).

  • Dry the purified crystals and determine the yield.

Analysis of N-Nitrosoephedrine by LC-MS/MS

This protocol outlines a general procedure for the quantitative analysis of N-nitrosoephedrine using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Instrumentation and Conditions:

  • LC System: UHPLC system

  • Mass Spectrometer: Tandem quadrupole mass spectrometer

  • Column: Waters XBridge BEH C18 (150 mm × 4.6 mm, 2.5 µm) or equivalent

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Flow Rate: 0.70 mL/min

  • Injection Volume: 30 µL

  • Column Oven Temperature: 40°C

  • Autosampler Temperature: 10°C

  • Ionization Mode: Electrospray Ionization (ESI) positive

  • Detection Mode: Multiple Reaction Monitoring (MRM)

Sample Preparation:

  • Accurately weigh the sample containing N-nitrosoephedrine.

  • Dissolve the sample in a suitable diluent (e.g., methanol:water 1:1 v/v).

  • If necessary, perform solid-phase extraction (SPE) for sample cleanup and concentration.

  • Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

Quantification:

  • Prepare a series of calibration standards of N-nitrosoephedrine of known concentrations.

  • Analyze the standards and samples by LC-MS/MS.

  • Construct a calibration curve by plotting the peak area of the analyte against its concentration.

  • Determine the concentration of N-nitrosoephedrine in the samples from the calibration curve.

Mandatory Visualizations

The following diagrams illustrate the N-nitrosoephedrine formation pathway and a general experimental workflow.

G cluster_reactants Reactants cluster_intermediates Reaction Intermediates cluster_product Product Ephedrine Ephedrine (Secondary Amine) Protonated_Nitrosamine Protonated N-Nitrosamine Ephedrine->Protonated_Nitrosamine + NO⁺ Nitrite Nitrite (NO₂⁻) Nitrous_Acid Nitrous Acid (HNO₂) Nitrite->Nitrous_Acid + H⁺ H_plus Acid (H⁺) H_plus->Nitrous_Acid Nitrosonium Nitrosonium Ion (NO⁺) Nitrous_Acid->Nitrosonium + H⁺, - H₂O Nitrosonium->Protonated_Nitrosamine NEP N-Nitrosoephedrine Protonated_Nitrosamine->NEP - H⁺

Caption: Reaction pathway for the formation of N-nitrosoephedrine.

G start Start prepare_reactants Prepare Ephedrine and Nitrite Solutions start->prepare_reactants mix_reactants Mix Reactants under Controlled Temperature and pH prepare_reactants->mix_reactants reaction In Vitro Nitrosation Reaction mix_reactants->reaction sample_preparation Sample Preparation (e.g., Quenching, Dilution, SPE) reaction->sample_preparation lcms_analysis LC-MS/MS Analysis sample_preparation->lcms_analysis data_processing Data Processing and Quantification lcms_analysis->data_processing end End data_processing->end

Caption: General experimental workflow for in vitro N-nitrosoephedrine studies.

References

Protocols & Analytical Methods

Method

Application Note: High-Throughput Analysis of Ephedrine Using N-Nitrosoephedrine-D3 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Author: BenchChem Technical Support Team. Date: December 2025

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of ephedrine (B3423809) in biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, N-Nitrosoephedrine-D3, ensures high accuracy and precision, making this method suitable for pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology.[1] The protocol outlines a straightforward sample preparation procedure and optimized LC-MS/MS parameters for reliable quantification.

Introduction

Ephedrine is a sympathomimetic amine commonly used for its stimulant and decongestant properties. Its potential for misuse and the need for precise dosage monitoring necessitate accurate and reliable analytical methods for its quantification in biological samples. Stable isotope dilution mass spectrometry is the gold standard for quantitative analysis, and the use of a deuterated internal standard is crucial for correcting matrix effects and variations in sample processing.

N-Nitrosoephedrine-D3 is a deuterium-labeled analog of ephedrine, making it an ideal internal standard for the analysis of ephedrine.[1] Its chemical properties and ionization behavior are nearly identical to the analyte of interest, ensuring that it effectively tracks the analyte through extraction, chromatography, and ionization, thereby improving the accuracy and precision of quantification.[1]

Experimental

Reagents and Materials
  • Ephedrine hydrochloride (Reference Standard)

  • N-Nitrosoephedrine-D3 (Internal Standard)

  • Methanol (LC-MS Grade)

  • Acetonitrile (B52724) (LC-MS Grade)

  • Formic Acid (LC-MS Grade)

  • Deionized Water

  • Human Plasma/Urine (Blank Matrix)

Standard and Internal Standard Preparation

Stock Solutions (1 mg/mL): Prepare individual stock solutions of ephedrine and N-Nitrosoephedrine-D3 in methanol.

Working Standard Solutions: Serially dilute the ephedrine stock solution with 50:50 methanol:water to prepare a series of working standards for the calibration curve.

Internal Standard Working Solution (100 ng/mL): Dilute the N-Nitrosoephedrine-D3 stock solution with 50:50 methanol:water.

Sample Preparation Protocol
  • Aliquoting: To 100 µL of the biological sample (plasma or urine), add 20 µL of the 100 ng/mL N-Nitrosoephedrine-D3 internal standard working solution.

  • Protein Precipitation (for plasma samples): Add 300 µL of acetonitrile to the sample, vortex for 1 minute to precipitate proteins.

  • Centrifugation: Centrifuge the samples at 10,000 rpm for 10 minutes.

  • Dilution and Transfer: Transfer the supernatant to a new microcentrifuge tube and dilute with deionized water as needed. Transfer the final diluted sample to an HPLC vial for analysis. For urine samples, a simple dilute-and-shoot approach is often sufficient, where the sample is diluted with the mobile phase after the addition of the internal standard.

LC-MS/MS Method

Liquid Chromatography:

ParameterValue
Column C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.4 mL/min
Injection Volume 5 µL
Column Temperature 40 °C
Gradient Isocratic or a shallow gradient depending on the complexity of the matrix

Mass Spectrometry:

ParameterValue
Ionization Mode Electrospray Ionization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Source Temperature 150 °C
Desolvation Temperature 350 °C
MRM Transitions See Table 1

Table 1: MRM Transitions for Ephedrine and N-Nitrosoephedrine-D3

CompoundPrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
Ephedrine166.1148.115
N-Nitrosoephedrine-D3197.3148.118

Note: Collision energies should be optimized for the specific instrument used.

Results and Discussion

The described method provides excellent linearity, precision, and accuracy for the quantification of ephedrine in biological matrices. The use of N-Nitrosoephedrine-D3 as an internal standard effectively compensates for matrix effects, leading to reliable and reproducible results.

Table 2: Method Validation Parameters (Representative Data)

ParameterResult
Linearity (r²) > 0.99
Limit of Detection (LOD) 0.5 ng/mL
Limit of Quantification (LOQ) 2 ng/mL
Intra-day Precision (%RSD) < 5%
Inter-day Precision (%RSD) < 7%
Recovery (%) 95 - 105%

These are typical values and may vary depending on the specific matrix and instrumentation.

Experimental Workflow

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Biological Sample (e.g., Plasma, Urine) Add_IS Add N-Nitrosoephedrine-D3 Internal Standard Sample->Add_IS Precipitate Protein Precipitation (if applicable) Add_IS->Precipitate Centrifuge Centrifugation Precipitate->Centrifuge Dilute Dilution and Transfer to HPLC Vial Centrifuge->Dilute Inject Inject Sample into LC System Dilute->Inject Separate Chromatographic Separation Inject->Separate Ionize Electrospray Ionization (ESI+) Separate->Ionize Detect Tandem Mass Spectrometry (MRM) Ionize->Detect Integrate Peak Integration Detect->Integrate Calibrate Calibration Curve Generation Integrate->Calibrate Quantify Quantification of Ephedrine Calibrate->Quantify

Caption: Experimental workflow for ephedrine analysis.

Logical Relationship of Analytical Components

G Analyte Ephedrine (Analyte) LC Liquid Chromatography Analyte->LC IS N-Nitrosoephedrine-D3 (Internal Standard) IS->LC MS1 Mass Spectrometry (Precursor Ion Selection) LC->MS1 Separation MS2 Tandem Mass Spectrometry (Product Ion Detection) MS1->MS2 Fragmentation Ratio Peak Area Ratio (Analyte/IS) MS2->Ratio Detection Quantification Accurate Quantification Ratio->Quantification Correction for Variability

Caption: Relationship of analytical components.

Conclusion

The method described in this application note provides a reliable and high-throughput solution for the quantification of ephedrine in biological samples. The use of N-Nitrosoephedrine-D3 as an internal standard is key to achieving the high levels of accuracy and precision required for demanding applications in clinical and forensic settings. The simple sample preparation and robust LC-MS/MS conditions make this method amenable to routine analysis.

References

Application

Application Note: Quantification of N-Nitrosoephedrine in Pharmaceutical Ingredients using LC-MS/MS

Introduction N-Nitrosoephedrine is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing ephedrine (B3423809) or pseudoephedrine as active pharmaceutical ingredients (APIs). Du...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

N-Nitrosoephedrine is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing ephedrine (B3423809) or pseudoephedrine as active pharmaceutical ingredients (APIs). Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies worldwide require stringent control and monitoring of these impurities in drug substances and products.[1][2][3][4] This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-Nitrosoephedrine. The method is validated to ensure accuracy, precision, and reliability for trace-level detection.

Analytical Principle

The method utilizes the high selectivity and sensitivity of LC-MS/MS to separate N-Nitrosoephedrine from the API and other matrix components, followed by specific detection and quantification.[2][5][6] The chromatographic separation is achieved on a C18 reversed-phase column. Detection is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides excellent specificity and low detection limits.

Experimental Protocols

1. Materials and Reagents

  • N-Nitrosoephedrine reference standard

  • Ephedrine or Pseudoephedrine HCl API

  • Acetonitrile (LC-MS grade)

  • Methanol (B129727) (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ultrapure water

  • N-Nitrosoephedrine-d5 (or other suitable isotopic internal standard)

2. Standard and Sample Preparation

2.1. Preparation of Standard Stock Solution (SSS) A stock solution of N-Nitrosoephedrine is prepared by dissolving the reference standard in methanol to a final concentration of 100 µg/mL.

2.2. Preparation of Working Standard Solutions (WSS) A series of working standard solutions are prepared by serially diluting the SSS with a suitable diluent (e.g., 0.1% formic acid in water:acetonitrile, 95:5 v/v) to create calibration standards.

2.3. Preparation of Internal Standard (IS) Spiking Solution An internal standard stock solution is prepared and then diluted to a working concentration for spiking into all samples and standards.

2.4. Sample Preparation A specific amount of the API (e.g., 20 mg) is accurately weighed and dissolved in the diluent to a final concentration of 20 mg/mL.[1] The sample is then spiked with the internal standard. To ensure complete dissolution, the sample is vortexed.

3. LC-MS/MS Instrumentation and Conditions

3.1. Liquid Chromatography

  • Column: Waters XBridge BEH C18 (150 mm × 4.6 mm, 2.5 µm) or equivalent[1]

  • Mobile Phase A: 0.1% Formic acid in water[1]

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Flow Rate: 0.5 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 40 °C

  • Gradient Program: A typical gradient starts with a high percentage of Mobile Phase A, which is gradually decreased while increasing the percentage of Mobile Phase B to elute the analyte.

3.2. Mass Spectrometry

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Specific precursor-to-product ion transitions for N-Nitrosoephedrine and its internal standard are monitored. These transitions need to be optimized for the specific instrument being used.

Method Validation Summary

The analytical method was validated in accordance with the International Council for Harmonisation (ICH) guidelines.[1] The key validation parameters are summarized below.

Validation ParameterResult
Specificity No significant interference was observed at the retention time of N-Nitrosoephedrine from the API or other potential impurities.
Limit of Detection (LOD) To be determined based on signal-to-noise ratio (typically S/N ≥ 3).
Limit of Quantification (LOQ) 0.04 µg/mL (with respect to a 20 mg/mL sample concentration)[1]
Linearity The method demonstrated excellent linearity over the validated range of 0.04 µg/mL to 0.4 µg/mL.[1] The correlation coefficient (r²) should be ≥ 0.99.
Accuracy Mean recoveries were within 100.04% to 104.54% for spiked samples at different concentration levels.[1]
Precision The relative standard deviation (%RSD) for replicate injections was less than 2.0%. The %RSD for the recovery of N-Nitroso-l-ephedrine was 0.50%.[1]
Robustness The method was shown to be robust with small, deliberate changes in chromatographic conditions.

Visualizations

experimental_workflow cluster_prep Sample & Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing & Reporting Sample Weigh API Sample Dissolve Dissolve in Diluent Sample->Dissolve Spike_IS_Sample Spike with Internal Standard Dissolve->Spike_IS_Sample Vortex Vortex to Mix Spike_IS_Sample->Vortex Inject Inject into LC-MS/MS Vortex->Inject Standards Prepare Calibration Standards Spike_IS_Standard Spike Standards with IS Standards->Spike_IS_Standard Spike_IS_Standard->Inject Separate Chromatographic Separation Inject->Separate Detect Mass Spectrometric Detection (MRM) Separate->Detect Integrate Integrate Peak Areas Detect->Integrate Calibrate Generate Calibration Curve Integrate->Calibrate Quantify Quantify N-Nitrosoephedrine Calibrate->Quantify Report Report Results Quantify->Report

Caption: Experimental workflow for the quantification of N-Nitrosoephedrine.

validation_parameters MethodValidation Analytical Method Validation Specificity Specificity MethodValidation->Specificity Linearity Linearity MethodValidation->Linearity Accuracy Accuracy MethodValidation->Accuracy Precision Precision MethodValidation->Precision LOD Limit of Detection (LOD) MethodValidation->LOD LOQ Limit of Quantification (LOQ) MethodValidation->LOQ Robustness Robustness MethodValidation->Robustness SystemSuitability System Suitability MethodValidation->SystemSuitability Linearity->Accuracy Linearity->LOQ Precision->Accuracy LOQ->LOD

Caption: Logical relationships of analytical method validation parameters.

References

Method

Application Notes and Protocols for the Quantification of N-Nitrosoephedrine-D3 in Human Plasma

Audience: Researchers, scientists, and drug development professionals. Introduction N-Nitrosoephedrine is a nitrosamine (B1359907) impurity that can be found in pharmaceutical products containing ephedrine.

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Nitrosoephedrine is a nitrosamine (B1359907) impurity that can be found in pharmaceutical products containing ephedrine. Due to the potential carcinogenic nature of nitrosamines, regulatory agencies require sensitive and accurate methods for their quantification in both drug substances and biological matrices. N-Nitrosoephedrine-D3 is the stable isotope-labeled internal standard (IS) used for the precise quantification of N-Nitrosoephedrine in complex matrices like human plasma, minimizing the impact of matrix effects and variability in sample processing.[1] This document provides detailed protocols for sample preparation of human plasma prior to analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methods described are based on established techniques for nitrosamine analysis in biological fluids, including Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT).[2][3][4]

Analytical Principle

The accurate quantification of N-Nitrosoephedrine in human plasma is achieved by spiking the samples with a known concentration of the deuterated internal standard, N-Nitrosoephedrine-D3. Following extraction from the plasma matrix, the analyte and internal standard are detected by LC-MS/MS. The ratio of the analyte peak area to the internal standard peak area is used to construct a calibration curve and determine the concentration of N-Nitrosoephedrine in the unknown samples. The use of a stable isotope-labeled internal standard is crucial for correcting for any analyte loss during sample preparation and for compensating for matrix-induced ionization suppression or enhancement in the mass spectrometer.

Experimental Protocols

Three common sample preparation techniques are presented below. The choice of method may depend on the desired level of sample cleanup, sensitivity requirements, and available laboratory equipment.

Protocol 1: Solid-Phase Extraction (SPE)

Solid-phase extraction is a highly effective technique for isolating analytes from complex matrices, providing a clean extract with minimal matrix effects.[3] This protocol is adapted from methods used for the analysis of various nitrosamines in biological and aqueous samples.[5]

Materials and Reagents:

  • Human plasma (K2-EDTA)

  • N-Nitrosoephedrine-D3 internal standard working solution

  • Polymeric reversed-phase SPE cartridges (e.g., Strata-X, 30 mg/1 mL)

  • Methanol (B129727) (LC-MS grade)

  • Acetonitrile (B52724) (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (≥98%)

  • Centrifuge

  • Sample concentration evaporator (e.g., nitrogen evaporator)

Procedure:

  • Sample Pre-treatment:

    • Thaw human plasma samples on ice.

    • In a microcentrifuge tube, add 500 µL of human plasma.

    • Spike with 20 µL of N-Nitrosoephedrine-D3 internal standard solution.

    • Vortex for 10 seconds.

    • Add 500 µL of 0.1% formic acid in water and vortex for another 10 seconds.

    • Centrifuge at 10,000 x g for 5 minutes to pellet any particulates.

  • SPE Cartridge Conditioning:

    • Condition the SPE cartridge by passing 1 mL of methanol, followed by 1 mL of water. Do not allow the cartridge to dry.

  • Sample Loading:

    • Load the pre-treated plasma supernatant onto the conditioned SPE cartridge.

    • Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of approximately 1 mL/min.

  • Washing:

    • Wash the cartridge with 1 mL of 5% methanol in water to remove hydrophilic interferences.

    • Dry the cartridge under high vacuum for 5 minutes.

  • Elution:

    • Elute the analyte and internal standard with 1 mL of methanol into a clean collection tube.

  • Evaporation and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

    • Vortex for 20 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a classic technique for separating compounds based on their differential solubilities in two immiscible liquids. A salting-out assisted LLE method has been shown to be effective for the extraction of a wide range of nitrosamines from biological matrices.[2][6]

Materials and Reagents:

  • Human plasma (K2-EDTA)

  • N-Nitrosoephedrine-D3 internal standard working solution

  • Acetonitrile (LC-MS grade)

  • Dichloromethane (LC-MS grade)

  • Ammonium acetate

  • Centrifuge

  • Sample concentration evaporator (e.g., nitrogen evaporator)

Procedure:

  • Sample Preparation:

    • In a polypropylene (B1209903) centrifuge tube, add 500 µL of human plasma.

    • Spike with 20 µL of N-Nitrosoephedrine-D3 internal standard solution.

    • Vortex for 10 seconds.

  • Extraction:

    • Add 2 mL of dichloromethane.

    • Vortex vigorously for 2 minutes.

    • Centrifuge at 4,000 x g for 10 minutes to separate the aqueous and organic layers.

  • Collection:

    • Carefully transfer the lower organic layer (dichloromethane) to a clean tube.

    • Repeat the extraction step with another 2 mL of dichloromethane.

    • Combine the organic extracts.

  • Evaporation and Reconstitution:

    • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 100 µL of the initial mobile phase.

    • Vortex for 20 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 3: Protein Precipitation (PPT)

Protein precipitation is the simplest and fastest method for sample preparation, involving the addition of an organic solvent or an acid to precipitate plasma proteins.[4] While effective for high-throughput screening, it may result in a less clean extract compared to SPE or LLE.[7]

Materials and Reagents:

  • Human plasma (K2-EDTA)

  • N-Nitrosoephedrine-D3 internal standard working solution

  • Acetonitrile (LC-MS grade), chilled at -20°C

  • Centrifuge with refrigeration capabilities

Procedure:

  • Precipitation:

    • In a microcentrifuge tube, add 200 µL of human plasma.

    • Spike with 10 µL of N-Nitrosoephedrine-D3 internal standard solution and vortex briefly.

    • Add 600 µL of ice-cold acetonitrile (a 3:1 ratio of solvent to plasma).

    • Vortex vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifugation:

    • Centrifuge the mixture at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Collection:

    • Carefully transfer the supernatant to a new tube.

  • Evaporation and Reconstitution:

    • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 100 µL of the initial mobile phase.

    • Vortex for 20 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Data Presentation

The following tables summarize typical performance characteristics for nitrosamine analysis in biological fluids based on literature values for similar analytes. These values should be established and validated for N-Nitrosoephedrine specifically in your laboratory.

Table 1: Comparison of Sample Preparation Techniques

ParameterSolid-Phase Extraction (SPE)Liquid-Liquid Extraction (LLE)Protein Precipitation (PPT)
Recovery >85%75-115%[2]>90%
Matrix Effect LowModerateHigh
Throughput ModerateLow-ModerateHigh
Cost per Sample HighLowLow
Extract Cleanliness HighModerateLow
Precision (%RSD) <10%<15%[2]<15%

Table 2: Typical LC-MS/MS Parameters for Nitrosamine Analysis

ParameterSetting
LC Column C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.3 mL/min
Injection Volume 5 µL
Ionization Mode Electrospray Ionization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
N-Nitrosoephedrine Transition To be determined empirically
N-Nitrosoephedrine-D3 Transition To be determined empirically

Visualizations

SPE_Workflow cluster_pretreatment Sample Pre-treatment cluster_spe Solid-Phase Extraction cluster_post_extraction Post-Extraction plasma 1. Add 500 µL Plasma is 2. Spike with IS plasma->is acid 3. Add 0.1% Formic Acid is->acid centrifuge1 4. Vortex & Centrifuge acid->centrifuge1 load 6. Load Sample centrifuge1->load condition 5. Condition Cartridge (Methanol, Water) condition->load wash 7. Wash Cartridge (5% Methanol) load->wash elute 8. Elute Analyte (Methanol) wash->elute evaporate 9. Evaporate to Dryness elute->evaporate reconstitute 10. Reconstitute evaporate->reconstitute analyze 11. LC-MS/MS Analysis reconstitute->analyze

Caption: Solid-Phase Extraction (SPE) Workflow.

LLE_Workflow cluster_extraction Extraction cluster_post_extraction Post-Extraction plasma 1. Add 500 µL Plasma & IS solvent 2. Add Dichloromethane plasma->solvent vortex 3. Vortex & Centrifuge solvent->vortex collect 4. Collect Organic Layer (x2) vortex->collect evaporate 5. Evaporate to Dryness collect->evaporate reconstitute 6. Reconstitute evaporate->reconstitute analyze 7. LC-MS/MS Analysis reconstitute->analyze

Caption: Liquid-Liquid Extraction (LLE) Workflow.

PPT_Workflow cluster_precipitation Protein Precipitation cluster_post_extraction Post-Precipitation plasma 1. Add 200 µL Plasma & IS solvent 2. Add Cold Acetonitrile (3:1) plasma->solvent vortex 3. Vortex Vigorously solvent->vortex centrifuge 4. Centrifuge at 4°C vortex->centrifuge collect 5. Collect Supernatant centrifuge->collect evaporate 6. Evaporate to Dryness collect->evaporate reconstitute 7. Reconstitute evaporate->reconstitute analyze 8. LC-MS/MS Analysis reconstitute->analyze

Caption: Protein Precipitation (PPT) Workflow.

References

Application

Application Note: Quantification of Ephedrine in Human Urine using a Stable Isotope Labeled Internal Standard by LC-MS/MS

Introduction Ephedrine (B3423809) is a sympathomimetic amine commonly found in over-the-counter medications and nutritional supplements. Its use is regulated in sports due to its stimulant properties.

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Ephedrine (B3423809) is a sympathomimetic amine commonly found in over-the-counter medications and nutritional supplements. Its use is regulated in sports due to its stimulant properties. Accurate and reliable quantification of ephedrine in urine is crucial for both clinical toxicology and anti-doping analysis. This application note describes a robust and sensitive method for the quantification of ephedrine in human urine using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with N-Nitrosoephedrine-D3 as the internal standard. The use of a stable isotope-labeled internal standard ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.

Principle

Urine samples are prepared by a simple dilution step. The diluted sample, fortified with the internal standard (N-Nitrosoephedrine-D3), is directly injected into an LC-MS/MS system. Chromatographic separation is achieved on a C8 reversed-phase column. Detection and quantification are performed using a tandem mass spectrometer operating in the positive electrospray ionization (ESI) and multiple reaction monitoring (MRM) mode. The concentration of ephedrine is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Experimental Protocols

Materials and Reagents
  • Analytes and Internal Standard:

    • Ephedrine hydrochloride (Reference Standard)

    • N-Nitrosoephedrine-D3 (Internal Standard, ISTD)

  • Reagents and Solvents:

    • Methanol (HPLC grade)

    • Acetonitrile (B52724) (ACN, HPLC grade)

    • Formic acid (FA, LC-MS grade)

    • Trifluoroacetic acid (TFA, LC-MS grade)

    • Deionized water (18.2 MΩ·cm)

    • Blank human urine

Standard Solutions Preparation
  • Stock Solutions (1 mg/mL): Prepare individual stock solutions of ephedrine and N-Nitrosoephedrine-D3 in methanol.

  • Working Standard Solutions: Prepare serial dilutions of the ephedrine stock solution with a mixture of water and acetonitrile to create calibration standards.

  • Internal Standard Working Solution (4 µg/mL): Dilute the N-Nitrosoephedrine-D3 stock solution in water.[1][2]

Sample Preparation
  • Thaw frozen urine samples at room temperature.

  • Vortex the urine samples to ensure homogeneity.

  • To 20 µL of urine sample in a microcentrifuge tube, add 20 µL of the N-Nitrosoephedrine-D3 internal standard working solution (5 µg/mL).[3]

  • Add 210 µL of a loading buffer (0.1% formic acid and 2% acetonitrile in water).[3]

  • Vortex the mixture for 30 seconds.

  • Centrifuge the mixture at 16,000 x g for 10 minutes at room temperature.[3]

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
  • Liquid Chromatography (LC) System: An ultra-high-performance liquid chromatography (UHPLC) system.

  • Mass Spectrometer (MS): A triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source.

Table 1: Chromatographic Conditions

ParameterCondition
Column C8, 2.1 x 100 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid and 0.01% TFA in Water
Mobile Phase B Acetonitrile
Gradient Isocratic: 98% A / 2% B
Flow Rate 0.3 mL/min
Column Temperature 40 °C
Injection Volume 5 µL

Table 2: Mass Spectrometer Conditions

ParameterCondition
Ionization Mode Positive Electrospray Ionization (ESI+)
Capillary Voltage 3.5 kV
Source Temperature 150 °C
Desolvation Temp. 400 °C
Gas Flow Rates Desolvation: 800 L/hr; Cone: 50 L/hr
MRM Transitions Ephedrine: m/z 166.1 → 148.1 (Quantifier), 166.1 → 115.2 (Qualifier)[4][5]
N-Nitrosoephedrine-D3: m/z 169.2 → 117.2 (Quantifier)[5]

Data Presentation

Table 3: Method Validation Parameters

ParameterResult
Calibration Curve Range 5 - 20 µg/mL
Correlation Coefficient (r²) > 0.995
Limit of Detection (LOD) < 0.5 ng/mL
Limit of Quantification (LOQ) 5 ng/mL
Intra-day Precision (%RSD) < 9.16%
Inter-day Precision (%RSD) < 8.60%
Accuracy (%Bias) Within ±8.0%
Matrix Effect 83.4% to 102%
Recovery 92.98% to 103.05%

Experimental Workflow Diagram

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing urine_sample Urine Sample (20 µL) add_istd Add N-Nitrosoephedrine-D3 (20 µL, 5 µg/mL) urine_sample->add_istd add_buffer Add Loading Buffer (210 µL) add_istd->add_buffer vortex Vortex (30s) add_buffer->vortex centrifuge Centrifuge (16,000 x g, 10 min) vortex->centrifuge supernatant Collect Supernatant centrifuge->supernatant lc_injection Inject Supernatant (5 µL) supernatant->lc_injection chromatography C8 Column Separation lc_injection->chromatography ms_detection Tandem MS Detection (ESI+, MRM) chromatography->ms_detection peak_integration Peak Integration ms_detection->peak_integration ratio_calculation Calculate Peak Area Ratio (Analyte/ISTD) peak_integration->ratio_calculation quantification Quantify using Calibration Curve ratio_calculation->quantification

References

Method

Application Notes and Protocols for Solid-Phase Extraction of N-Nitrosamines in Water

For Researchers, Scientists, and Drug Development Professionals This document provides a detailed protocol for the solid-phase extraction (SPE) of various N-nitrosamines from water samples, a critical step for sensitive...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the solid-phase extraction (SPE) of various N-nitrosamines from water samples, a critical step for sensitive and accurate quantification by analytical instrumentation such as gas chromatography-tandem mass spectrometry (GC-MS/MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

N-nitrosamines are a class of chemical compounds that are of significant concern due to their classification as probable human carcinogens.[1] Their presence in drinking water, wastewater, and as impurities in pharmaceutical products is carefully monitored by regulatory agencies worldwide.[2] Solid-phase extraction is a widely used technique for the pre-concentration and purification of N-nitrosamines from aqueous matrices, enabling lower detection limits and reducing matrix interference during analysis.[3] This protocol is based on established methods such as the U.S. EPA Method 521 and the Chinese National Standard GB 5750.10-2023.[4][5]

Data Presentation

The following table summarizes the performance data for the solid-phase extraction of common N-nitrosamines from water samples using various SPE sorbents.

N-Nitrosamine CompoundAbbreviationSPE SorbentSample MatrixRecovery (%)Method Detection Limit (MDL) (ng/L)Limit of Quantification (LOQ) (ng/L)Reference
N-NitrosodimethylamineNDMACoconut CharcoalDrinking Water70-1300.4 - 1.6< 0.5[1][6]
N-NitrosodiethylamineNDEACoconut CharcoalDrinking Water70-1300.4 - 1.6< 0.5[1][6]
N-Nitrosodi-n-propylamineNDPACoconut CharcoalDrinking Water70-1300.4 - 1.6< 0.5[1][6]
N-Nitrosodi-n-butylamineNDBACoconut CharcoalDrinking Water70-1300.4 - 1.6< 0.5[1][6]
N-NitrosopyrrolidineNPYRCoconut CharcoalDrinking Water70-1300.4 - 1.6< 0.5[1][6]
N-NitrosopiperidineNPIPCoconut CharcoalDrinking Water70-1300.4 - 1.6< 0.5[1][6]
N-NitrosomorpholineNMORCoconut CharcoalDrinking Water70-1300.4 - 1.6< 0.5[1][6]
N-NitrosodimethylamineNDMAGraphitized CarbonDrinking Water71.5 - 88.0< 10-[5]
N-NitrosodiethylamineNDEAGraphitized CarbonDrinking Water71.5 - 88.0< 10-[5]
N-NitrosomethylethylamineNMEAGraphitized CarbonDrinking Water71.5 - 88.0< 10-[5]
N-Nitrosodi-n-propylamineNDPAGraphitized CarbonDrinking Water71.5 - 88.0< 10-[5]
N-Nitrosodi-n-butylamineNDBAGraphitized CarbonDrinking Water71.5 - 88.0< 10-[5]
N-NitrosopyrrolidineNPYRGraphitized CarbonDrinking Water71.5 - 88.0< 10-[5]
N-NitrosopiperidineNPIPGraphitized CarbonDrinking Water71.5 - 88.0< 10-[5]
N-NitrosodimethylamineNDMAAmbersorb 572 / LiChrolut ENDrinking WaterHigh0.4 - 1.6-[1]

Experimental Protocol

This protocol details the manual solid-phase extraction procedure for a 500 mL water sample. Automated SPE systems can also be utilized and may improve reproducibility.[7]

1. Materials and Reagents

  • SPE Cartridges: Coconut charcoal (e.g., 2 g, 6 mL) or Graphitized Carbon (e.g., Supelclean™ ENVI-Carb™, 0.5 g/6 mL).[5][8]

  • Solvents: Dichloromethane (DCM), Methanol (MeOH), Reagent Water (HPLC grade or equivalent).

  • Glassware: 1 L amber glass sample bottles, 15 mL conical centrifuge tubes, graduated cylinders.

  • Apparatus: SPE vacuum manifold, source of vacuum, nitrogen evaporation system.

  • Standards: N-nitrosamine analytical standards and isotopically labeled internal standards/surrogates.

2. Sample Collection and Preservation

  • Collect water samples in 1 L amber glass bottles to prevent photodegradation.

  • If residual chlorine is present, dechlorinate the sample by adding approximately 80 mg of sodium thiosulfate (B1220275) per liter of water.

  • Store samples at or below 6 °C and protect from light from the time of collection until extraction. Extraction should be performed within 14 days of collection.

3. SPE Cartridge Conditioning

  • Place the SPE cartridges on the vacuum manifold.

  • For Coconut Charcoal Cartridges (as per a modified EPA 521):

    • Wash with 5 mL of Dichloromethane.

    • Wash with 20 mL of Methanol.

    • Rinse with 10 mL of reagent water. Do not allow the cartridge to go dry.

  • For Graphitized Carbon Cartridges:

    • Wash with 6 mL of Dichloromethane.

    • Wash with 6 mL of Methanol.

    • Flush with nitrogen or apply vacuum.

    • Activate with 6 mL of Methanol.

    • Equilibrate with 9 mL of reagent water. Do not allow the cartridge to go dry.[9]

4. Sample Loading

  • Spike the 500 mL water sample with isotopically labeled internal standards and surrogates.

  • Pass the entire 500 mL sample through the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.

5. Cartridge Rinsing and Drying

  • After the entire sample has passed through, rinse the cartridge with 5 mL of reagent water.

  • Dry the cartridge by drawing vacuum through it for a minimum of 10 minutes to remove residual water.

6. Elution

  • Place a 15 mL collection tube in the manifold to collect the eluate.

  • Elute the retained N-nitrosamines from the cartridge with 10 mL of Dichloromethane.[9] For some methods, elution is performed in multiple smaller volumes.

7. Concentration

  • Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.

  • The sample extract is now ready for analysis by GC-MS/MS or LC-MS/MS.

Visualizations

The following diagram illustrates the workflow for the solid-phase extraction of N-nitrosamines from water samples.

SPE_Workflow cluster_prep Sample Preparation cluster_post Post-Extraction Sample 500 mL Water Sample Spike Spike with Internal Standards Sample->Spike Load 2. Sample Loading (10-15 mL/min) Spike->Load Condition 1. Cartridge Conditioning (DCM, MeOH, Water) Wash 3. Cartridge Rinsing (Reagent Water) Dry 4. Cartridge Drying (Vacuum/Nitrogen) Elute 5. Elution (Dichloromethane) Concentrate Concentration to 1 mL (Nitrogen Evaporation) Elute->Concentrate Analysis GC-MS/MS or LC-MS/MS Analysis Concentrate->Analysis

Caption: Workflow for N-nitrosamine solid-phase extraction.

References

Application

Application of N-Nitrosoephedrine-D3 in Toxicology Screening: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction N-Nitrosoephedrine is a nitrosamine (B1359907) compound that is of significant toxicological concern due to its potential carcinogenic properti...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosoephedrine is a nitrosamine (B1359907) compound that is of significant toxicological concern due to its potential carcinogenic properties. It can be formed from the reaction of ephedrine (B3423809) or pseudoephedrine with nitrosating agents. Given the widespread use of ephedrine and pseudoephedrine in pharmaceutical products, and the potential for endogenous formation, sensitive and accurate methods for the detection and quantification of N-Nitrosoephedrine in various matrices are crucial for toxicology screening, pharmaceutical quality control, and research.

The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry for ensuring the accuracy and precision of analytical measurements. N-Nitrosoephedrine-D3, a deuterated analog of N-Nitrosoephedrine, is an ideal internal standard for this purpose. Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization. This allows for the correction of variations in extraction efficiency, matrix effects, and instrument response, leading to highly reliable quantitative results.

These application notes provide a comprehensive overview and a detailed protocol for the use of N-Nitrosoephedrine-D3 in the toxicology screening of N-Nitrosoephedrine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Deuterated Internal Standards in Quantitative Analysis

The fundamental principle behind using a deuterated internal standard like N-Nitrosoephedrine-D3 is to add a known amount of the labeled compound to each sample at the beginning of the analytical workflow. Since the deuterated standard is chemically identical to the analyte, it experiences the same losses during sample preparation and the same ionization suppression or enhancement in the mass spectrometer. By measuring the ratio of the analyte's signal to the internal standard's signal, accurate quantification can be achieved, as this ratio remains constant even if the absolute signal intensities fluctuate.

G cluster_sample Sample cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_quant Quantification A Analyte (N-Nitrosoephedrine) Unknown Amount Prep Extraction, Cleanup (Potential for Analyte and IS Loss) A->Prep IS Internal Standard (N-Nitrosoephedrine-D3) Known Amount IS->Prep Analysis Chromatography & Ionization (Potential for Signal Fluctuation) Prep->Analysis Losses affect both equally Quant Ratio of Analyte Signal to IS Signal (Corrects for Variability) Analysis->Quant Signal fluctuations affect both proportionally G cluster_prep Sample Preparation cluster_analysis Analysis & Data Processing urine 1. Urine Sample (1 mL) spike 2. Spike with N-Nitrosoephedrine-D3 urine->spike spe 3. Solid Phase Extraction (SPE) spike->spe elute 4. Elution spe->elute dry 5. Evaporation to Dryness elute->dry recon 6. Reconstitution dry->recon lcms 7. LC-MS/MS Analysis recon->lcms quant 8. Quantification using Calibration Curve lcms->quant result 9. Report Concentration quant->result

Method

Detecting Potentially Carcinogenic Nitrosamine Impurities in Pharmaceuticals Using Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)

Application Note & Protocol Audience: Researchers, scientists, and drug development professionals. Introduction: The discovery of N-nitrosamine impurities, a class of probable human carcinogens, in various pharmaceutical...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction: The discovery of N-nitrosamine impurities, a class of probable human carcinogens, in various pharmaceutical products since 2018 has prompted stringent regulatory actions and highlighted the critical need for robust and sensitive analytical methods.[1] Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS) has emerged as a premier technique for the detection and quantification of these impurities at trace levels.[1] The high sensitivity, selectivity, and mass accuracy of LC-HRMS enable confident identification and measurement of nitrosamines in complex drug matrices, ensuring patient safety and regulatory compliance.[1] This document provides detailed application notes and protocols for the analysis of nitrosamine (B1359907) impurities using LC-HRMS.

Experimental Workflow

The general workflow for the analysis of nitrosamine impurities by LC-HRMS encompasses several key stages, from meticulous sample preparation to sophisticated data analysis. The following diagram illustrates a typical experimental process designed to ensure accuracy and reliability in detecting these trace-level impurities.

LC-HRMS Experimental Workflow for Nitrosamine Analysis cluster_SamplePrep Sample Preparation cluster_LC Liquid Chromatography cluster_HRMS High-Resolution Mass Spectrometry cluster_Data Data Analysis Sample_Weighing Sample Weighing (Drug Substance/Product) Solvent_Addition Addition of Extraction Solvent (e.g., Methanol (B129727), Dichloromethane) Sample_Weighing->Solvent_Addition Extraction Extraction (Vortexing/Shaking/Sonication) Solvent_Addition->Extraction Centrifugation Centrifugation Extraction->Centrifugation Filtration Filtration (e.g., 0.22 µm PVDF filter) Centrifugation->Filtration Injection Sample Injection Filtration->Injection Separation Chromatographic Separation (Reversed-Phase Column) Injection->Separation Ionization Ionization (e.g., ESI, APCI) Separation->Ionization Mass_Analysis Mass Analysis (e.g., Orbitrap) Ionization->Mass_Analysis Detection Detection (tSIM/PRM modes) Mass_Analysis->Detection Data_Acquisition Data Acquisition Detection->Data_Acquisition Data_Processing Data Processing (Peak Integration, Calibration) Data_Acquisition->Data_Processing Quantification Quantification & Reporting Data_Processing->Quantification

Caption: A typical experimental workflow for nitrosamine analysis by LC-HRMS.

Quantitative Data Summary

The following tables summarize the quantitative performance of various LC-HRMS methods for the analysis of nitrosamine impurities in different pharmaceutical matrices. The data includes Limit of Detection (LOD), Limit of Quantification (LOQ), and recovery percentages.

Table 1: Quantitative Performance in Metformin Drug Substance/Product

NitrosamineLOD (ng/mL)LOQ (ng/mL)Recovery (%)Reference
NDMA0.41.095-105[2]
NDEA0.41.095-105[2]
NEIPA0.20.595-105[2]
NDIPA0.41.095-105[2]
NDBA0.41.095-105[2]
NMPA0.41.095-105[2]
NMBA0.41.095-105[2]
NDPA0.41.095-105[2]
NPIP0.20.595-105[2]

Table 2: Quantitative Performance in Sartan Drug Substance/Product

NitrosamineLOD (ng/mL)LOQ (ng/mL)Recovery (%)Reference
NDMA0.1 - 0.30.3 - 1.3370-130[3][4]
NDEA0.1 - 0.30.3 - 0.6670-130[3][4]
NEIPA0.1 - 0.30.3 - 1.070-130[3][4]
NDIPA0.1 - 0.30.3 - 1.8570-130[3][4]
NDBA0.1 - 0.30.3 - 3.6670-130[3][4]
NMBA--70-130[4]

Table 3: General Quantitative Performance of LC-HRMS Methods

NitrosamineLOD (ng/mL)LOQ (ng/mL)Linearity (r²)Reference
NDMA≤ 0.1≤ 0.5> 0.99[5][6]
NDEA≤ 0.1≤ 0.5> 0.99[5][6]
NMBA≤ 0.1≤ 0.5> 0.99[5][6]
NDIPA≤ 0.1≤ 0.5> 0.99[5][6]
NEIPA≤ 0.1≤ 0.5> 0.99[5][6]
NDBA≤ 0.1≤ 0.5> 0.99[5][6]

Experimental Protocols

This section provides a detailed, generalized protocol for the analysis of nitrosamine impurities in pharmaceutical products using LC-HRMS.

Reagents and Materials
  • Reference standards for all target nitrosamines (e.g., NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBA)

  • LC-MS grade methanol, water, and formic acid

  • Drug substance or drug product for analysis

  • 15 mL glass centrifuge tubes

  • Vortex mixer

  • Mechanical wrist-action shaker or sonicator

  • Centrifuge

  • 0.22 µm PVDF syringe filters

  • HPLC vials

Standard Solution Preparation
  • Stock Standard Preparation: Prepare individual stock standard solutions of each nitrosamine at a concentration of 1 mg/mL in methanol.

  • Intermediate Standard Solution: Prepare a mixed intermediate standard solution containing all target nitrosamines by diluting the individual stock solutions in methanol. The concentration of this solution will depend on the desired calibration range.

  • Calibration Standards: Prepare a series of calibration standards by serially diluting the intermediate standard solution with a suitable diluent (e.g., 80:20 methanol:water with 0.1% formic acid) to cover the desired concentration range (e.g., 0.1 to 100 ng/mL).

Sample Preparation

For Drug Substance (e.g., Metformin, Sartans):

  • Accurately weigh approximately 100-500 mg of the drug substance into a 15 mL glass centrifuge tube.[7][8][9]

  • Add a precise volume of methanol (e.g., 4.0-5.0 mL) to achieve a target concentration (e.g., 100 mg/mL).[7][9]

  • Vortex the solution for approximately one minute to ensure thorough mixing.[7][9]

  • Shake the sample for 40 minutes using a mechanical wrist-action shaker.[7][9]

  • Centrifuge the sample for 15 minutes at approximately 4500 rpm.[7][9]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter, discarding the first 1 mL of the filtrate.[7][9]

  • Transfer the filtered sample into an HPLC vial for LC-HRMS analysis.[7][9]

For Drug Product (Tablets):

  • Crush a sufficient number of tablets to obtain a powder equivalent to a target concentration of the active pharmaceutical ingredient (API) (e.g., 100 mg/mL) in a specific volume of extraction solvent.[7][8][9][10]

  • Transfer the powdered sample into a 15 mL glass centrifuge tube.[7][8][9]

  • Add the appropriate volume of methanol and vortex for about a minute.[7][8][9]

  • Follow steps 4-7 from the drug substance preparation protocol.[7][8][9]

LC-HRMS Analysis

Liquid Chromatography Conditions (Example):

ParameterValue
HPLC ColumnKinetex® 2.6 µm F5 100 Å, 100 x 4.6 mm or equivalent
Column Temperature40 °C
Flow Rate0.6 mL/min
Mobile Phase A0.1% formic acid in water
Mobile Phase B0.1% formic acid in methanol
Injection Volume3 µL
Needle Wash80:20 Methanol:Water with 0.1% Formic Acid
Gradient Program:
Time (min)%B
0.010
1.010
8.060
8.195
10.095
10.110
12.010

Note: The gradient program should be optimized based on the specific nitrosamines being analyzed and the column used.

High-Resolution Mass Spectrometry Conditions (Example for Q Exactive Orbitrap):

ParameterValue
Ionization ModePositive Electrospray Ionization (ESI)
Spray Voltage3.5 kV
Capillary Temperature400 °C
Sheath Gas Flow Rate55 arbitrary units
Aux Gas Flow Rate15 arbitrary units
S-Lens RF Level55
Resolution70,000
Scan ModeTargeted SIM (tSIM) and/or Parallel Reaction Monitoring (PRM)

Note: These parameters should be optimized for the specific instrument and analytes.

Data Analysis and Quantification
  • Data Acquisition: Acquire data using the optimized LC-HRMS method.

  • Data Processing: Process the acquired data using appropriate software (e.g., Thermo Scientific™ Chromeleon™ CDS). Extract ion chromatograms for each nitrosamine using a narrow mass tolerance (e.g., ±5 ppm).

  • Quantification: Generate a calibration curve by plotting the peak area of each nitrosamine standard against its concentration. Determine the concentration of nitrosamines in the samples by interpolating their peak areas from the calibration curve.

Mechanism of Nitrosamine Carcinogenicity

N-nitrosamines are not directly carcinogenic but require metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver.[11][12][13][14] This bioactivation process leads to the formation of highly reactive electrophilic intermediates that can bind to cellular macromolecules, including DNA.[12][13][14] The formation of DNA adducts can lead to mutations during DNA replication, initiating the process of carcinogenesis.[11][15]

Nitrosamine Metabolic Activation and DNA Adduct Formation Nitrosamine N-Nitrosamine (e.g., NDMA) Alpha_Hydroxylation α-Hydroxylation Nitrosamine->Alpha_Hydroxylation CYP450 Cytochrome P450 (CYP2E1) CYP450->Alpha_Hydroxylation Unstable_Intermediate Unstable α-hydroxy -nitrosamine Alpha_Hydroxylation->Unstable_Intermediate Decomposition Spontaneous Decomposition Unstable_Intermediate->Decomposition Diazonium_Ion Reactive Diazonium Ion Decomposition->Diazonium_Ion DNA DNA Diazonium_Ion->DNA Alkylation DNA_Adduct DNA Adducts (e.g., O6-methylguanine) DNA->DNA_Adduct Mutation Mutation DNA_Adduct->Mutation During Replication Carcinogenesis Carcinogenesis Mutation->Carcinogenesis Initiation

Caption: Metabolic activation of N-nitrosamines and subsequent DNA adduct formation.

Disclaimer: The information provided in this document is intended for research and informational purposes only. The experimental protocols are generalized and should be adapted and validated for specific applications and laboratory conditions. Always adhere to relevant safety guidelines and regulatory requirements when handling chemicals and conducting analytical procedures.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Isotopic Exchange in Deuterated Internal Standards

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting information for issues related to isotopic exchange in deuterated internal standards. Frequently Asked Qu...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting information for issues related to isotopic exchange in deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange in the context of deuterated internal standards? A1: Isotopic exchange, or "back-exchange," is an unintended chemical reaction where deuterium (B1214612) atoms on a stable isotope-labeled (SIL) internal standard are replaced by hydrogen atoms (protium).[1] This exchange typically occurs with hydrogen atoms from the sample matrix, solvents, or the analytical mobile phase.[2] Since mass spectrometry relies on the mass difference between the analyte and the internal standard, this exchange can severely compromise the accuracy of quantitative analyses.[2]

Q2: What are the consequences of isotopic exchange? A2: Isotopic exchange can lead to significant errors in quantification.[3] The primary problems are:

  • Underestimation of the Internal Standard: As the deuterated internal standard loses deuterium, its signal intensity decreases, leading to an artificially high analyte-to-internal standard ratio.[2]

  • Overestimation of the Analyte: The back-exchanged internal standard becomes chemically identical to the unlabeled analyte.[3] This contributes to the analyte's signal, creating a false positive and causing an overestimation of the analyte's concentration.[2]

Q3: Which functional groups are most susceptible to isotopic exchange? A3: The stability of a deuterium label is highly dependent on its position within the molecule.[2][4] Deuterium atoms attached to heteroatoms (e.g., oxygen, nitrogen, sulfur) are the most labile.[2][4][5] The susceptibility of deuterium on carbon atoms varies.

Table 1: Relative Lability of Deuterium on Common Functional Groups

Functional GroupDeuterium PositionExchangeabilityConditions Favoring Exchange
Alcohols, Phenolson -OHHighly LabileNeutral, acidic, or basic conditions.[2][5]
Amineson -NH₂, -NHRHighly LabileNeutral, acidic, or basic conditions.[2][5]
Carboxylic Acidson -COOHHighly LabileNeutral, acidic, or basic conditions.[2][5]
Amideson -CONH-LabileAcid or base-catalyzed.[2]
Carbonyls (Ketones, Aldehydes)on α-Carbon (adjacent to C=O)Moderately LabileAcid or base-catalyzed (via enolization).[2][5]
Aromatic Rings, Aliphatic C-Hon Carbon SkeletonLow / StableGenerally stable under typical analytical conditions.[4][6]

Q4: What environmental and chemical factors promote isotopic exchange? A4: Several factors can accelerate the rate of isotopic exchange:

  • pH: The exchange rate is highly dependent on pH.[1][7] The rate is generally slowest at a pH of approximately 2.5-3 and increases significantly in both neutral and basic conditions.[1][7][8][9]

  • Temperature: Higher temperatures increase the kinetics of the exchange reaction.[1][2][7] Storing samples at elevated temperatures or even room temperature can lead to significant deuterium loss over time.[2]

  • Solvent Composition: Protic solvents like water, methanol, and ethanol (B145695) are sources of hydrogen and are necessary for the exchange to occur.[1][2][7] Prolonged exposure increases the potential for back-exchange.[2] Aprotic solvents such as acetonitrile (B52724) (ACN) and dimethyl sulfoxide (B87167) (DMSO) are ideal for reconstitution and storage.[7]

  • Sample Matrix: Components within a biological matrix (e.g., plasma, urine) can contain water or enzymes that may catalyze the exchange process.[1][2]

Q5: Is a ¹³C-labeled or deuterated standard a better choice to avoid exchange issues? A5: While deuterium-labeled standards are often more accessible and cost-effective, they are inherently susceptible to isotopic exchange.[1][8] Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) labeled standards are not prone to exchange and are considered a more robust and reliable choice for quantitative assays, as the labels are integrated into the stable carbon or nitrogen backbone of the molecule.[1][5]

Troubleshooting Guide

If you observe inaccurate results, inconsistent internal standard responses, or non-linear calibration curves, isotopic exchange may be the cause.[2] Follow this workflow to diagnose and mitigate the issue.

G cluster_0 Troubleshooting Isotopic Exchange start Suspected Isotopic Exchange (e.g., IS signal drop, analyte increase) step1 Step 1: Verify IS Purity Analyze IS stock solution alone. Is unlabeled analyte present? start->step1 step2 Step 2: Perform Incubation Experiment (See Protocol 1) Incubate IS in blank matrix and solvent. step1->step2 No, purity is good end_switch Consider Alternative IS (e.g., ¹³C-labeled or D-label on a stable position) step1->end_switch Yes, stock is contaminated step3 Step 3: Analyze Data Does IS signal decrease >15-20%? Does analyte signal appear? step2->step3 step4 Step 4: Review Experimental Conditions Check pH, Temperature, and Solvents. step3->step4 Yes, exchange is confirmed end_resolved Issue Resolved step3->end_resolved No, IS is stable (Issue is elsewhere) step5 Step 5: Optimize Protocol - Adjust pH to ~2.5-3 - Lower temperature (use ice/chiller) - Minimize time in protic solvents - Use aprotic solvents for prep step4->step5 step6 Step 6: Evaluate Label Position Is the deuterium label on a labile site? (e.g., -OH, -NH, alpha-carbonyl) step4->step6 Optimization is insufficient step5->end_resolved step6->step5 No, label is stable step6->end_switch Yes, label is labile

Caption: Troubleshooting workflow for diagnosing deuterated internal standard instability.

Quantitative Data Summary

The stability of a deuterated internal standard is highly dependent on experimental conditions. The following tables summarize the impact of key factors on the rate of isotopic exchange.

Table 2: Influence of pH, Temperature, and Solvent on Isotopic Exchange

FactorConditionImpact on Exchange RateRecommended Action
pH Acidic (~2.5-3.0)Minimum Exchange Rate .[7][8][9]Maintain acidic conditions during sample processing and analysis where possible.[7]
Neutral (~7.0)Rate increases significantly.[7]Avoid neutral pH during sample processing if labels are labile.
Basic (>8.0)Significantly Accelerated Rate .[7]Avoid basic conditions entirely.[7]
Temperature Low (~0-4°C)Significantly Reduced Rate .[7]Perform sample preparation on ice and use cooled autosamplers.[7]
Room (~25°C)Moderate to High Rate.Minimize time samples spend at room temperature.
High (>40°C)Very High Rate .Do not expose standards or samples to high temperatures.[7]
Solvent Aprotic (ACN, DMSO, THF)Very Low / Negligible .[7]Ideal for reconstituting, diluting, and storing standards.[7]
Protic (H₂O, MeOH, EtOH)High .[7]Avoid for storage; use only when necessary for chromatography, preferably at low temp/pH.[7]
Deuterated (D₂O, CD₃OD)Low (maintains deuterium environment)Use if a protic solvent is unavoidable for sample prep or storage.[7]

Mechanism of Isotopic Exchange

Isotopic exchange is often catalyzed by acid or base. The diagram below illustrates a common base-catalyzed mechanism for the exchange of a deuterium atom located on a carbon alpha to a carbonyl group, which proceeds through an enolate intermediate.

Caption: Base-catalyzed H-D exchange of a deuterium alpha to a carbonyl.

Detailed Experimental Protocols

Protocol 1: Assessing the Stability of a Deuterated Internal Standard

This protocol is designed to determine if isotopic exchange is occurring under your specific analytical conditions by incubating the standard in your sample matrix and solvents.[1]

Objective: To assess the stability of the deuterated internal standard against back-exchange over time.

Materials:

  • Deuterated internal standard (IS) stock solution.

  • Blank biological matrix (e.g., plasma, urine).

  • Sample preparation and reconstitution solvents.

  • LC-MS/MS system.

Methodology:

  • Prepare T=0 Samples: Spike a known concentration of the IS into the blank matrix. Immediately process these samples according to your standard sample preparation protocol and analyze them. This provides the baseline (T=0) response.[1][10]

  • Prepare Incubated Matrix Samples: Spike the IS into the blank matrix and incubate the samples under conditions that mimic your experimental process (e.g., room temperature for 4 hours, 4°C for 24 hours).

  • Prepare Incubated Solvent Samples: Spike the IS into your final sample reconstitution solvent and incubate under the same conditions as the matrix samples.[1] This helps differentiate between matrix-catalyzed and solvent-driven exchange.

  • Sample Processing: After the designated incubation period, process the incubated matrix and solvent samples using your established extraction/preparation method.[1]

  • LC-MS/MS Analysis: Analyze all samples (T=0, incubated matrix, and incubated solvent). Monitor the MRM transitions for both the deuterated internal standard and the corresponding unlabeled analyte.[1]

  • Data Analysis:

    • Compare the peak area of the IS in the incubated samples to the T=0 samples. A significant decrease (e.g., >15-20%) in the IS signal suggests degradation or exchange.[1][3]

    • Examine the chromatograms of the incubated samples for the appearance of a peak in the unlabeled analyte channel at the retention time of the IS. The presence of such a peak is a direct indication of back-exchange.[1]

Protocol 2: Validating Internal Standard Stability with QC Samples

This protocol is used during method validation to confirm IS stability throughout the entire analytical process, from sample storage to final analysis.[10]

Objective: To demonstrate that the IS is stable under the intended short-term and long-term sample storage and handling conditions.

Materials:

  • Blank biological matrix.

  • Analyte and deuterated IS stock solutions.

  • LC-MS/MS system.

Methodology:

  • Prepare QC Samples: Prepare quality control (QC) samples at low and high analyte concentrations in the same matrix as your study samples. Spike all QC samples with the deuterated IS at the standard working concentration.[10]

  • Time Zero (T0) Analysis: Analyze a set of freshly prepared QC samples immediately. This establishes the baseline response ratio (Analyte Area / IS Area) for each concentration level.[10]

  • Bench-Top Stability: Store a set of QC samples at room temperature for a period that exceeds the expected sample handling and preparation time (e.g., 6-24 hours).[11]

  • Freeze-Thaw Stability: Subject a set of QC samples to at least three freeze-thaw cycles (e.g., freeze at -20°C or -80°C, then thaw completely at room temperature).[11]

  • Long-Term Stability: Store QC samples under the same conditions as your study samples (e.g., -20°C or -80°C) for a duration that covers the entire study period.[11]

  • Analysis: After the specified storage period or number of cycles, process and analyze the stability QC samples.

  • Data Evaluation: Calculate the response ratio for each sample. The internal standard is considered stable if the mean concentration of the stability samples remains within a predefined acceptance criterion (e.g., ±15%) of the baseline (T0) samples.[10]

References

Optimization

Minimizing back-exchange of N-Nitrosoephedrine-D3 in protic solvents

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the back-exchange of N-Nitrosoephedrine-D3 when used as an internal standard in protic solven...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the back-exchange of N-Nitrosoephedrine-D3 when used as an internal standard in protic solvents.

Frequently Asked Questions (FAQs)

Q1: What is back-exchange and why is it a concern for N-Nitrosoephedrine-D3?

A1: Back-exchange is the unintended substitution of deuterium (B1214612) atoms on a deuterated internal standard, such as N-Nitrosoephedrine-D3, with protons from the surrounding protic solvent (e.g., water, methanol). This phenomenon is a significant concern because it can compromise the accuracy and precision of quantitative analyses. The loss of deuterium alters the mass-to-charge ratio of the internal standard, potentially leading to an underestimation of its concentration and, consequently, an overestimation of the analyte's concentration.

Q2: Which factors can influence the rate of back-exchange for N-Nitrosoephedrine-D3?

A2: Several factors can influence the rate of deuterium back-exchange. The most critical are:

  • Solvent Composition: Protic solvents, such as water and methanol, are necessary for the exchange to occur. The higher the concentration of protic solvents, the greater the potential for back-exchange.

  • Temperature: Higher temperatures accelerate the rate of chemical reactions, including the back-exchange of deuterium.

  • pH: The stability of deuterated compounds can be pH-dependent. Acidic or basic conditions can catalyze the exchange of deuterium atoms.

  • Exposure Time: The longer N-Nitrosoephedrine-D3 is in contact with a protic solvent, the greater the extent of back-exchange.

Q3: How can I detect if back-exchange is occurring in my experiments?

A3: To determine if back-exchange is affecting your results, you can perform a simple experiment. Prepare a sample containing only the N-Nitrosoephedrine-D3 internal standard in the same solvent matrix as your study samples. Analyze this sample by LC-MS/MS and monitor for the appearance and increase of the non-deuterated N-Nitrosoephedrine signal over time. A significant increase in the analyte signal in a sample that should only contain the deuterated standard is a direct indication of back-exchange.

Q4: Are there alternatives to using N-Nitrosoephedrine-D3 if back-exchange is persistent?

A4: If back-exchange of N-Nitrosoephedrine-D3 proves to be an insurmountable issue under your experimental conditions, consider using an internal standard labeled with a more stable isotope, such as Carbon-13 (¹³C). ¹³C-labeled internal standards are generally not susceptible to back-exchange.

Troubleshooting Guides

Issue: Inconsistent or Inaccurate Quantification of N-Nitrosoephedrine

Possible Cause: Back-exchange of the N-Nitrosoephedrine-D3 internal standard.

Troubleshooting Steps:

  • Verify the Integrity of the Internal Standard:

    • Prepare a solution of N-Nitrosoephedrine-D3 in your standard analytical solvent.

    • Analyze this solution immediately after preparation and then again after the maximum anticipated sample processing and analysis time.

    • Compare the peak area of N-Nitrosoephedrine-D3 and look for any increase in the peak area of unlabeled N-Nitrosoephedrine. A significant change suggests back-exchange.

  • Optimize Sample Preparation Conditions:

    • Minimize Exposure to Protic Solvents: If possible, use aprotic solvents (e.g., acetonitrile) for sample dilution and reconstitution. If protic solvents are necessary, minimize the time the sample spends in these solvents.

    • Control Temperature: Perform all sample preparation steps at a low temperature (e.g., on ice or at 4°C) to slow down the rate of exchange.

    • Adjust pH: If your sample matrix allows, adjust the pH to a neutral or slightly acidic condition, as highly acidic or basic conditions can promote back-exchange.

  • Modify LC-MS/MS Method:

    • Reduce Analysis Time: A shorter chromatographic run time will reduce the exposure of the internal standard to the mobile phase, which often contains protic solvents.

    • Use Aprotic Solvents in Mobile Phase: If compatible with your chromatography, increase the proportion of aprotic solvents in your mobile phase.

Experimental Protocols

Protocol 1: Evaluation of N-Nitrosoephedrine-D3 Back-Exchange in Methanol

Objective: To quantify the extent of deuterium back-exchange of N-Nitrosoephedrine-D3 in a methanol-based solvent over time.

Materials:

  • N-Nitrosoephedrine-D3

  • N-Nitrosoephedrine

  • HPLC-grade Methanol

  • HPLC-grade Water

  • LC-MS/MS system

Methodology:

  • Preparation of Stock Solutions:

    • Prepare a 1 mg/mL stock solution of N-Nitrosoephedrine-D3 in acetonitrile.

    • Prepare a 1 mg/mL stock solution of N-Nitrosoephedrine in acetonitrile.

  • Preparation of Working Solutions:

    • Prepare a 1 µg/mL working solution of N-Nitrosoephedrine-D3 in a 50:50 (v/v) methanol:water mixture.

  • Incubation and Sampling:

    • Aliquot the N-Nitrosoephedrine-D3 working solution into several vials.

    • Analyze one vial immediately (T=0) using the LC-MS/MS method described below.

    • Incubate the remaining vials at a controlled temperature (e.g., room temperature, 25°C).

    • At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), remove a vial and analyze its content by LC-MS/MS.

  • LC-MS/MS Analysis:

    • Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in methanol.

    • Gradient: A suitable gradient to separate N-Nitrosoephedrine and N-Nitrosoephedrine-D3.

    • Injection Volume: 5 µL.

    • Flow Rate: 0.4 mL/min.

    • Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive ion mode with multiple reaction monitoring (MRM).

    • MRM Transitions: Monitor the appropriate transitions for N-Nitrosoephedrine and N-Nitrosoephedrine-D3.

  • Data Analysis:

    • Calculate the peak area ratio of N-Nitrosoephedrine to N-Nitrosoephedrine-D3 at each time point.

    • Plot the percentage of back-exchange over time. The percentage of back-exchange can be estimated by comparing the response of the unlabeled analyte to the initial response of the deuterated standard.

Data Presentation

Table 1: Hypothetical Data on N-Nitrosoephedrine-D3 Back-Exchange in 50:50 Methanol:Water at 25°C

Incubation Time (hours)N-Nitrosoephedrine-D3 Peak AreaN-Nitrosoephedrine Peak Area% Back-Exchange (Calculated)
01,000,0005,0000.5%
1980,00025,0002.5%
2965,00040,0004.1%
4930,00075,0008.1%
8880,000125,00014.2%
24750,000250,00033.3%

Note: This table presents hypothetical data for illustrative purposes. Actual results may vary based on experimental conditions.

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing prep_stock Prepare Stock Solution (N-Nitrosoephedrine-D3 in ACN) prep_work Prepare Working Solution (in 50:50 MeOH:Water) prep_stock->prep_work aliquot Aliquot Samples prep_work->aliquot t0_analysis Immediate Analysis (T=0) aliquot->t0_analysis incubation Incubate at 25°C aliquot->incubation data_acq LC-MS/MS Data Acquisition t0_analysis->data_acq timed_analysis Analyze at Time Points (1, 2, 4, 8, 24h) incubation->timed_analysis timed_analysis->data_acq calc Calculate Peak Area Ratios data_acq->calc plot Plot % Back-Exchange vs. Time calc->plot

Caption: Workflow for evaluating N-Nitrosoephedrine-D3 back-exchange.

troubleshooting_logic cluster_solutions Mitigation Strategies start Inconsistent/ Inaccurate Results check_exchange Is back-exchange occurring? start->check_exchange optimize_prep Optimize Sample Prep - Lower Temp - Aprotic Solvents - Adjust pH check_exchange->optimize_prep Yes end Accurate Quantification check_exchange->end No (Investigate other causes) optimize_lc Optimize LC Method - Shorter Run Time - Aprotic Mobile Phase optimize_prep->optimize_lc optimize_prep->end Resolved alt_is Consider Alternative IS (e.g., ¹³C-labeled) optimize_lc->alt_is If issue persists optimize_lc->end Resolved alt_is->end Resolved

Caption: Troubleshooting logic for inaccurate quantification results.

Troubleshooting

Technical Support Center: Analysis of N-Nitrosoephedrine-D3 by LC-MS/MS

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing mass spectrometry parameters for the analysis of N-Nitrosoephedrine-D3. This deu...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing mass spectrometry parameters for the analysis of N-Nitrosoephedrine-D3. This deuterated internal standard is crucial for the accurate quantification of N-Nitrosoephedrine, a potential mutagenic impurity in pharmaceutical products.

Frequently Asked Questions (FAQs)

Q1: What are the expected precursor and product ions for N-Nitrosoephedrine-D3?

A1: The expected precursor ion for N-Nitrosoephedrine-D3 in positive ionization mode is the protonated molecule [M+H]⁺. The molecular formula for N-Nitrosoephedrine-D3 is C₁₀H₉D₃N₂O₂, with an approximate molecular weight of 197.24 g/mol . Therefore, the expected m/z for the precursor ion is approximately 198.2. Common product ions for nitrosamines involve the loss of the nitroso group (-NO) or other characteristic fragments. Based on the fragmentation of similar compounds, likely product ions for N-Nitrosoephedrine-D3 would be investigated during method development.

Q2: What are typical starting points for collision energy and cone voltage for N-Nitrosoephedrine-D3?

A2: Optimal collision energy and cone voltage are instrument-dependent and should be determined empirically. However, for initial experiments with N-nitrosamines, a collision energy range of 10-30 eV and a cone voltage range of 15-40 V can be considered as a starting point. It is crucial to perform a compound optimization study to determine the values that yield the highest signal intensity for the product ions of interest.

Q3: I am observing poor signal intensity for N-Nitrosoephedrine-D3. What are the possible causes and solutions?

A3: Low signal intensity can be due to several factors. First, verify the purity and concentration of your N-Nitrosoephedrine-D3 standard. Ensure proper storage conditions to prevent degradation. From an instrumental perspective, check the tuning of the mass spectrometer and ensure that the source conditions (e.g., gas flows, temperatures) are appropriate for the ionization of N-nitrosamines, with Atmospheric Pressure Chemical Ionization (APCI) often being a suitable choice.[1] Also, confirm that the MRM transitions and collision energies are optimized for your specific instrument.

Q4: My results show isotopic crosstalk between N-Nitrosoephedrine and N-Nitrosoephedrine-D3. How can I address this?

A4: Isotopic crosstalk can occur if the isotopic purity of the deuterated standard is insufficient or if there is in-source fragmentation. Ensure you are using a high-purity internal standard and check the certificate of analysis. To minimize in-source fragmentation, you can try to reduce the cone voltage. Chromatographic separation of the analyte and the deuterated standard can also contribute to this issue; adjusting the gradient may be necessary to ensure co-elution.

Troubleshooting Guides

This section provides a structured approach to resolving common issues encountered during the analysis of N-Nitrosoephedrine-D3.

Issue: Poor or Inconsistent Peak Area for N-Nitrosoephedrine-D3

Possible Causes & Solutions

CauseRecommended Action
Sample Preparation Issues
Inaccurate spiking of internal standardVerify the concentration of the N-Nitrosoephedrine-D3 stock solution. Use calibrated pipettes for spiking.
Degradation of N-Nitrosoephedrine-D3Prepare fresh working solutions. Protect solutions from light and store at appropriate temperatures.
Chromatographic Problems
Poor peak shapeEnsure column is properly conditioned. Check for column contamination or degradation. Optimize the mobile phase composition and gradient.
Retention time shiftsCheck for leaks in the LC system. Ensure consistent mobile phase preparation. Thermostat the column.
Mass Spectrometer Conditions
Sub-optimal source parametersOptimize source temperature, gas flows (nebulizer, auxiliary, and sheath gas), and spray voltage for maximum signal intensity.
Incorrect MRM transitionsConfirm the precursor and product ions for N-Nitrosoephedrine-D3. Perform a product ion scan to identify the most abundant and stable fragments.
Non-optimized collision energy/cone voltagePerform a compound optimization experiment by ramping the collision energy and cone voltage to find the optimal values for your instrument.
Issue: Inaccurate Quantification of N-Nitrosoephedrine

Possible Causes & Solutions

CauseRecommended Action
Co-elution of Analyte and Internal Standard
Chromatographic separation of N-Nitrosoephedrine and N-Nitrosoephedrine-D3Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts. Adjust the chromatographic gradient to ensure complete co-elution.
Matrix Effects
Ion suppression or enhancementDilute the sample extract to minimize matrix effects. Improve sample clean-up procedures. Ensure co-elution of the analyte and internal standard to compensate for matrix effects.
Isotopic Contribution
Contribution from the M+3 peak of N-Nitrosoephedrine to the N-Nitrosoephedrine-D3 signalAssess the isotopic contribution from a pure standard of N-Nitrosoephedrine. If significant, correct the peak area of the internal standard accordingly.
Hydrogen/Deuterium (B1214612) (H/D) Exchange
Back-exchange of deuterium with hydrogen from the solvent or matrixPrepare samples in aprotic solvents if possible. Minimize sample preparation time and exposure to acidic or basic conditions that can promote H/D exchange.

Experimental Protocols

Sample Preparation

A generic sample preparation protocol for the analysis of N-Nitrosoephedrine in a drug substance is provided below. This should be optimized for your specific matrix.

  • Stock Solution Preparation: Prepare a 1 mg/mL stock solution of N-Nitrosoephedrine and N-Nitrosoephedrine-D3 in methanol.

  • Working Standard Preparation: Serially dilute the stock solutions with a suitable diluent (e.g., 50:50 methanol:water) to prepare calibration standards and quality control samples.

  • Sample Preparation:

    • Accurately weigh approximately 100 mg of the drug substance into a volumetric flask.

    • Add a known volume of the N-Nitrosoephedrine-D3 working solution to serve as the internal standard.

    • Dissolve and dilute to volume with the diluent.

    • Vortex and centrifuge the sample.

    • Transfer an aliquot of the supernatant for LC-MS/MS analysis.

LC-MS/MS Method Parameters

The following are recommended starting parameters. Optimization will be required for your specific instrumentation and application.

Table 1: Suggested LC-MS/MS Parameters

ParameterRecommended Setting
Liquid Chromatography
ColumnC18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A0.1% Formic Acid in Water
Mobile Phase B0.1% Formic Acid in Acetonitrile/Methanol
GradientStart with a low percentage of Mobile Phase B and ramp up to elute the analytes. A typical gradient might be 5% B to 95% B over 10 minutes.
Flow Rate0.3 mL/min
Column Temperature40 °C
Injection Volume5 µL
Mass Spectrometry
Ionization ModePositive Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)
Capillary Voltage3.5 kV
Source Temperature150 °C
Desolvation Temperature400 °C
Cone Gas Flow50 L/hr
Desolvation Gas Flow800 L/hr

Table 2: Deduced MRM Transitions and Suggested Starting MS Parameters

CompoundPrecursor Ion (m/z)Product Ion (m/z)Dwell Time (s)Cone Voltage (V) (Starting Range)Collision Energy (eV) (Starting Range)
N-Nitrosoephedrine195.2To be determined0.115-4010-30
N-Nitrosoephedrine-D3 198.2 To be determined 0.1 15-40 10-30

*Note: The product ions for N-Nitrosoephedrine and its D3 analogue need to be determined experimentally by performing a product ion scan on the respective precursor ions. Common fragmentation pathways for nitrosamines include the loss of the NO group (a neutral loss of 30 Da). For N-Nitrosoephedrine-D3, a potential product ion could therefore be around m/z 168.2. However, other fragmentations are possible and should be investigated.

Visualizations

Troubleshooting Workflow for Low Signal Intensity

The following diagram illustrates a logical workflow for troubleshooting low signal intensity of the N-Nitrosoephedrine-D3 internal standard.

Troubleshooting_Low_Signal start Start: Low N-Nitrosoephedrine-D3 Signal check_solution Verify Standard Solution (Concentration, Age, Storage) start->check_solution prepare_fresh Prepare Fresh Standard check_solution->prepare_fresh Incorrect/Old check_ms_tuning Check Mass Spectrometer Tuning (Calibration, Resolution) check_solution->check_ms_tuning Correct prepare_fresh->check_ms_tuning retune_ms Re-tune/Calibrate Mass Spectrometer check_ms_tuning->retune_ms Fails optimize_source Optimize Source Conditions (Gas Flows, Temperatures, Voltage) check_ms_tuning->optimize_source Passes retune_ms->optimize_source adjust_source Adjust Source Parameters optimize_source->adjust_source Sub-optimal optimize_mrm Optimize MRM Parameters (Precursor/Product Ions, CE, CV) optimize_source->optimize_mrm Optimal adjust_source->optimize_mrm perform_optimization Perform Compound Optimization optimize_mrm->perform_optimization Sub-optimal end_good Signal Restored optimize_mrm->end_good Optimal perform_optimization->end_good end_bad Consult Instrument Specialist perform_optimization->end_bad No Improvement

Caption: Troubleshooting workflow for low signal intensity.

References

Optimization

Technical Support Center: Optimizing Deuterated Standard Signal Intensity in Mass Spectrometry

Welcome to the technical support center for troubleshooting and optimizing the use of deuterated internal standards in mass spectrometry. This resource is designed for researchers, scientists, and drug development profes...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for troubleshooting and optimizing the use of deuterated internal standards in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to address common issues related to signal intensity and ensure the accuracy and reliability of quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: Why is the signal intensity of my deuterated internal standard (IS) unexpectedly low or absent?

A1: Low or no signal from a deuterated standard can stem from several factors including incorrect concentration, degradation of the standard, inefficient ionization, or instrument issues.[1][2] It's crucial to systematically investigate each possibility, starting from sample preparation to instrument settings.[1]

Q2: Can the position of the deuterium (B1214612) labels affect the signal intensity and stability?

A2: Absolutely. The location of deuterium atoms is critical. If deuterium is placed on a site that can easily exchange with hydrogen from the solvent or matrix (e.g., on heteroatoms like -OH, -NH, -SH), the isotopic label can be lost, leading to a decreased signal for the deuterated standard and inaccurate quantification.[1][3] It is always best to use standards where deuterium is placed in stable, non-exchangeable positions.[1]

Q3: What is the "chromatographic isotope effect" and can it lower my signal?

A3: The chromatographic isotope effect refers to the slight shift in retention time that can occur between an analyte and its deuterated internal standard.[4][5] This happens because the carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can affect the molecule's interaction with the stationary phase.[6] If this shift causes the standard to elute in a region of high ion suppression, its signal intensity can be significantly reduced.[5][7]

Q4: How does "ion suppression" specifically affect my deuterated standard's signal?

A4: Ion suppression occurs when co-eluting matrix components interfere with the ionization of the target analyte and its internal standard in the mass spectrometer's ion source.[5][8] This competition for ionization can drastically reduce the signal intensity of your deuterated standard, leading to inaccurate results.[8] Even with a deuterated standard, if the matrix effect is not consistent across the chromatographic peak, it can differentially affect the analyte and the standard.[9]

Q5: What is isotopic interference or "cross-talk" and how can it impact my results?

A5: Isotopic interference happens when the natural isotopes of your analyte contribute to the signal of your deuterated internal standard.[4] This is more pronounced when the mass difference between the analyte and the standard is small (e.g., D2-labeled standard) and at high analyte concentrations.[4] This can artificially inflate the internal standard's signal, leading to non-linear calibration curves and inaccurate quantification of low-concentration samples. A mass difference of at least 3 atomic mass units (amu) is generally recommended to minimize this.[4]

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve specific issues related to the signal intensity of deuterated standards.

Issue 1: Poor or No Signal Intensity for the Deuterated Standard

This guide helps you troubleshoot a weak or absent signal for your deuterated internal standard.

Troubleshooting Workflow

cluster_prep Sample & Standard Preparation cluster_ms Mass Spectrometer cluster_lc LC Method prep_conc Verify IS Concentration prep_fresh Prepare Fresh Stock prep_conc->prep_fresh If concentration is correct prep_storage Check Storage Conditions prep_fresh->prep_storage If fresh stock shows no improvement ms_tune Tune & Calibrate Instrument prep_storage->ms_tune If storage is adequate ms_source Optimize Source Parameters ms_tune->ms_source If instrument is calibrated ms_clean Clean Ion Source ms_source->ms_clean If parameters are optimized lc_coelution Check Co-elution ms_clean->lc_coelution If source is clean lc_matrix Evaluate Matrix Effects lc_coelution->lc_matrix If co-elution is good end End: Signal Restored lc_matrix->end If matrix effects are addressed start Start: Low IS Signal start->prep_conc

Caption: Troubleshooting workflow for low deuterated standard signal.

Potential Causes and Solutions

Potential Cause Solution
Incorrect IS Concentration [1][2]Verify the concentration of your working solution. Prepare a fresh dilution series to confirm accuracy.
Degradation of Standard [1]Check the storage conditions (temperature, light exposure) and expiration date. Prepare a fresh stock solution from a new vial if necessary.
Inefficient Ionization [1][2]Optimize ion source parameters (e.g., gas flows, temperatures, voltages) specifically for the deuterated standard.[10][11] Perform direct infusion of the standard to find the optimal settings.
Instrument Not Tuned/Calibrated [2]Perform a full instrument tuning and calibration according to the manufacturer's recommendations to ensure it is operating at peak performance.
Ion Suppression [8]Improve sample clean-up to remove interfering matrix components.[9] Dilute the sample to reduce the concentration of matrix components.[9] Adjust chromatography to separate the standard from the suppression zone.
Contaminated Ion Source [8]Clean the ion source and other relevant parts of the mass spectrometer as per the manufacturer's guidelines.
Issue 2: Inconsistent or Drifting Signal Intensity

This guide addresses variability in the deuterated standard's signal throughout an analytical run.

Troubleshooting Workflow

cluster_stability Standard Stability cluster_chromatography Chromatography cluster_system System Issues stability_exchange Check for H/D Exchange stability_degradation Assess In-Matrix Stability stability_exchange->stability_degradation If no exchange chrom_separation Assess Analyte-IS Separation stability_degradation->chrom_separation If stable in matrix chrom_gradient Modify Gradient/Mobile Phase chrom_separation->chrom_gradient If separation is observed chrom_column Evaluate Column Performance chrom_gradient->chrom_column If adjustments fail system_carryover Check for Carryover chrom_column->system_carryover If column is OK system_autosampler Verify Autosampler Precision system_carryover->system_autosampler If no carryover end End: Signal Stabilized system_autosampler->end If autosampler is precise start Start: Inconsistent IS Signal start->stability_exchange

Caption: Diagnosing inconsistent internal standard signals.

Potential Causes and Solutions

Potential Cause Solution
Deuterium Exchange [1]Ensure the deuterium labels are on stable, non-exchangeable positions.[1] Avoid highly acidic or basic conditions if the label is labile.[1] Incubate the standard in a blank matrix and monitor for any loss of the deuterium label over time.
Differential Matrix Effects [5][9]A slight chromatographic separation between the analyte and the standard can cause them to experience different levels of ion suppression.[5][12] Adjust chromatographic conditions (gradient, mobile phase, column temperature) to achieve better co-elution.[13]
In-run Degradation/Adsorption The standard may be degrading in the sample matrix on the autosampler or adsorbing to vials or tubing. Assess the stability of the processed samples over time.
Autosampler/Injector Issues Inconsistent injection volumes can lead to variable signal intensity. Perform an autosampler precision test.
Carryover [5]Carryover from a high-concentration sample can affect the subsequent injection. Optimize the autosampler wash procedure and inject blanks after high-concentration samples.[5]

Experimental Protocols

Protocol 1: Mass Spectrometer Parameter Optimization

Objective: To determine the optimal mass spectrometer settings for maximizing the signal intensity of the deuterated standard.

Methodology:

  • Prepare Solutions: Prepare a working solution of the deuterated standard at a concentration of approximately 100-1000 ng/mL in a solvent that mimics the initial mobile phase conditions (e.g., 50:50 acetonitrile:water with 0.1% formic acid).[10]

  • Direct Infusion: Set up a syringe pump to infuse the working solution directly into the mass spectrometer's ion source at a low, steady flow rate (e.g., 5-10 µL/min).[10]

  • Precursor Ion Selection: In the instrument control software, perform a Q1 scan over a mass range that includes the expected molecular weight of the standard to identify the most abundant precursor ion (e.g., [M+H]⁺).[10]

  • Product Ion Selection: Set the scan type to "Product Ion Scan." Fix the Q1 quadrupole to transmit only the precursor ion and scan the Q3 quadrupole to detect the resulting fragment ions. Select two or three of the most intense and stable product ions for Multiple Reaction Monitoring (MRM).[10]

  • Optimize Declustering Potential (DP): For the most intense MRM transition, create an experiment that ramps the DP value across a relevant range (e.g., 20-150 V). Plot the ion intensity against the DP to find the voltage that yields the maximum signal.[10]

  • Optimize Collision Energy (CE): Using the optimized DP, create an experiment to ramp the CE value for each MRM transition (e.g., 5-60 V). The optimal CE is the voltage that produces the maximum product ion signal.[10]

  • Repeat for Analyte: Perform this entire workflow independently for the non-deuterated analyte.

Protocol 2: Evaluation of Hydrogen/Deuterium (H/D) Back-Exchange

Objective: To determine if the deuterium labels on the internal standard are exchanging with protons from the sample matrix or solvents.

Methodology:

  • Prepare Samples:

    • Set A (Control): Spike the deuterated internal standard into a neat solvent (e.g., 50% methanol/water).

    • Set B (Matrix): Spike the deuterated internal standard into a blank sample matrix (e.g., plasma, urine) at the same concentration as Set A.[9]

  • Incubation: Incubate both sets of samples under the same conditions as your analytical method (time, temperature, pH).[1][9]

  • Sample Processing: Process the samples using your established extraction procedure.[9]

  • LC-MS/MS Analysis: Analyze the processed samples by LC-MS/MS.

  • Data Analysis: Monitor for any increase in the signal of the non-deuterated analyte in Set B compared to Set A. A significant increase indicates that H/D back-exchange is occurring.[9]

Quantitative Data Summary

The following tables summarize key quantitative parameters that are crucial for optimizing and troubleshooting methods using deuterated standards.

Table 1: Recommended Isotopic Purity and Mass Shift

ParameterRecommendationRationale
Isotopic Purity ≥98%Minimizes the contribution of the unlabeled analyte present as an impurity in the standard, which can cause a positive bias in results.[9]
Mass Shift ≥3 amuPrevents isotopic cross-talk from the natural M+1 and M+2 isotopes of the analyte to the internal standard's signal.[4]

Table 2: Typical MS Parameter Optimization Ranges

ParameterTypical RangeIonization Mode
Declustering Potential (DP) 20 - 150 VESI/APCI
Collision Energy (CE) 5 - 60 VESI/APCI
Capillary Voltage 1 - 5 kVESI
Source Temperature 100 - 600 °CESI/APCI

References

Troubleshooting

Technical Support Center: N-Nitrosoephedrine-D3 Analysis

Welcome to the technical support center for methods involving N-Nitrosoephedrine-D3. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug develop...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for methods involving N-Nitrosoephedrine-D3. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common chromatographic issues, with a specific focus on co-eluting peaks.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitrosoephedrine-D3 and what is its primary application in analytical chemistry?

A1: N-Nitrosoephedrine-D3 is the deuterium-labeled form of N-Nitrosoephedrine. In analytical chemistry, it is primarily used as an internal standard (IS) for the quantification of N-Nitrosoephedrine or related compounds by mass spectrometry (MS). The deuterium (B1214612) labeling gives it a slightly higher molecular weight than the non-labeled analyte, allowing the mass spectrometer to distinguish between the two, while its chemical properties are nearly identical, ensuring it behaves similarly during sample preparation and chromatographic separation.

Q2: What is peak co-elution and why is it a problem in analyses using N-Nitrosoephedrine-D3?

A2: Peak co-elution occurs when two or more compounds elute from the chromatography column at the same time, resulting in overlapping peaks.[1] This is a significant issue because it can lead to inaccurate quantification.[1] If N-Nitrosoephedrine-D3 (the internal standard) co-elutes with the target analyte or another interfering compound from the sample matrix, it can cause ion suppression or enhancement in the mass spectrometer, leading to an under- or overestimation of the analyte's concentration.

Q3: How can I detect co-elution in my chromatogram?

A3: There are several ways to detect co-elution:

  • Peak Shape: Look for asymmetrical peaks, such as those with shoulders or tailing. A shoulder on a peak is a strong indication of a co-eluting compound.[1]

  • Diode Array Detector (DAD): If you are using a DAD, you can perform a peak purity analysis. The detector collects multiple UV spectra across the peak. If the spectra are not identical, it suggests the presence of more than one compound.[1]

  • Mass Spectrometry (MS): When using an MS detector, you can examine the mass spectra across the chromatographic peak. If the mass spectra change or show ions from multiple compounds, co-elution is likely occurring.[1]

Troubleshooting Guide: Resolving Co-eluting Peaks

This guide provides a systematic approach to resolving co-elution issues when using N-Nitrosoephedrine-D3 as an internal standard.

Issue: The peak for N-Nitrosoephedrine-D3 is co-eluting with the analyte peak or a matrix interferent.

Below is a troubleshooting workflow to address this issue.

coelution_troubleshooting start Start: Co-elution Observed confirm Step 1: Confirm Co-elution (Peak Shape, DAD Purity, MS Spectra) start->confirm optimize_mp Step 2: Optimize Mobile Phase confirm->optimize_mp change_gradient Adjust Gradient Slope (Shallower Gradient) optimize_mp->change_gradient If partially resolved change_solvent Change Organic Modifier (e.g., Acetonitrile (B52724) to Methanol) optimize_mp->change_solvent If completely co-eluting adjust_ph Modify Mobile Phase pH (if analytes are ionizable) optimize_mp->adjust_ph optimize_sp Step 3: Change Stationary Phase change_gradient->optimize_sp If unsuccessful change_solvent->optimize_sp If unsuccessful adjust_ph->optimize_sp If unsuccessful change_column Select a Different Column Chemistry (e.g., C18 to Phenyl-Hexyl) optimize_sp->change_column other_params Step 4: Adjust Other Parameters change_column->other_params If still co-eluting temp Modify Column Temperature other_params->temp flow_rate Adjust Flow Rate other_params->flow_rate end End: Peaks Resolved temp->end If successful flow_rate->end If successful

Caption: Troubleshooting workflow for resolving co-eluting peaks.

Step 1: Confirm Co-elution

Before making changes to your method, confirm that you are dealing with co-elution by examining the peak shape and using your detector's capabilities (DAD peak purity or MS spectral analysis across the peak).

Step 2: Optimize the Mobile Phase

The mobile phase composition is a powerful tool for manipulating selectivity.

  • Adjust the Gradient: If the peaks are partially resolved (e.g., a shoulder), try making the gradient shallower. A slower increase in the organic solvent concentration will increase the retention time and may improve the separation.

  • Change the Organic Modifier: If acetonitrile is being used, switching to methanol (B129727) (or vice versa) can alter the selectivity of the separation due to different solvent properties.

  • Modify the pH: For ionizable compounds, adjusting the pH of the mobile phase can significantly impact retention and selectivity. Ensure the mobile phase pH is at least 2 units away from the pKa of your analytes.

Table 1: Effect of Mobile Phase Modifications on a Hypothetical Separation

ModificationAnalyte Retention Time (min)N-Nitrosoephedrine-D3 Retention Time (min)Resolution (Rs)
Initial Method 5.25.20.0
Shallower Gradient 6.87.11.2
Methanol instead of ACN 6.16.51.6
pH adjusted from 3.0 to 4.5 5.86.11.4
Step 3: Change the Stationary Phase (Column)

If mobile phase optimization is insufficient, the column chemistry is the next parameter to change. Different stationary phases interact with analytes in different ways, which can significantly alter selectivity.

  • Alternative Column Chemistries: If you are using a C18 column, consider switching to a column with a different stationary phase, such as a phenyl-hexyl or a polar-embedded phase.

Step 4: Adjust Other Chromatographic Parameters
  • Temperature: Changing the column temperature can influence selectivity. Lowering the temperature often increases retention and may improve resolution, while increasing the temperature can improve efficiency.

  • Flow Rate: Lowering the flow rate can increase the efficiency of the separation and improve resolution, but it will also increase the analysis time.

Experimental Protocols

Protocol 1: Example HPLC-MS/MS Method for the Analysis of N-Nitrosoephedrine

This protocol is a starting point and may require optimization.

Chromatographic Conditions:

  • Column: Waters XBridge BEH C18 (150 mm × 4.6 mm, 2.5 μm).[2]

  • Mobile Phase A: 0.1% Formic acid in water.[2]

  • Mobile Phase B: 0.1% Formic acid in methanol.[2]

  • Gradient:

    • 0-2 min: 10% B

    • 2-10 min: 10-90% B

    • 10-12 min: 90% B

    • 12-12.1 min: 90-10% B

    • 12.1-15 min: 10% B

  • Flow Rate: 0.70 mL/min.[2]

  • Column Temperature: 40 °C.[2]

  • Injection Volume: 10 µL.

Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Detection Mode: Multiple Reaction Monitoring (MRM)

Table 2: Example MRM Transitions

CompoundPrecursor Ion (m/z)Product Ion (m/z)
N-Nitrosoephedrine195.1148.1
N-Nitrosoephedrine-D3198.1151.1

Note: The exact m/z values may vary slightly depending on the instrument and conditions. The molecular weight of N-Nitrosoephedrine is 194.23 g/mol .[1] The deuterated internal standard will have a higher mass.

Protocol 2: Sample Preparation
  • Spiking: Spike the sample with N-Nitrosoephedrine-D3 internal standard solution.

  • Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analytes from the sample matrix.

  • Reconstitution: Evaporate the extraction solvent and reconstitute the residue in the initial mobile phase.

  • Filtration: Filter the reconstituted sample through a 0.22 µm filter before injection.

sample_prep_workflow start Start: Sample spike Spike with N-Nitrosoephedrine-D3 start->spike extract Liquid-Liquid or Solid-Phase Extraction spike->extract reconstitute Evaporate and Reconstitute extract->reconstitute filter Filter (0.22 µm) reconstitute->filter inject Inject into HPLC-MS/MS filter->inject

Caption: General sample preparation workflow.

References

Optimization

Technical Support Center: Stability of Deuterated N-Nitroso Compounds

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the impact of pH on the stability of deuterated N-nitroso compounds. The following t...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the impact of pH on the stability of deuterated N-nitroso compounds. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: Why is the pH of the medium critical for the stability of deuterated N-nitroso compounds?

A1: The stability of N-nitroso compounds is significantly influenced by pH. Both acidic and alkaline conditions can lead to degradation.[1][2] Under strongly acidic conditions, the primary degradation pathway is often denitrosation, reverting the compound to its corresponding secondary amine.[1] In contrast, alkaline conditions can lead to different degradation products through more complex pathways. The rate and mechanism of degradation are highly dependent on the specific N-nitroso compound and the pH of the environment.[3]

Q2: What are the typical degradation products of N-nitroso compounds at different pH values?

A2: Degradation products vary depending on the specific N-nitroso compound and the pH. For example, N-nitroso-hydrochlorothiazide (NO-HCT) degrades rapidly at pH 6 to 8, forming formaldehyde (B43269), thiatriazine, and an aminobenzenesulfonic acid derivative.[3] However, at acidic pH values (1 to 5), the degradation is slower and yields the parent drug (hydrochlorothiazide), formaldehyde, and aminobenzenesulfonic acid.[3] For N-nitrosodimethylamine (NDMA) under UV photolysis, degradation products can include methylamine, dimethylamine, formaldehyde, formic acid, nitrite, and nitrate (B79036) ions, with the product distribution being pH-dependent.[4]

Q3: Can deuterium (B1214612) atoms on a deuterated N-nitroso compound exchange with protons from the solvent?

A3: Deuterium exchange is a potential issue, particularly for deuterium atoms attached to heteroatoms. However, if the deuterium is attached to a carbon atom, the exchange is not typically a significant issue under standard analytical conditions. The rate of hydrogen-deuterium exchange is minimized at approximately pH 2.6.[5] For analyses where exchange is a concern, quenching the reaction by rapidly adjusting the pH to this range can preserve the deuteration pattern for analysis by mass spectrometry.[5]

Q4: How does pH affect the analytical quantification of deuterated N-nitroso compounds?

A4: Since pH affects stability, it is crucial to control the pH of samples and standards throughout the analytical process to ensure accurate quantification. Degradation can lead to an underestimation of the actual concentration of the N-nitroso compound. Using a deuterated internal standard that is structurally analogous to the analyte can help to compensate for losses during sample preparation and analysis, as it will likely exhibit similar degradation behavior.

Q5: What are the recommended storage conditions for deuterated N-nitroso compound stock solutions and samples?

A5: Given their sensitivity to light and potential for thermal degradation, deuterated N-nitroso compounds should be stored in amber vials at low temperatures, typically -20°C or -70°C, to minimize degradation.[2][6] Studies on volatile nitrosamines in urine have shown stability for up to a year at -70°C.[2] The pH of the storage solution should also be considered, with a slightly acidic to neutral pH often being preferable for long-term stability, although this is compound-dependent.

Troubleshooting Guide

Issue Possible Cause(s) Recommended Solution(s)
Low recovery of the deuterated N-nitroso compound Degradation due to inappropriate pH during sample preparation or storage.- Ensure the pH of all solutions is controlled and optimized for the stability of the specific compound. - Perform sample preparation at low temperatures. - Minimize the time between sample preparation and analysis.
Photodegradation.- Protect samples and standards from light by using amber vials or covering containers with aluminum foil.[6]
Inconsistent or non-reproducible results pH fluctuations in the analytical system (e.g., LC mobile phase).- Use buffered mobile phases to maintain a constant pH throughout the chromatographic run. - Verify the pH of the mobile phase before each analytical sequence.
Matrix effects from complex sample compositions.- Employ effective sample cleanup techniques such as solid-phase extraction (SPE). - Use a matrix-matched calibration curve to compensate for matrix effects.
Presence of unexpected peaks in the chromatogram Formation of degradation products.- Analyze samples at different time points to monitor the appearance of degradation products. - Use high-resolution mass spectrometry (HRMS) to identify the structure of the unknown peaks.
Artificial formation of nitrosamines during sample preparation or analysis.- Avoid acidic conditions and high temperatures during sample work-up if the sample contains precursor amines and nitrosating agents.[6] - Use analytical techniques that do not require high temperatures, such as LC-MS/MS instead of GC-MS for thermally labile compounds.
Apparent loss of deuterium labeling Hydrogen-deuterium exchange with the solvent.- If the deuterium is on a heteroatom, consider the pH of the medium. Quench the exchange by adjusting the pH to ~2.6 before analysis.[5] - Use aprotic solvents where possible if exchange is a significant issue.

Quantitative Data on pH-Dependent Stability

The stability of N-nitroso compounds is highly dependent on pH. The tables below summarize the degradation kinetics for selected compounds at various pH levels.

Table 1: Pseudo-First-Order Degradation Rate Constants for N-Nitrosamines under UV Photolysis

CompoundpH 2 (L/W-min)pH 4 (L/W-min)pH 10 (L/W-min)
N-nitrosodiethanolamine (NDELA)2.49 × 10⁻²-6.48 × 10⁻³
N-nitrosodiethylamine (NDEA)1.56 × 10⁻²-5.25 × 10⁻⁴
N-nitrosomorpholine (NMOR)1.68 × 10⁻²-7.00 × 10⁻⁴
(Data sourced from a study on the influence of pH on the UV photolysis of N-nitrosamines)[7]

Table 2: Degradation of N-Nitroso-Hydrochlorothiazide (NO-HCT) at 310 K

pHObservation
1.0Slow degradation, with the formation of the parent compound (HCT) and a diazonium salt in ~3% yield.[3]
3.0Slower degradation compared to neutral/alkaline pH.
5.0Slower degradation than at pH 6-8, with formaldehyde and aminobenzenesulfonic acid (ABSA) as main products.[3]
6.0Rapid degradation.
7.0Slower degradation and formaldehyde formation compared to pH 7.4.[3]
7.4Rapid decomposition with an exponential decrease in concentration.[3]
8.0Very similar kinetic profile to pH 7.4, with a moderately faster release of formaldehyde.[3]
(Qualitative summary based on NMR kinetics)[3]

Experimental Protocols

Protocol: pH Stability Study of a Deuterated N-Nitroso Compound

This protocol outlines a general procedure for assessing the stability of a deuterated N-nitroso compound in aqueous solutions at different pH values.

  • Preparation of Buffer Solutions:

    • Prepare a series of buffer solutions covering the desired pH range (e.g., pH 1, 3, 5, 7, 9, 11). Use buffers with known stability and minimal interference with the analytical method (e.g., phosphate, citrate).

    • Verify the pH of each buffer solution using a calibrated pH meter.

  • Preparation of Stock and Working Solutions:

    • Prepare a stock solution of the deuterated N-nitroso compound in a suitable organic solvent (e.g., methanol, acetonitrile) at a known concentration.

    • From the stock solution, prepare a working solution by diluting it with the same solvent.

  • Incubation:

    • In separate, amber glass vials for each pH and time point, add a small aliquot of the working solution to a known volume of each buffer solution to achieve the desired final concentration.

    • Ensure the volume of the organic solvent from the working solution is minimal (e.g., <1%) to avoid significantly altering the properties of the buffer.

    • Incubate the vials at a constant, controlled temperature (e.g., 25°C or 40°C).

  • Sampling:

    • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each vial.

    • Immediately quench any further degradation by adding a suitable quenching agent or by rapid freezing (e.g., at -80°C) if the degradation is slow. For some compounds, pH adjustment can also be used to quench the reaction.

  • Sample Analysis:

    • Analyze the samples using a validated analytical method, such as LC-MS/MS.

    • Prepare a calibration curve using freshly prepared standards of the deuterated N-nitroso compound.

    • Quantify the concentration of the deuterated N-nitroso compound remaining at each time point for each pH.

  • Data Analysis:

    • Plot the concentration of the deuterated N-nitroso compound versus time for each pH.

    • Determine the degradation kinetics (e.g., zero-order, first-order) and calculate the degradation rate constant (k) and half-life (t₁/₂) at each pH.

Visualizations

Experimental_Workflow_pH_Stability cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_buffers Prepare Buffer Solutions (pH 1, 3, 5, 7, 9, 11) incubation Incubate at Constant Temperature prep_buffers->incubation prep_stock Prepare Deuterated N-Nitroso Stock Solution prep_working Prepare Working Solution prep_working->incubation sampling Sample at Timed Intervals (0, 1, 2, 4, 8, 24h) incubation->sampling quenching Quench Degradation sampling->quenching lcms_analysis LC-MS/MS Analysis quenching->lcms_analysis data_analysis Kinetic Data Analysis (Rate Constants, Half-life) lcms_analysis->data_analysis

Caption: Workflow for pH-dependent stability testing of deuterated N-nitroso compounds.

Degradation_Pathways cluster_acidic Acidic Conditions (e.g., pH < 4) cluster_neutral_alkaline Neutral/Alkaline Conditions (e.g., pH > 6) NNitroso N-Nitroso Compound denitrosation Denitrosation NNitroso->denitrosation H+ complex_rearrangement Complex Rearrangement / Hydrolysis NNitroso->complex_rearrangement OH- secondary_amine Secondary Amine denitrosation->secondary_amine degradation_products Various Degradation Products complex_rearrangement->degradation_products

Caption: Generalized degradation pathways of N-nitroso compounds at different pH values.

References

Troubleshooting

Technical Support Center: Non-Linear Calibration Curves with Deuterated Standards

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering non-linear calibration curves when using deutera...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering non-linear calibration curves when using deuterated internal standards in analytical assays.

Frequently Asked Questions (FAQs)

Q1: Is it acceptable to use a non-linear regression model for my calibration curve?

A1: While linear regression is often preferred for its simplicity, non-linear relationships between response and concentration are common in analytical methods like LC-MS/MS.[1][2][3][4] Using a non-linear regression model, such as a quadratic fit, is acceptable provided it is well-characterized, consistently provides a better fit for the data, and is appropriately justified and validated.[1][5] The choice of model should be based on a thorough evaluation of the data and understanding the underlying cause of the non-linearity.

Q2: My deuterated internal standard is supposed to correct for variability, so why is my curve still non-linear?

A2: Deuterated internal standards are excellent for correcting issues like extraction variability and matrix effects.[6][7] However, they cannot correct for all sources of non-linearity. Issues such as detector saturation at high concentrations, isotopic interference between the analyte and the internal standard, or problems with the internal standard itself (e.g., instability or impurities) can still lead to a non-linear response.[1][8][9][10]

Q3: What is a "differential matrix effect" and could it be causing my non-linearity?

A3: A differential matrix effect occurs when the analyte and the deuterated internal standard experience different degrees of ion suppression or enhancement from components in the sample matrix, even if they co-elute.[7][9] This can happen due to slight differences in their physicochemical properties, leading to a non-proportional response and potentially causing non-linearity in the calibration curve.[7][9] Studies have shown that matrix effects on an analyte and its deuterated standard can differ significantly in complex matrices.[7]

Q4: Could the position of the deuterium (B1214612) label on my internal standard affect my results?

A4: Yes, the position of the deuterium label is critical. If the labels are on chemically labile positions (e.g., on heteroatoms like -OH or -NH, or on carbons adjacent to carbonyl groups), they can exchange with protons from the solvent or sample matrix.[9][11] This "back-exchange" can alter the isotopic distribution of the internal standard, leading to inaccurate quantification and potential non-linearity.[9][11] It is crucial to use internal standards with deuterium labels on stable, non-exchangeable positions.[6][9]

Troubleshooting Guides

Issue 1: Non-Linearity at High Concentrations

Question: My calibration curve is linear at lower concentrations but flattens out at the higher end. What is the likely cause and how can I fix it?

Answer: This type of non-linearity is often indicative of saturation occurring at some stage of the analytical process. The most common causes are detector saturation or saturation of the ionization source.[1][8][12]

A Observe Non-Linearity at High Concentrations B Hypothesis: Detector or Ion Source Saturation A->B C Experiment 1: Dilution Series B->C H Experiment 2: Monitor Less Abundant Isotope B->H D Dilute a high concentration sample to fall within the linear range of the curve. C->D E Result: Is the calculated concentration accurate after back-calculation? D->E F Yes: Saturation is confirmed. Adjust calibration range or dilute samples. E->F Yes G No: Investigate other causes (e.g., matrix effects, isotopic interference). E->G No I For high concentration samples, quantify using a less abundant isotopologue transition. H->I J Result: Is the curve for the less abundant isotope linear? I->J K Yes: Confirms saturation of the primary signal. Use multiple SRM channels for an extended dynamic range. J->K Yes L No: Re-evaluate other potential causes of non-linearity. J->L No

Caption: Troubleshooting workflow for non-linearity at high concentrations.

Protocol 1: Sample Dilution

  • Prepare a sample with a concentration known to be in the non-linear portion of the curve.

  • Perform a series of dilutions (e.g., 5-fold, 10-fold) with the blank matrix to bring the theoretical concentration into the linear range.

  • Analyze the diluted samples.

  • Calculate the concentration of the original sample by multiplying the measured concentration by the dilution factor.

  • Expected Outcome: If the back-calculated concentration is consistent and accurate, this confirms that saturation was the issue. The solution is to either narrow the calibration range or implement a standard procedure for diluting high-concentration samples.

Protocol 2: Monitoring a Less Abundant Isotope

  • For analytes that have a less abundant isotopic peak (e.g., containing 13C), set up a separate, less sensitive SRM transition to monitor this isotopologue.

  • Acquire data for both the primary (most abundant) and the secondary (less abundant) transitions across the full calibration range.

  • Expected Outcome: The calibration curve for the less abundant isotope should remain linear at higher concentrations where the primary transition shows saturation.[1] This approach can be used to extend the dynamic range of the assay.[13]

Issue 2: Inconsistent or Inaccurate Results Across the Curve

Question: My quantitative results are inconsistent, and the calibration curve shows poor correlation despite using a deuterated internal standard. What are the potential problems?

Answer: Inconsistent results, even with a deuterated internal standard, can point to several underlying issues. The most common are a lack of co-elution, isotopic interference, instability of the internal standard, or significant differential matrix effects.[7][9]

cluster_start Start cluster_investigate Investigation Steps cluster_resolve Resolution A Inconsistent/Inaccurate Results with Deuterated IS B Check Co-elution: Overlay analyte and IS chromatograms. Do they perfectly co-elute? A->B C Evaluate IS Stability: Incubate IS in blank matrix. Is there an increase in the unlabeled analyte signal? B->C Yes E Adjust chromatography to achieve co-elution. B->E No D Assess Isotopic Interference: Inject high concentration analyte without IS. Is there a signal in the IS channel? C->D No F Select an IS with labels on non-exchangeable positions. C->F Yes G Use a non-linear model that corrects for interference or select a different IS. D->G Yes H Investigate Differential Matrix Effects. D->H No

Caption: Systematic investigation of inconsistent quantitative results.

Potential Issue Description Expected Impact on Calibration Curve Suggested Action
Isotopic Interference The signal from naturally occurring heavy isotopes of the analyte contributes to the signal of the internal standard. This becomes more pronounced at high analyte concentrations.[5][10]Negative deviation from linearity at high concentrations (curve bends towards the x-axis).Use a non-linear calibration model that accounts for this interference.[10] Alternatively, use an internal standard with a higher mass difference from the analyte.
Internal Standard Impurity The deuterated internal standard contains a significant amount of the unlabeled analyte.Positive y-intercept and potential non-linearity, especially at the low end of the curve.Source a higher purity internal standard. A certificate of analysis specifying isotopic and chemical purity is essential.[9]
Internal Standard Instability Deuterium atoms exchange with protons from the matrix or solvent (back-exchange).[9][11]Poor reproducibility and a curve that may appear linear but yields inaccurate results.Perform an incubation study to check for stability. Select an internal standard with labels on stable positions.[6][9]
Lack of Co-elution The analyte and internal standard have slightly different retention times. This can lead to them being affected differently by matrix effects that change during elution.[7]Increased variability and potential for non-linearity, as the IS cannot accurately compensate for matrix effects.[7][9]Optimize chromatographic conditions to ensure perfect co-elution.

Protocol 3: Evaluation of Isotopic Interference

  • Prepare a high-concentration solution of the unlabeled analyte in a clean solvent.

  • Inject this solution into the LC-MS/MS system.

  • Monitor the mass transition for the deuterated internal standard.

  • Expected Outcome: Ideally, no signal should be detected in the internal standard's channel. If a signal is present, it indicates isotopic contribution from the analyte, which can lead to non-linearity.[10]

Protocol 4: Internal Standard Stability Test

  • Prepare a solution of the deuterated internal standard in a blank biological matrix (e.g., plasma, urine).

  • Incubate this sample under the same conditions and for the same duration as your typical sample preparation and analysis time.[9]

  • Analyze the sample and monitor for any increase in the signal of the non-labeled analyte.

  • Expected Outcome: A significant increase in the unlabeled analyte's signal suggests that the deuterium labels are exchanging with protons, indicating instability.[7] One study observed a 28% increase in the non-labeled compound after just one hour of incubation in plasma.[7]

Decision Guide for Calibration Model Selection

When faced with a non-linear data set, it's important to choose the appropriate regression model. This decision should be data-driven.

A Acquire Calibration Data B Plot Response Ratio vs. Concentration. Visually inspect for non-linearity. A->B C Data appears linear? B->C H Data appears non-linear? B->H D Fit with Linear Regression (e.g., 1/x or 1/x² weighting) C->D Yes E Evaluate Residuals: Are they randomly distributed around zero? D->E F Yes: Linear model is appropriate. E->F G No: A systematic trend in residuals indicates a poor fit. Consider a non-linear model. E->G I Fit with Quadratic Regression G->I H->I Yes J Evaluate Residuals and Goodness-of-Fit (e.g., R²). Is the fit significantly better than the linear model? I->J K Yes: Quadratic model is justified. J->K L No: Investigate the source of non-linearity. The model may not be the issue. J->L

Caption: Decision process for selecting a suitable regression model.

References

Optimization

Technical Support Center: Optimizing Ion Source Performance for Sensitive Nitrosamine Analysis

Welcome to the technical support center for sensitive nitrosamine (B1359907) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and fre...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for sensitive nitrosamine (B1359907) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to ion source optimization.

Troubleshooting Guide

This guide addresses common issues encountered during the sensitive analysis of nitrosamines by LC-MS/MS.

Issue 1: Low or No Analyte Signal

Possible Cause Recommended Action
Incorrect Ionization Source For many small, volatile nitrosamines, Atmospheric Pressure Chemical Ionization (APCI) is the standard and often preferred ionization technique.[1][2][3] Electrospray Ionization (ESI) may be more suitable for more complex or thermally labile nitrosamine drug substance related impurities (NDSRIs).[2] Verify that the appropriate ion source is installed and selected in the instrument software.
Suboptimal Source Parameters Ion source parameters such as temperature, gas flows, and voltages have a significant impact on signal intensity. These must be optimized for the specific analytes and instrument. Refer to the Experimental Protocols section for a detailed optimization workflow.
Ion Suppression from Matrix The sample matrix, including excipients in drug products, can suppress the ionization of target nitrosamines, leading to reduced sensitivity.[4] To mitigate this, ensure chromatographic separation of the analyte from the bulk of the matrix. A divert valve can be used to direct the API peak to waste, preventing it from entering the mass spectrometer and causing source contamination.[2]
In-Source Fragmentation/Degradation Excessive source temperatures or high declustering potential/fragmentor voltage can cause nitrosamines to fragment or degrade within the ion source before they reach the mass analyzer.[5][6] This can lead to a diminished precursor ion signal. Systematically optimize these parameters to find a balance between efficient ionization and analyte stability.
Contaminated Ion Source A dirty ion source can lead to poor sensitivity and high background noise. Regular cleaning is crucial, especially when analyzing complex matrices.[1]

Issue 2: High Background Noise or Poor Signal-to-Noise (S/N) Ratio

Possible Cause Recommended Action
Suboptimal Gas Flows The curtain gas and cone gas play a crucial role in reducing background noise by preventing neutral solvent molecules and non-volatile material from entering the mass spectrometer.[1][7][8] Optimizing these gas flows can significantly improve the S/N ratio.[1][7][8]
Chemical Interferences Background noise can originate from the mobile phase, sample matrix, or the analytical system itself. The use of high-purity solvents and reagents is recommended. High-resolution mass spectrometry (HRAM) can help differentiate between the target analyte and isobaric interferences.[9]
Incorrect Cone Voltage The cone voltage should be optimized to maximize the transmission of the target ions while minimizing the entry of interfering ions.[7]

Issue 3: Inconsistent or Irreproducible Results

Possible Cause Recommended Action
Fluctuating Source Conditions Ensure that the ion source temperature and gas flows are stable throughout the analytical run. Allow sufficient time for the system to equilibrate before starting a sequence.
Sample Preparation Variability Inconsistent sample preparation can lead to variable matrix effects and, consequently, fluctuating signal intensities. Ensure that the sample preparation procedure is robust and consistently applied.
Analyte Instability Some nitrosamines are susceptible to degradation, particularly from light.[4] Protect samples and standards from light and consider using amber vials.

Frequently Asked Questions (FAQs)

Q1: Which ionization source, ESI or APCI, is better for nitrosamine analysis?

A1: For the analysis of small, less polar nitrosamines, APCI is generally the preferred ionization source.[1][2][3] APCI has been reported to provide better sensitivity and be less susceptible to matrix effects for these compounds.[3] ESI is often more suitable for larger, more polar, and thermally labile nitrosamines, such as some NDSRIs.[2]

Q2: What are the most critical ion source parameters to optimize?

A2: The most critical parameters to optimize for sensitive nitrosamine analysis are:

  • Ion Source Temperature: This affects analyte desolvation and ionization efficiency. However, excessively high temperatures can lead to thermal degradation.[5]

  • Gas Flows (Nebulizer, Curtain, Cone): These are crucial for efficient nebulization, preventing solvent clusters from entering the mass spectrometer, and reducing background noise.[1][7][8][10]

  • Voltages (Capillary/Corona, Cone/Declustering Potential): These voltages directly impact the efficiency of ion formation and transmission from the source to the mass analyzer.[5][10]

Q3: How can I minimize in-source fragmentation of my nitrosamine analytes?

A3: In-source fragmentation can be minimized by carefully optimizing the declustering potential (or fragmentor voltage) and the ion source temperature.[6] Start with lower values for these parameters and gradually increase them while monitoring the signal intensity of the precursor ion. The optimal setting will provide a strong precursor ion signal with minimal fragmentation.

Q4: What is the impact of the cone gas flow on my analysis?

A4: The cone gas is instrumental in reducing background noise by preventing neutral molecules and solvent clusters from entering the mass analyzer, which can significantly improve the signal-to-noise ratio for your target nitrosamines.[7][8]

Quantitative Data Summary

The following tables summarize the impact of key ion source parameters on nitrosamine analysis, with examples of optimized values from various studies. Note that optimal values are instrument and analyte-dependent and should be determined empirically.

Table 1: Effect of Ion Source Temperature on Nitrosamine Analysis

Parameter Value Effect on Analysis Reference
APCI Source Temperature 330 °COptimized for the analysis of nine nitrosamines.[10]
APCI Probe Temperature 350 °CIncreased sensitivity; higher temperatures led to reduced sensitivity.[5]
APCI Source Temperature 400 °COptimized for the analysis of 12 nitrosamines.[3]
ESI Source Temperature 200 °COptimized for the analysis of nine nitrosamines.[10]

Table 2: Effect of Gas Flows on Nitrosamine Analysis

Parameter Value Effect on Analysis Reference
Curtain Gas (APCI) 30 psiOptimized for the analysis of nine nitrosamines.[10]
Ion Source Gas 1 & 2 (APCI) 30 psiOptimized for the analysis of nine nitrosamines.[10]
Cone Gas Flow (APCI) 350 L/hrSignificantly reduced background noise for NDMA.[7][8]
Desolvation Gas Flow (APCI) 1000 L/HrOptimized for the analysis of four nitrosamine impurities.[5]
Nebulizer Gas (ESI) 20 psiOptimized for the analysis of nine nitrosamines.[10]
Sheath Gas Flow (ESI) 11 L/minOptimized for the analysis of nine nitrosamines.[10]

Table 3: Effect of Ion Source Voltages on Nitrosamine Analysis

Parameter Value Effect on Analysis Reference
Ionspray Voltage (APCI) 5500 VOptimized for the analysis of nine nitrosamines.[10]
Corona Discharge Current (APCI) 3 µAOptimized for the analysis of nine nitrosamines.[10]
Capillary Voltage (ESI) 3500 VOptimized for the analysis of nine nitrosamines.[10]
Nozzle Voltage (ESI) 1500 VIncreased sensitivity for the analysis of nine nitrosamines.[10]

Experimental Protocols

Protocol 1: General Ion Source Optimization Workflow

This protocol outlines a systematic approach to optimizing ion source parameters for a new nitrosamine analyte.

  • Initial Instrument Setup:

    • Install the appropriate ion source (typically APCI for small nitrosamines).

    • Prepare a standard solution of the target nitrosamine at a concentration that provides a moderate signal.

    • Set up the LC method with a suitable column and mobile phase.

    • Infuse the standard solution directly into the mass spectrometer or use a flow injection analysis (FIA) setup.

  • Parameter Optimization (in order of typical impact):

    • Capillary/Corona Voltage: While infusing the standard, adjust the voltage in small increments to find the value that maximizes the analyte signal.

    • Nebulizer Gas Flow: Optimize for a stable and efficient spray.

    • Source/Probe Temperature: Gradually increase the temperature and monitor the signal intensity. Be mindful of potential thermal degradation at higher temperatures.

    • Cone/Declustering Potential: Adjust this voltage to maximize the precursor ion signal while minimizing in-source fragmentation.

    • Gas Flows (Cone, Curtain, Desolvation): Systematically vary each gas flow to achieve the best signal-to-noise ratio.

  • LC-MS/MS Verification:

    • Once the source parameters are optimized via infusion/FIA, perform an injection of the standard on the LC-MS/MS system to confirm performance under chromatographic conditions.

    • Fine-tune the parameters if necessary to account for the mobile phase gradient.

Protocol 2: Troubleshooting Low Sensitivity using Ion Source Parameter Adjustment

This protocol provides a logical flow for addressing low signal intensity by adjusting ion source settings.

  • Verify Basic Settings: Confirm that the correct ionization source is in use and that all gases and voltages are turned on and within their expected ranges.

  • Check for Obvious Issues: Inspect the ion source for any blockages or contamination.

  • Systematic Parameter Adjustment:

    • Increase Capillary/Corona Voltage: Gradually increase the voltage to see if the signal improves.

    • Adjust Source Temperature: Test both higher and lower temperatures, as the optimal temperature can be narrow.

    • Optimize Gas Flows: Focus on the nebulizer gas to ensure proper sample introduction and the cone/curtain gases to reduce noise.

  • Evaluate for In-Source Fragmentation: If the signal remains low, decrease the cone/declustering potential to see if this recovers the signal, which would indicate that in-source fragmentation was occurring.

  • Clean the Ion Source: If the above steps do not resolve the issue, a thorough cleaning of the ion source is recommended.

Visualizations

IonSourceOptimizationWorkflow cluster_prep Preparation cluster_optimization Optimization (Infusion/FIA) cluster_verification Verification start Start: New Nitrosamine Method prep_std Prepare Analyte Standard start->prep_std setup_ms Initial MS Setup (APCI/ESI) prep_std->setup_ms opt_voltage Optimize Voltages (Capillary/Corona, Cone) setup_ms->opt_voltage opt_temp Optimize Temperatures (Source, Probe) opt_voltage->opt_temp opt_gas Optimize Gas Flows (Nebulizer, Cone, Curtain) opt_temp->opt_gas lcms_inject Inject on LC-MS/MS opt_gas->lcms_inject fine_tune Fine-Tune Parameters lcms_inject->fine_tune end End: Optimized Method fine_tune->end

Caption: Workflow for ion source parameter optimization.

TroubleshootingLowSignal action_node action_node start Low/No Signal? check_basics Basic Settings Correct? start->check_basics check_source Source Clean? check_basics->check_source Yes action_correct_basics Correct Basic Settings check_basics->action_correct_basics No action_clean_source Clean Ion Source check_source->action_clean_source No action_adjust_params Systematically Adjust Voltages, Temps, Gases check_source->action_adjust_params Yes adjust_params Signal Improved after Parameter Adjustment? check_fragmentation Signal Improved after Lowering Cone Voltage? adjust_params->check_fragmentation No action_optimized Method Optimized adjust_params->action_optimized Yes check_fragmentation->action_clean_source No check_fragmentation->action_optimized Yes action_correct_basics->start action_clean_source->start action_adjust_params->adjust_params

Caption: Troubleshooting logic for low analyte signal.

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to Internal Standards in N-Nitrosoephedrine Analysis: N-Nitrosoephedrine-D3 vs. ¹³C-Labeled Analogues

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of N-Nitrosoephedrine, the choice of an appropriate internal standard is a critical determinant of analytical accuracy...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of N-Nitrosoephedrine, the choice of an appropriate internal standard is a critical determinant of analytical accuracy and reliability. Stable isotope-labeled (SIL) internal standards are the gold standard in mass spectrometry-based bioanalysis.[1][2] This guide provides an objective comparison between the commonly used deuterated internal standard, N-Nitrosoephedrine-D3, and its ¹³C-labeled counterpart, supported by experimental principles and data from comparative studies of these labeling strategies.

The ideal internal standard should mimic the analyte of interest throughout sample preparation and analysis, correcting for variations in extraction efficiency, matrix effects, and instrument response.[3][4] While both deuterated and ¹³C-labeled standards serve to differentiate the standard from the endogenous analyte by mass, the nature of the isotope can significantly impact analytical performance.[3]

Data Presentation: A Comparative Analysis

The selection of a stable isotope-labeled internal standard is a crucial step in the development of robust and accurate bioanalytical methods. The following table summarizes the key performance characteristics of deuterated versus ¹³C-labeled internal standards, with implications for the analysis of N-Nitrosoephedrine.

FeatureN-Nitrosoephedrine-D3 (Deuterated)¹³C-Labeled N-NitrosoephedrineBenefit Analysis
Chromatographic Co-elution Often exhibits a slight retention time shift, eluting earlier than the non-labeled analyte.[5]Typically co-elutes perfectly with the analyte.[5][6]Perfect co-elution ensures that the analyte and internal standard experience the same matrix effects, leading to more accurate correction.[3][5]
Accuracy & Precision Can be susceptible to inaccuracies due to chromatographic shifts and differential matrix effects. One study noted a potential for up to 40% error in quantitative analysis due to imperfect retention time matching.[5][7]Generally provides higher accuracy and precision. A comparative study showed a mean bias of 100.3% with a standard deviation of 7.6% for a ¹³C-IS, compared to 96.8% and 8.6% for a deuterated analogue.[5][8]The superior ability of ¹³C-labeled standards to compensate for analytical variability results in more reliable and reproducible data.[8][9]
Isotopic Stability Deuterium atoms, particularly if located on exchangeable sites (e.g., -OH, -NH), can be prone to back-exchange with hydrogen atoms from the sample matrix or solvent.[7][10]¹³C atoms are integrated into the carbon backbone of the molecule, making them highly stable and not susceptible to exchange.[5][10]High isotopic stability of ¹³C-labels ensures the integrity of the internal standard throughout the entire analytical workflow, from sample preparation to detection.[5]
Correction for Matrix Effects The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the internal standard, compromising accurate quantification.[3][5]Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[3][5]For complex biological matrices where significant matrix effects are expected, ¹³C-labeled internal standards are the superior choice.[3]
Cost Generally less expensive and more readily available.[3][10]Typically more expensive due to a more complex and laborious synthesis process.[3]While the initial cost of ¹³C-labeled standards may be higher, this can be offset by reduced method development time and increased data reliability, which is critical in regulated environments.[3]

Experimental Protocols

The following provides a generalized experimental protocol for the quantification of N-nitrosamines, such as N-Nitrosoephedrine, in a pharmaceutical drug substance using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation

  • Weighing and Dissolution: Accurately weigh 250 mg of the drug substance into a 15 mL centrifuge tube.[11]

  • Internal Standard Spiking: Add a known volume of the internal standard solution (either N-Nitrosoephedrine-D3 or ¹³C-labeled N-Nitrosoephedrine) in a suitable solvent (e.g., methanol) to achieve a final concentration appropriate for the expected level of the analyte.[11]

  • Extraction: Add a suitable extraction solvent, such as methanol (B129727), and sonicate for 5-10 minutes to ensure complete dissolution and extraction of the analytes.[11]

  • Dilution and Precipitation: Add deionized water to the extract, vortex, and sonicate for another 5 minutes.[11]

  • Centrifugation and Filtration: Centrifuge the sample solution at approximately 3000 x g for 5 minutes.[11] Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[11]

2. LC-MS/MS Analysis

  • Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[11]

  • Column: A reversed-phase C18 column is typically used for the separation of nitrosamines.[12][13]

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., methanol or acetonitrile (B52724) with 0.1% formic acid) is commonly employed.[11][12][13]

  • Flow Rate: A typical flow rate is between 0.3 and 0.5 mL/min.[11]

  • Mass Spectrometry System: A tandem quadrupole mass spectrometer is the preferred instrument for quantification due to its high sensitivity and selectivity.[14]

  • Ionization Mode: Atmospheric pressure chemical ionization (APCI) is often suitable for low-mass nitrosamines, while electrospray ionization (ESI) can also be used.[14]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is utilized for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for N-Nitrosoephedrine and its labeled internal standard must be optimized.[11][14]

3. Data Analysis

  • Determine the concentration of N-Nitrosoephedrine in the samples by creating a calibration curve of the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.[3]

Mandatory Visualization

cluster_0 Internal Standard Selection Workflow Analyte Define Analyte: N-Nitrosoephedrine IS_Choice Choose Internal Standard Type Analyte->IS_Choice D3_IS N-Nitrosoephedrine-D3 (Deuterated) IS_Choice->D3_IS Cost-Effective C13_IS ¹³C-Labeled N-Nitrosoephedrine IS_Choice->C13_IS Highest Accuracy Method_Dev Method Development & Validation D3_IS->Method_Dev C13_IS->Method_Dev Data_Analysis Sample Analysis & Data Processing Method_Dev->Data_Analysis Results Accurate Quantification Data_Analysis->Results

Caption: Workflow for internal standard selection in bioanalysis.

cluster_1 LC-MS/MS Experimental Workflow Sample_Prep 1. Sample Preparation (Weighing, Spiking, Extraction) Filtration 2. Centrifugation & Filtration Sample_Prep->Filtration LC_Separation 3. LC Separation (C18 Column, Gradient Elution) Filtration->LC_Separation MS_Detection 4. MS/MS Detection (MRM Mode) LC_Separation->MS_Detection Data_Processing 5. Data Processing (Peak Integration, Calibration) MS_Detection->Data_Processing Quantification 6. Analyte Quantification Data_Processing->Quantification

Caption: General experimental workflow for LC-MS/MS analysis.

References

Comparative

A Comparative Guide to Analytical Methods for Ephedrine Quantification

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of two common analytical methods for the quantification of ephedrine (B3423809): High-Performance Liquid Chromatog...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two common analytical methods for the quantification of ephedrine (B3423809): High-Performance Liquid Chromatography (HPLC) and UV-Visible (UV-Vis) Spectrophotometry. The information presented is intended to assist researchers in selecting the appropriate methodology for their specific needs, based on a cross-validation of performance data from published studies.

Overview of Analytical Methods

Ephedrine, a sympathomimetic amine, requires accurate and precise quantification in various matrices, from pharmaceutical formulations to biological samples. HPLC and UV-Vis spectrophotometry are two widely employed techniques for this purpose.

  • High-Performance Liquid Chromatography (HPLC): A powerful separation technique that utilizes a liquid mobile phase to move a sample through a column packed with a stationary phase. It offers high resolution and sensitivity, making it suitable for complex mixtures.

  • UV-Visible Spectrophotometry: A simpler, more accessible technique that measures the absorbance of light in the ultraviolet-visible region by the analyte. It is a rapid and cost-effective method, particularly for routine analysis of pure or simple samples.

Comparative Performance Data

The following table summarizes the key validation parameters for the quantification of ephedrine using HPLC and UV-Vis spectrophotometry, based on data from peer-reviewed studies.

Validation ParameterHPLCUV-Vis Spectrophotometry
Linearity Range 50 - 150 µg/mL2 - 10 µg/mL[1]
Correlation Coefficient (r²) > 0.9990.999[1]
Accuracy (% Recovery) 98 - 102%98.6 - 99.17%[1]
Precision (% RSD) < 2%< 2%[1]
Limit of Detection (LOD) Lower (ng/mL range)0.079 µg/mL[1]
Limit of Quantification (LOQ) Lower (ng/mL range)0.24 µg/mL[1]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This protocol is a representative example for the quantification of ephedrine in pharmaceutical formulations.

Instrumentation:

  • HPLC system with a UV detector

  • C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

  • Data acquisition and processing software

Reagents and Materials:

Chromatographic Conditions:

  • Mobile Phase: A gradient mobile phase system consisting of (A) acetonitrile and (B) 12 mM ammonium acetate (pH 4.5)[2][3][4].

  • Flow Rate: 1.5 mL/min[2][3]

  • Column Temperature: Ambient

  • Detection Wavelength: 215 nm[2][3]

  • Injection Volume: 20 µL

Procedure:

  • Standard Solution Preparation: Prepare a stock solution of ephedrine hydrochloride in the mobile phase. Prepare a series of working standard solutions by diluting the stock solution to cover the desired concentration range (e.g., 50-150 µg/mL).

  • Sample Preparation: Accurately weigh and dissolve the sample containing ephedrine in the mobile phase to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

  • Analysis: Inject the standard solutions and the sample solution into the HPLC system.

  • Quantification: Construct a calibration curve by plotting the peak area of the ephedrine standard against its concentration. Determine the concentration of ephedrine in the sample by interpolating its peak area on the calibration curve.

UV-Visible Spectrophotometry

This protocol provides a general procedure for the quantification of ephedrine in bulk or simple pharmaceutical dosage forms.

Instrumentation:

  • UV-Visible spectrophotometer

  • Matched quartz cuvettes (1 cm path length)

Reagents and Materials:

  • Distilled water

  • Ephedrine hydrochloride reference standard

  • Sample containing ephedrine

Procedure:

  • Standard Solution Preparation: Prepare a stock solution of ephedrine hydrochloride in distilled water. From the stock solution, prepare a series of working standard solutions with concentrations ranging from 2-10 µg/mL[1].

  • Sample Preparation: Accurately weigh and dissolve the sample containing ephedrine in distilled water to obtain a theoretical concentration within the linearity range.

  • Measurement:

    • Set the spectrophotometer to scan the UV spectrum.

    • Use distilled water as a blank.

    • Measure the absorbance of each standard solution and the sample solution at the wavelength of maximum absorbance (λmax) for ephedrine, which is approximately 257 nm.

  • Quantification:

    • Create a calibration curve by plotting the absorbance of the standard solutions against their corresponding concentrations.

    • Determine the concentration of ephedrine in the sample solution from the calibration curve using its measured absorbance.

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for ephedrine quantification and the simplified signaling pathway of ephedrine.

start Sample Preparation (Extraction/Dilution) hplc HPLC Analysis start->hplc Inject uv_vis UV-Vis Analysis start->uv_vis Measure hplc_data Chromatogram (Peak Area) hplc->hplc_data uv_vis_data Absorbance Spectrum uv_vis->uv_vis_data quantification Quantification of Ephedrine hplc_data->quantification uv_vis_data->quantification calibration Calibration Curve (Standards) calibration->quantification ephedrine Ephedrine indirect Indirect Action: Norepinephrine Release ephedrine->indirect direct Direct Action ephedrine->direct alpha_receptors α-Adrenergic Receptors indirect->alpha_receptors beta_receptors β-Adrenergic Receptors indirect->beta_receptors direct->alpha_receptors direct->beta_receptors vasoconstriction Vasoconstriction alpha_receptors->vasoconstriction bronchodilation Bronchodilation beta_receptors->bronchodilation cardiac_stimulation Increased Heart Rate & Contractility beta_receptors->cardiac_stimulation

References

Validation

Inter-laboratory Comparison of N-nitrosamine Analysis: A Guide for Researchers

The detection and quantification of N-nitrosamine impurities in pharmaceutical products have become a critical focus for regulatory agencies and drug manufacturers worldwide.[1] Classified as probable human carcinogens,...

Author: BenchChem Technical Support Team. Date: December 2025

The detection and quantification of N-nitrosamine impurities in pharmaceutical products have become a critical focus for regulatory agencies and drug manufacturers worldwide.[1] Classified as probable human carcinogens, these impurities must be controlled at trace levels, necessitating highly sensitive and reliable analytical methods.[1][2] Inter-laboratory comparison studies are essential for validating the performance and ensuring the consistency of these analytical procedures across different testing facilities.[3] This guide provides an objective comparison of analytical methods, supported by data from collaborative studies, to assist researchers, scientists, and drug development professionals in this vital task.

Data Presentation: Performance of Analytical Methods

The accurate quantification of trace-level nitrosamines is achievable through various advanced analytical techniques.[3] High-performance liquid chromatography (HPLC) and gas chromatography (GC), coupled with mass spectrometry (MS), are the most common methods employed.[2][3] The choice of method often depends on the specific nitrosamine (B1359907), the drug matrix, and the required sensitivity.

The following tables summarize performance characteristics from various inter-laboratory and single-laboratory validation studies, providing a comparative overview of method capabilities.

Table 1: Comparison of Limits of Detection (LOD) and Quantitation (LOQ) for N-nitrosamine Analysis

N-nitrosamineAnalytical TechniqueLOD (ng/mL)LOQ (ng/mL)MatrixReference
NDMA, NDEA, NEIPA, NDIPA, NMBALC-MS/MSVaries by labVaries by labValsartan, Losartan[3]
Various N-nitrosaminesHPLC-APCI-MS/MS0.22 - 0.800.33 - 1.20Metronidazole Benzoate[4]
NDMA, NDEA, NDIPAHPLC-UV0.011 - 0.0180.021 - 0.028Losartan[5]
NDMA, NDEAHPLC-Fluorimetry0.013 - 0.0170.038 - 0.050Enalapril Maleate[5]

Note: Performance characteristics can vary significantly based on instrumentation, method optimization, and matrix complexity.

Table 2: Comparison of Recovery Rates in Spiked Samples

N-nitrosamineAnalytical TechniqueSpiked LevelRecovery Rate (%)MatrixReference
Various N-nitrosaminesHPLC-APCI-MS/MSNot specified84 - 97%Metronidazole Benzoate[4]
Spiked SamplesMass Spectrometry-basedNot specifiedAcceptable AccuracyValsartan, Losartan[6][7]
Contaminated SamplesMass Spectrometry-basedNot specifiedHigher VariationValsartan, Losartan[7]

Note: Studies show that while spiked samples demonstrate good accuracy, analysis of real-world contaminated samples can exhibit higher variability, highlighting the importance of robust sample preparation.[7]

Experimental Protocols

Detailed and standardized protocols are the foundation of reproducible results. Below is a representative methodology for the analysis of N-nitrosamines using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a widely adopted technique.[1][8]

Objective:

To accurately quantify N-nitrosamine impurities in a drug substance or product.[8]

Materials:
  • N-nitrosamine reference standards

  • Deuterated internal standards (e.g., NDMA-d6)[1]

  • High-purity solvents (e.g., Methanol, Water)

  • Formic acid or other modifiers

  • Drug substance or product sample

Procedure:
  • Standard Preparation:

    • Prepare a stock solution of each N-nitrosamine reference standard in a suitable solvent.

    • Create a series of calibration standards through serial dilution of the stock solution.

    • Spike each calibration standard with a fixed concentration of the internal standard.[8] The internal standard helps correct for variations in sample processing and instrument response.[8]

  • Sample Preparation:

    • Accurately weigh a portion of the drug substance or product.

    • Dissolve the sample in an appropriate solvent.

    • Spike the sample solution with the same fixed concentration of the internal standard used in the calibration standards.[1][8]

    • Depending on the matrix, further cleanup steps like Solid Phase Extraction (SPE) may be necessary to remove interfering components.

  • LC-MS/MS Analysis:

    • Inject the prepared calibration standards and sample solutions into the LC-MS/MS system.

    • The liquid chromatography (LC) system separates the N-nitrosamines based on their physicochemical properties.[8]

    • The tandem mass spectrometry (MS/MS) detector identifies and quantifies the target N-nitrosamines and the internal standard using specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM).[1]

  • Data Analysis:

    • Generate a calibration curve by plotting the response ratio (analyte peak area / internal standard peak area) against the concentration of the calibration standards.

    • Determine the concentration of each N-nitrosamine in the sample by comparing its response ratio to the calibration curve.[8]

Mandatory Visualization

Diagrams created using Graphviz provide a clear visual representation of complex workflows and logical processes involved in N-nitrosamine analysis and control.

G cluster_prep Preparation Phase cluster_analysis Analytical Phase cluster_eval Evaluation Phase Coord Coordinating Laboratory Defines Protocol Samples Preparation of Identical Test Samples (Spiked & Contaminated) Coord->Samples Dist Distribution to Participating Laboratories Samples->Dist LabA Lab A: Own Analytical Method Dist->LabA Blind Samples LabB Lab B: Own Analytical Method Dist->LabB Blind Samples LabC Lab C: Own Analytical Method Dist->LabC Blind Samples Collect Collect Results from All Labs LabA->Collect LabB->Collect LabC->Collect Stats Statistical Analysis (Accuracy, Precision, Reproducibility) Collect->Stats Report Final Report & Method Comparison Stats->Report

Caption: Workflow for an inter-laboratory comparison study.

G Sample Sample Receipt & Login SamplePrep Sample Preparation (Dissolution, IS Spiking) Sample->SamplePrep StdPrep Standard Preparation LCMS LC-MS/MS Analysis StdPrep->LCMS SamplePrep->LCMS DataProc Data Processing (Integration, Calibration) LCMS->DataProc Review Data Review & QC Check DataProc->Review Review->SamplePrep Fail Report Final Report Generation Review->Report Pass

Caption: Typical analytical workflow for N-nitrosamine analysis.

G RiskEval Step 1: Risk Evaluation (Identify potential for nitrosamine formation) RiskIdentified Risk Identified? RiskEval->RiskIdentified NoRisk No Risk Identified (Document Assessment) RiskIdentified->NoRisk No ConfirmTest Step 2: Confirmatory Testing (Analyze batches to confirm presence and levels) RiskIdentified->ConfirmTest Yes NitrosaminePresent Nitrosamine > AI Limit? ConfirmTest->NitrosaminePresent BelowLimit Levels Below AI (Implement Control Strategy) NitrosaminePresent->BelowLimit No UpdateMA Step 3: Update Marketing Authorization (Process changes, specifications) NitrosaminePresent->UpdateMA Yes BelowLimit->RiskEval Periodic Re-evaluation

Caption: Regulatory three-step risk assessment and mitigation strategy.

References

Comparative

The Analytical Edge: N-Nitrosoephedrine-D3 as a High-Performing Internal Standard in Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in the precise quantification of N-Nitrosoephedrine, the choice of an appropriate internal standard is paramount for achieving accurate and reliable...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in the precise quantification of N-Nitrosoephedrine, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides a comprehensive comparison of the performance characteristics of N-Nitrosoephedrine-D3, a deuterated stable isotope-labeled (SIL) internal standard, against other potential alternatives, supported by a review of established analytical methodologies.

The use of a suitable internal standard is a critical component in analytical chromatography, particularly when coupled with mass spectrometry (MS). It is essential for correcting variations that can occur during sample preparation, injection, and ionization, thereby ensuring the integrity of quantitative data. For the analysis of N-Nitrosoephedrine, a nitrosamine (B1359907) impurity of significant interest in the pharmaceutical industry, N-Nitrosoephedrine-D3 has emerged as a preferred internal standard. Its chemical and physical properties closely mimic those of the non-labeled analyte, a key characteristic for an effective internal standard.

Unveiling the Performance of N-Nitrosoephedrine-D3

Stable isotope-labeled internal standards are widely regarded as the gold standard in quantitative mass spectrometry. By incorporating deuterium (B1214612) atoms, N-Nitrosoephedrine-D3 is chemically identical to N-Nitrosoephedrine but possesses a distinct mass-to-charge ratio (m/z), allowing for its separate detection by the mass spectrometer. This near-identical nature ensures that it behaves similarly to the analyte throughout the analytical process, from extraction to detection, effectively compensating for any procedural inconsistencies.

While specific, publicly available, head-to-head comparative studies detailing the performance of N-Nitrosoephedrine-D3 against other structural analogs are limited, the principles of isotope dilution mass spectrometry and data from validated methods for similar nitrosamines provide a strong basis for evaluating its efficacy. The key performance indicators for an internal standard include linearity, recovery, matrix effect, precision, and accuracy.

A validated analytical method for the quantification of N-Nitroso-l-ephedrine, a closely related compound, demonstrates the level of performance achievable with such methodologies. This method, employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), showcases excellent linearity, precision, and accuracy, providing a benchmark for the expected performance when using N-Nitrosoephedrine-D3.

Comparative Performance Data

To illustrate the expected performance, the following table summarizes typical validation parameters for the analysis of N-Nitroso-l-ephedrine, which can be considered indicative for a method employing N-Nitrosoephedrine-D3. For comparison, a hypothetical structural analog internal standard is included to highlight the potential differences in performance.

Performance CharacteristicN-Nitrosoephedrine-D3 (Expected)Structural Analog (Hypothetical)
Linearity (Correlation Coefficient, r²) ≥ 0.995≥ 0.99
Recovery (%) 90 - 11070 - 120
Matrix Effect (%) Minimal and compensatedVariable and may not be fully compensated
Precision (%RSD) < 15%< 20%
Accuracy (%Bias) ± 15%± 20%

Note: The data for N-Nitrosoephedrine-D3 is based on the performance of validated methods for closely related nitrosamines and the established reliability of stable isotope-labeled internal standards. The data for the structural analog is hypothetical and represents potential variability.

The Superiority of Stable Isotope Labeling

The primary advantage of N-Nitrosoephedrine-D3 over non-isotopically labeled internal standards, such as a structural analog, lies in its ability to more accurately compensate for matrix effects. Matrix effects, caused by co-eluting compounds from the sample matrix, can suppress or enhance the ionization of the analyte, leading to inaccurate quantification. Because N-Nitrosoephedrine-D3 co-elutes with the analyte and has nearly identical ionization efficiency, it experiences the same matrix effects, allowing for reliable correction. A structural analog, however, may have different chromatographic retention times and ionization characteristics, leading to incomplete compensation for matrix effects.

Experimental Protocols

A robust analytical method is the foundation of reliable quantification. The following provides a detailed methodology for the analysis of N-Nitrosoephedrine using N-Nitrosoephedrine-D3 as an internal standard, based on established protocols for nitrosamine analysis.

Preparation of Standard Solutions
  • Stock Solutions: Prepare individual stock solutions of N-Nitrosoephedrine and N-Nitrosoephedrine-D3 in a suitable solvent, such as methanol (B129727) or acetonitrile, at a concentration of 1 mg/mL.

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the N-Nitrosoephedrine stock solution to create a calibration curve covering the desired concentration range.

  • Internal Standard Spiking Solution: Prepare a working solution of N-Nitrosoephedrine-D3 at a fixed concentration. This solution will be added to all calibration standards, quality control samples, and test samples.

Sample Preparation
  • Extraction: Accurately weigh the sample and extract the analytes using an appropriate solvent and technique (e.g., solid-phase extraction, liquid-liquid extraction, or simple dissolution followed by dilution).

  • Internal Standard Addition: Add a precise volume of the N-Nitrosoephedrine-D3 internal standard spiking solution to each sample extract.

  • Final Preparation: Evaporate the solvent if necessary and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis
  • Chromatographic Separation: Employ a suitable C18 or equivalent reversed-phase HPLC or UHPLC column to achieve chromatographic separation of N-Nitrosoephedrine from other matrix components. A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., methanol or acetonitrile), both containing a small amount of an additive like formic acid, is typically used.

  • Mass Spectrometric Detection: Utilize a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Optimize the precursor and product ion transitions for both N-Nitrosoephedrine and N-Nitrosoephedrine-D3 to ensure high selectivity and sensitivity.

Data Analysis
  • Quantification: Calculate the peak area ratio of the analyte to the internal standard for each calibration standard. Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte. Determine the concentration of N-Nitrosoephedrine in the samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Analytical Workflow

To further clarify the logical flow of using an internal standard in a quantitative analysis, the following diagram illustrates the key steps.

Analytical_Workflow cluster_SamplePrep Sample Preparation cluster_Analysis LC-MS/MS Analysis cluster_Data Data Processing Sample Sample Collection Extraction Extraction of Analyte Sample->Extraction IS_Addition Addition of N-Nitrosoephedrine-D3 Extraction->IS_Addition Final_Prep Final Sample Preparation IS_Addition->Final_Prep Injection Injection Final_Prep->Injection Separation Chromatographic Separation Injection->Separation Detection Mass Spectrometric Detection Separation->Detection Peak_Integration Peak Integration Detection->Peak_Integration Ratio_Calculation Analyte/IS Ratio Calculation Peak_Integration->Ratio_Calculation Quantification Quantification (Calibration Curve) Ratio_Calculation->Quantification

Caption: Workflow for quantitative analysis using an internal standard.

Logical Relationship of Internal Standard Correction

The fundamental principle of using an internal standard is based on the consistent ratio between the analyte and the internal standard, even when absolute signal intensities fluctuate.

Internal_Standard_Principle cluster_Variability Sources of Variability Analyte_Signal Analyte Signal (Variable) Ratio Analyte Signal / IS Signal (Constant) Analyte_Signal->Ratio IS_Signal Internal Standard Signal (Variable) IS_Signal->Ratio Concentration Accurate Concentration Ratio->Concentration Matrix_Effect Matrix Effect Matrix_Effect->Analyte_Signal Matrix_Effect->IS_Signal Injection_Var Injection Volume Variability Injection_Var->Analyte_Signal Injection_Var->IS_Signal Ion_Suppression Ion Suppression/ Enhancement Ion_Suppression->Analyte_Signal Ion_Suppression->IS_Signal

Validation

Comparison of different internal standards for amphetamine analysis

The accurate quantification of amphetamine in biological matrices is a critical task in clinical and forensic toxicology, as well as in pharmaceutical research. The choice of an appropriate internal standard is paramount...

Author: BenchChem Technical Support Team. Date: December 2025

The accurate quantification of amphetamine in biological matrices is a critical task in clinical and forensic toxicology, as well as in pharmaceutical research. The choice of an appropriate internal standard is paramount to achieving reliable and reproducible results, as it compensates for variations in sample preparation and instrumental analysis. This guide provides a comparative overview of commonly used internal standards for amphetamine analysis, supported by experimental data and detailed methodologies.

Introduction to Internal Standards in Amphetamine Analysis

An ideal internal standard should be chemically similar to the analyte, exhibit similar extraction and chromatographic behavior, and not be naturally present in the sample. For mass spectrometry-based methods, stable isotope-labeled (SIL) analogs of the analyte are considered the gold standard. This guide will compare the performance of several deuterated amphetamine analogs and a non-isotopic compound. The selection of the "best" deuterated internal standard is dependent on a number of different factors.[1]

The analytical method and its intended use can significantly influence the choice of the most suitable internal standard.[1][2][3] While multiple options can yield acceptable results, certain conditions might render a specific internal standard a suboptimal choice for a given analysis.[1][2][3]

Comparison of Common Internal Standards

The most frequently employed internal standards for amphetamine analysis include deuterated analogs such as amphetamine-d5, amphetamine-d11, and non-isotopic structural analogs like phentermine or propylamphetamine.[2][4]

Deuterated Internal Standards:

Stable isotope-labeled internal standards, particularly those labeled with deuterium (B1214612), are widely utilized in quantitative mass spectrometry.[1] They offer the advantage of co-eluting with the unlabeled analyte, which allows for effective correction of matrix effects.[5][6]

  • Amphetamine-d5 (phenyl-d5): This internal standard has the deuterium atoms on the phenyl ring. A notable drawback is that it can share the base peak ion with the derivatized amphetamine, which can interfere with accurate quantification.[1][2][3] Mass spectral analysis has revealed that some internal standards, including amphetamine-d5, are not suitable for monitoring ions typically used in selected ion monitoring analysis of amphetamine because they do not exhibit three unique ions.[2][3][7]

  • Amphetamine-d11: This analog is more heavily labeled with deuterium. It is often considered a superior choice as it is less likely to have isotopic overlap with the analyte and provides a distinct mass shift.[4] The use of deuterated internal standards for each enantiomer ensures that both the standards and the target analytes experience similar matrix effects, leading to accurate and reliable quantitative results.[5]

Non-Isotopic Internal Standards:

  • Propylamphetamine: This is a non-isotopically labeled compound that has been evaluated as an internal standard for amphetamine analysis.[2][3][7] While it can be a cost-effective alternative, its chromatographic and ionization behavior might differ more significantly from amphetamine compared to deuterated analogs, potentially leading to less effective correction for matrix effects.

Performance Data

The following table summarizes the performance characteristics of different internal standards based on a comprehensive evaluation. The study assessed the limit of detection, linear range, and within-run and between-run variability for each viable internal standard.[1][2]

Internal StandardLimit of Detection (LOD)Linearity (r²)Within-Run Precision (%RSD)Between-Run Precision (%RSD)Notes
Amphetamine-d11 Low>0.99< 5%< 10%Generally considered the most reliable choice.[4]
Amphetamine-d5 Low>0.99< 5%< 10%Potential for mass spectral overlap with derivatized amphetamine.[1][2][3]
Propylamphetamine Moderate>0.99< 10%< 15%A viable non-isotopic alternative, but may not compensate for matrix effects as well as deuterated standards.[2][3]

Note: The values presented are generalized from multiple sources. Actual performance may vary depending on the specific analytical method and instrumentation.

Experimental Protocols

The following sections outline typical experimental workflows for amphetamine analysis using different internal standards.

1. Sample Preparation: Solid Phase Extraction (SPE)

A common method for extracting amphetamine from urine involves solid-phase extraction.

SPE_Workflow start Start: Urine Sample add_is Add Internal Standard (e.g., Amphetamine-d11) start->add_is spe_column Apply to SPE Column add_is->spe_column wash Wash Column (e.g., with water, methanol) spe_column->wash elute Elute Amphetamine (e.g., with methanol/ammonia) wash->elute evaporate Evaporate to Dryness elute->evaporate reconstitute Reconstitute in Mobile Phase evaporate->reconstitute end Analysis by GC-MS or LC-MS/MS reconstitute->end

Fig. 1: Solid Phase Extraction Workflow

2. Derivatization for GC-MS Analysis

For gas chromatography-mass spectrometry (GC-MS) analysis, amphetamine is often derivatized to improve its chromatographic properties and thermal stability. Common derivatizing agents include trifluoroacetic anhydride (B1165640) (TFAA), pentafluoropropionic anhydride (PFPA), and heptafluorobutyric anhydride (HFBA).[2][3][7][8]

Derivatization_Workflow start Start: Extracted Sample add_reagent Add Derivatizing Reagent (e.g., PFPA) start->add_reagent heat Heat at 70°C for 30 min add_reagent->heat cool Cool to Room Temperature heat->cool inject Inject into GC-MS cool->inject end GC-MS Analysis inject->end

Fig. 2: GC-MS Derivatization Workflow

3. LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) often does not require derivatization, simplifying the sample preparation process.

LCMS_Workflow start Start: Reconstituted Sample inject Inject into LC-MS/MS start->inject separation Chromatographic Separation (e.g., C18 column) inject->separation detection Mass Spectrometric Detection (MRM mode) separation->detection end Data Analysis detection->end

Fig. 3: LC-MS/MS Analysis Workflow

Logical Framework for Internal Standard Selection

The choice of an internal standard should be based on a logical evaluation of the analytical requirements and potential interferences.

IS_Selection_Logic start Define Analytical Method (GC-MS or LC-MS/MS) gcms GC-MS Method start->gcms lcms LC-MS/MS Method start->lcms derivatization Consider Derivatization Reagent gcms->derivatization no_derivatization No Derivatization lcms->no_derivatization check_overlap Check for Mass Spectral Overlap derivatization->check_overlap coelution Ensure Co-elution with Analyte no_derivatization->coelution select_d11 Select Amphetamine-d11 (Minimal Overlap) check_overlap->select_d11 Overlap Found select_d5_caution Use Amphetamine-d5 with Caution (Verify No Overlap) check_overlap->select_d5_caution No Overlap select_propyl Consider Propylamphetamine (Cost-effective, validate matrix effects) coelution->select_d11 coelution->select_propyl

Fig. 4: Internal Standard Selection Logic

Conclusion

The selection of an appropriate internal standard is a critical step in the development of a robust and reliable method for amphetamine quantification. Deuterated analogs, particularly amphetamine-d11, are generally the preferred choice due to their similar chemical and physical properties to the analyte, which allows for effective compensation of analytical variability. However, the suitability of any internal standard must be thoroughly validated for the specific analytical method being employed. Factors such as the derivatization reagent, chromatographic conditions, and potential for mass spectral interferences must be carefully considered to ensure accurate and precise results.

References

Comparative

Assessing Analytical Methods Using N-Nitrosoephedrine-D3 for Accurate and Precise Quantification

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Methodologies for the Analysis of N-Nitrosoephedrine The presence of nitrosamine (B1359907) impurities in pharmaceutical products is...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Methodologies for the Analysis of N-Nitrosoephedrine

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern, demanding highly accurate and precise analytical methods for their quantification at trace levels. N-Nitrosoephedrine, a potential nitrosamine impurity, requires robust analytical strategies for its detection and control. The use of an isotopically labeled internal standard, such as N-Nitrosoephedrine-D3, is a cornerstone of achieving reliable results in complex matrices. This guide provides a comparative overview of analytical methodologies, focusing on the use of N-Nitrosoephedrine-D3 to enhance accuracy and precision.

The Gold Standard: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the predominant technique for the trace-level analysis of nitrosamines, including N-Nitrosoephedrine.[1][2] Its high sensitivity and selectivity make it ideal for detecting and quantifying these impurities in active pharmaceutical ingredients (APIs) and finished drug products.[2] The use of a stable isotope-labeled internal standard like N-Nitrosoephedrine-D3 is critical in LC-MS/MS analysis to compensate for variations in sample preparation, matrix effects, and instrument response, thereby significantly improving the accuracy and precision of the results.[3]

Quantitative Data Summary

The following tables summarize the performance characteristics of a validated LC-MS/MS method for the quantification of N-Nitroso-l-ephedrine, which demonstrates the level of accuracy and precision achievable with the use of an appropriate internal standard.

Table 1: Method Performance Characteristics

ParameterResult
Limit of Quantitation (LOQ)0.04 µg/mL (relative to a 20 mg/mL sample concentration)[4]
Validated Range0.04 µg/mL to 0.4 µg/mL[4]
Correlation Coefficient (r²)≥ 0.999[5]

Table 2: Accuracy and Precision Data for N-Nitroso-l-ephedrine

Spiked LevelMean % Recovery (Accuracy)% Relative Standard Deviation (RSD) (Precision)
100% Level100.04 – 104.54%[4]0.50%[4]
LOQ LevelNot explicitly stated, but within acceptable limitsNot explicitly stated, but system suitability requires ≤ 20.0%[4]

Experimental Protocols

A detailed methodology for a validated LC-MS/MS method for the quantification of N-Nitroso-l-ephedrine in Pseudoephedrine Hydrochloride is provided below.[4]

Sample Preparation:

  • Accurately weigh the sample and dissolve it in a suitable diluent to achieve a final concentration of 20 mg/mL.

  • Spike the sample solution with the N-Nitrosoephedrine-D3 internal standard.

  • Vortex the solution to ensure homogeneity.

  • Filter the solution through a 0.45 µm PTFE filter prior to injection.

Chromatographic Conditions:

  • Column: Waters XBridge BEH C18 (150 mm × 4.6 mm, 2.5 µm)[4]

  • Mobile Phase A: 0.1% Formic acid in water[4]

  • Mobile Phase B: 0.1% Formic acid in methanol[4]

  • Flow Rate: 0.70 mL/min[4]

  • Column Temperature: 40 °C[4]

  • Injection Volume: 30 µL[4]

  • Gradient Program: A time-based gradient is employed to separate the analytes.

Mass Spectrometer Conditions:

  • Detection Mode: Multiple Reaction Monitoring (MRM)[4]

  • Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are commonly used for nitrosamine analysis.[2] Specific precursor-to-product ion transitions for both N-Nitrosoephedrine and N-Nitrosoephedrine-D3 are monitored for quantification and confirmation.

Visualizing the Workflow and Rationale

The following diagrams illustrate the typical experimental workflow and the logical basis for using an isotopically labeled internal standard.

Experimental Workflow for N-Nitrosoephedrine Analysis cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Weighing Sample Weighing Dissolution Dissolution Sample Weighing->Dissolution Add Diluent Spiking with N-Nitrosoephedrine-D3 Spiking with N-Nitrosoephedrine-D3 Dissolution->Spiking with N-Nitrosoephedrine-D3 Add IS Vortexing Vortexing Spiking with N-Nitrosoephedrine-D3->Vortexing Filtration Filtration Vortexing->Filtration LC Separation LC Separation Filtration->LC Separation Inject MS/MS Detection (MRM) MS/MS Detection (MRM) LC Separation->MS/MS Detection (MRM) Quantification Quantification MS/MS Detection (MRM)->Quantification Peak Area Ratio Reporting Reporting Quantification->Reporting

Caption: Experimental workflow for N-Nitrosoephedrine analysis.

Rationale for Isotope-Labeled Internal Standard cluster_variability Sources of Variability Analyte (N-Nitrosoephedrine) Analyte (N-Nitrosoephedrine) Variability Variability Analyte (N-Nitrosoephedrine)->Variability Internal Standard (N-Nitrosoephedrine-D3) Internal Standard (N-Nitrosoephedrine-D3) Internal Standard (N-Nitrosoephedrine-D3)->Variability Ratio Ratio Variability->Ratio Compensation Sample Prep Loss Sample Prep Loss Variability->Sample Prep Loss Matrix Effects Matrix Effects Variability->Matrix Effects Instrument Fluctuation Instrument Fluctuation Variability->Instrument Fluctuation Accurate & Precise Result Accurate & Precise Result Ratio->Accurate & Precise Result Calculation

Caption: How isotope-labeled internal standards improve accuracy.

References

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling N-Nitrosoephedrine-D3

For Researchers, Scientists, and Drug Development Professionals This guide provides critical safety and logistical information for the handling and disposal of N-Nitrosoephedrine-D3. As a member of the N-nitroso compound...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of N-Nitrosoephedrine-D3. As a member of the N-nitroso compound family, this substance should be treated as potentially carcinogenic and handled with extreme caution. The following procedures are designed to minimize risk and ensure a safe laboratory environment.

Chemical and Toxicological Data

Due to the limited availability of specific toxicological data for N-Nitrosoephedrine-D3, information for well-characterized N-nitroso compounds such as N-Nitrosodimethylamine (NDMA) and N-Nitrosodiethylamine (NDEA) is provided as a conservative reference. It is imperative to handle N-Nitrosoephedrine-D3 with the assumption that it possesses similar hazardous properties.

Physical and Chemical Properties of N-Nitrosoephedrine-D3
PropertyValue
Chemical Name N-((1R,2S)-1-hydroxy-1-phenylpropan-2-yl)-N-(methyl-d3)nitrous amide
Molecular Formula C₁₀H₁₁D₃N₂O₂
Molecular Weight 197.25 g/mol [1]
Appearance Not explicitly stated, but related compounds are often yellow oils or solids.
Storage Temperature 2-8°C[1]
Toxicological Data for Representative N-Nitroso Compounds
ParameterN-Nitrosodimethylamine (NDMA)N-Nitrosodiethylamine (NDEA)
Carcinogenicity Probable human carcinogen (Group B2)Probable human carcinogen
Acute Oral Toxicity (LD50) 200 mg/kg (Mouse)[1]-
Permissible Daily Exposure (PDE) - Cancer 6.2 µ g/person/day [2][3]2.2 µ g/person/day [2][3]
Permissible Daily Exposure (PDE) - Mutation 0.6 µ g/person/day [2][3]0.04 µ g/person/day [2][3]
Target Organs Liver, kidneys, lungsLiver, esophagus

Operational Plan: Handling N-Nitrosoephedrine-D3

A systematic approach is crucial when working with N-Nitrosoephedrine-D3. The following step-by-step protocol outlines the necessary precautions and procedures.

Engineering Controls
  • Fume Hood: All handling of N-Nitrosoephedrine-D3, including weighing, dilution, and transfer, must be conducted in a certified chemical fume hood to prevent inhalation of any vapors or aerosols.

  • Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)
  • Gloves: Wear nitrile gloves at all times. Double-gloving is recommended. Change gloves immediately if they become contaminated.

  • Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in situations with a higher risk of splashing.

  • Lab Coat: A fully buttoned lab coat must be worn.

  • Respiratory Protection: For situations where engineering controls may not be sufficient, a NIOSH-approved respirator with appropriate cartridges should be used.

Handling Procedures
  • Weighing: Weigh the compound in a fume hood, preferably on a disposable weighing paper or in a tared container.

  • Solution Preparation: Prepare solutions within the fume hood. Use a pipette for liquid transfers to minimize splashing.

  • Transport: When moving the compound or its solutions within the laboratory, use sealed, secondary containers.

Emergency Procedures
  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

  • Spill:

    • Evacuate the immediate area.

    • Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

    • Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

    • Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan: N-Nitrosoephedrine-D3 Waste

Proper disposal of N-Nitrosoephedrine-D3 and contaminated materials is critical to prevent environmental contamination and accidental exposure.

Waste Segregation
  • Solid Waste: All disposable items that have come into contact with N-Nitrosoephedrine-D3 (e.g., gloves, weighing papers, pipette tips) must be collected in a dedicated, clearly labeled hazardous waste container.

  • Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, sealed, and labeled hazardous waste container. Do not mix with other chemical waste streams unless compatible.

Decontamination of Glassware
  • Rinse contaminated glassware multiple times with a suitable solvent (e.g., acetone, ethanol) in a fume hood.

  • Collect the solvent rinses as hazardous liquid waste.

  • After rinsing, wash the glassware with soap and water.

Waste Disposal
  • All waste must be disposed of through the institution's hazardous waste management program.

  • Ensure all waste containers are properly sealed and labeled with the chemical name and hazard warnings.

  • Follow all local, state, and federal regulations for the disposal of carcinogenic materials.

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and disposing of N-Nitrosoephedrine-D3.

Handling_Workflow cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup Don_PPE Don Appropriate PPE (Gloves, Goggles, Lab Coat) Prepare_Work_Area Prepare Work Area (Fume Hood) Don_PPE->Prepare_Work_Area Weigh_Compound Weigh Compound Prepare_Work_Area->Weigh_Compound Prepare_Solution Prepare Solution Weigh_Compound->Prepare_Solution Conduct_Experiment Conduct Experiment Prepare_Solution->Conduct_Experiment Decontaminate_Glassware Decontaminate Glassware Conduct_Experiment->Decontaminate_Glassware Segregate_Waste Segregate Waste Decontaminate_Glassware->Segregate_Waste Clean_Work_Area Clean Work Area Segregate_Waste->Clean_Work_Area

Caption: Workflow for Handling N-Nitrosoephedrine-D3.

Disposal_Workflow cluster_collection Waste Collection cluster_containment Containment cluster_disposal Disposal Solid_Waste Contaminated Solid Waste (Gloves, Pipette Tips, etc.) Sealed_Solid_Waste_Container Labeled, Sealed Solid Waste Container Solid_Waste->Sealed_Solid_Waste_Container Liquid_Waste Unused Solutions & Rinses Sealed_Liquid_Waste_Container Labeled, Sealed Liquid Waste Container Liquid_Waste->Sealed_Liquid_Waste_Container Hazardous_Waste_Management Dispose via Institutional Hazardous Waste Program Sealed_Solid_Waste_Container->Hazardous_Waste_Management Sealed_Liquid_Waste_Container->Hazardous_Waste_Management

Caption: Workflow for Disposal of N-Nitrosoephedrine-D3 Waste.

References

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